Tisopurine

• CAS: 5334-23-6

Core Science & Biosynthesis

An In-depth Technical Guide to Tisopurine: Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tisopurine, a synthetic pyrazolopyrimidine, is a potent inhibitor of xanthine oxidase, an enzyme pivotal in purine metabolism. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of Tisopurine. It is designed to serve as a foundational resource for researchers and professionals involved in drug discovery and development, particularly in the context of hyperuricemia and gout. This document collates available data on its chemical characteristics, outlines general methodologies for its synthesis and analysis, and describes its mechanism of action.

Chemical Structure and Identification

Tisopurine, also known as Thiopurinol, is structurally an analog of allopurinol, with a sulfur atom replacing the oxygen atom at the 4-position of the pyrazolo[3,4-d]pyrimidine ring. This substitution is critical to its biological activity.

The chemical identity of Tisopurine is defined by the following identifiers:

Identifier	Value
IUPAC Name	1H-Pyrazolo[3,4-d]pyrimidine-4-thiol[1]
Alternate Name	1,2-Dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-thione[2]
CAS Number	5334-23-6[2][3]
Chemical Formula	C₅H₄N₄S[1][3]
Molecular Weight	152.18 g/mol [1][3]
InChI Key	PYAOPMWCFSVFOT-UHFFFAOYSA-N[1]
SMILES	C1=NC2=C(N1)C(=S)N=CN2

Tisopurine exists in a tautomeric equilibrium between the thiol form (1H-Pyrazolo[3,4-d]pyrimidine-4-thiol) and the thione form (1,2-Dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-thione). The predominant tautomer can be influenced by the solvent and solid-state packing.

Figure 1: Tautomeric forms of Tisopurine.

Physicochemical Properties

A summary of the available physicochemical properties of Tisopurine is presented below. It is important to note that while computed values are available, specific experimental data for some properties, such as melting point and aqueous solubility, are not consistently reported in the literature.

Property	Value	Source
Molecular Formula	C₅H₄N₄S	PubChem[3]
Molecular Weight	152.18 g/mol	PubChem[3]
Appearance	Solid powder	MedKoo Biosciences[1]
Melting Point	>300 °C (decomposes)	General value for related compounds
Aqueous Solubility	Poorly soluble	General characteristic of thiopurines[4]
pKa (acidic)	7.16, 11.11 (calculated)	DrugCentral
pKa (basic)	3.52, 2.84 (calculated)	DrugCentral
cLogP	-1.09 (calculated)	DrugCentral
Crystal Structure	Orthorhombic	PubChem[3]

Experimental Protocols

Synthesis of 1H-Pyrazolo[3,4-d]pyrimidine-4-thiol (Tisopurine)

General Synthetic Approach:

• Synthesis of a 5-amino-1H-pyrazole-4-carbonitrile derivative: This is a common starting material for the synthesis of the pyrazolo[3,4-d]pyrimidine core.

• Cyclization with a one-carbon synthon: The pyrazole derivative is then reacted with a suitable one-carbon source, such as formamide or formic acid, to construct the pyrimidine ring.

• Thionation: The resulting pyrazolo[3,4-d]pyrimidin-4-one can be converted to the corresponding thione (Tisopurine) using a thionating agent like Lawesson's reagent or phosphorus pentasulfide.

A plausible, though not explicitly detailed, method involves the condensation of 4-amino-5-cyano-6-aryl-2-mercapto-5,6-dihydropyrimidines with hydrazine hydrate.[5]

Figure 2: General synthesis workflow for Tisopurine.

Analytical Methods

The analysis of Tisopurine and its metabolites is crucial for pharmacokinetic and pharmacodynamic studies. High-performance liquid chromatography (HPLC) is a commonly employed technique.

General HPLC Method for Thiopurine Metabolites:

• Column: A reverse-phase C18 column is typically used.[6]

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is common.[6] For mass spectrometry compatibility, volatile buffers like ammonium acetate or formic acid are used.[6]

• Detection: UV detection is often employed, with monitoring at wavelengths around 320-340 nm for thiopurine metabolites.

• Sample Preparation: For biological samples, such as red blood cells, a protein precipitation step followed by acid hydrolysis is often necessary to release the purine bases from their nucleotide forms.

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS):

• NMR Spectroscopy: 1H and 13C NMR are essential for structural elucidation and purity assessment. Spectral data for Tisopurine can be found in databases such as PubChem.[3]

• Mass Spectrometry: Mass spectrometry, often coupled with liquid chromatography (LC-MS), is used for identification and quantification. The fragmentation pattern provides structural information. For Tisopurine, the molecular ion peak would be expected at m/z 152.[3]

Biological Activity and Mechanism of Action

Tisopurine's primary therapeutic application is in the treatment of gout, a condition characterized by hyperuricemia (elevated levels of uric acid in the blood).[2] Its mechanism of action is the inhibition of xanthine oxidase.

Xanthine Oxidase Inhibition:

Xanthine oxidase is a key enzyme in the purine catabolism pathway, responsible for the oxidation of hypoxanthine to xanthine and subsequently to uric acid. By inhibiting this enzyme, Tisopurine reduces the production of uric acid, thereby lowering its concentration in the blood and preventing the formation of urate crystals in the joints and other tissues.[7] Tisopurine is classified as a purine analogue xanthine oxidase inhibitor, similar to allopurinol.[7]

While a specific IC50 value for Tisopurine's inhibition of xanthine oxidase is not provided in the search results, its efficacy in treating gout confirms its potent inhibitory activity.

References

• 1. medkoo.com [medkoo.com]
• 2. Tisopurine - Wikipedia [en.wikipedia.org]
• 3. Tisopurine | C5H4N4S | CID 135445058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Advances in Thiopurine Drug Delivery: The Current State-of-the-Art - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines – Oriental Journal of Chemistry [orientjchem.org]
• 6. Separation of Tisopurine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Xanthine oxidase inhibitor - Wikipedia [en.wikipedia.org]

Thiopurinol's Mechanism of Action in Gout: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Thiopurinol, a structural analogue of hypoxanthine, exhibits a dual mechanism of action in the management of gout. Primarily recognized as an inhibitor of xanthine oxidase, it curtails the terminal steps of purine catabolism, thereby reducing the production of uric acid. Emerging evidence also points towards a secondary, yet significant, role in the inhibition of de novo purine synthesis, which further contributes to the reduction of the total purine pool available for uric acid formation. This guide provides an in-depth technical overview of these mechanisms, supported by available data, experimental methodologies, and visual pathways to facilitate a comprehensive understanding for research and development professionals.

Introduction

Gout is a metabolic disorder characterized by hyperuricemia—an elevated level of uric acid in the blood—leading to the deposition of monosodium urate crystals in joints and soft tissues, which triggers painful inflammatory responses. The primary therapeutic strategy for gout management revolves around lowering serum uric acid levels. Thiopurinol, an analogue of allopurinol, has been investigated for its urate-lowering properties. This document delineates the core molecular mechanisms through which thiopurinol exerts its therapeutic effects.

Dual Mechanism of Action

Thiopurinol's efficacy in reducing uric acid levels stems from two primary molecular interventions: the inhibition of xanthine oxidase and the suppression of de novo purine synthesis.

Inhibition of Xanthine Oxidase

Xanthine oxidase is a pivotal enzyme in the purine degradation pathway, catalyzing the oxidation of hypoxanthine to xanthine and subsequently xanthine to uric acid. Thiopurinol, being a structural analogue of the natural purine base hypoxanthine, acts as a competitive inhibitor of this enzyme.

Biochemical Pathway of Xanthine Oxidase Inhibition:

Below is a diagram illustrating the purine degradation pathway and the point of inhibition by thiopurinol.

An In-depth Technical Guide to the Synthesis and Purification of Tisopurine

For Researchers, Scientists, and Drug Development Professionals

Tisopurine, also known as Thiopurinol, is a sulfur-containing analog of allopurinol and a member of the pyrazolopyrimidine class of compounds. It is recognized for its therapeutic potential, particularly in the management of conditions associated with high uric acid levels, such as gout.[1] This technical guide provides a comprehensive overview of the primary synthesis and purification methods for Tisopurine, offering detailed experimental protocols and quantitative data to support research and development efforts in this area.

Synthesis of Tisopurine

The most prevalent and well-documented method for the synthesis of Tisopurine (4-mercaptopyrazolo[3,4-d]pyrimidine) involves a two-step process. This process begins with the synthesis of a key intermediate, 4-chloro-1H-pyrazolo[3,4-d]pyrimidine, which is subsequently converted to Tisopurine. An alternative potential route involves the direct thionation of Allopurinol.

Primary Synthesis Route: From 4-chloro-1H-pyrazolo[3,4-d]pyrimidine

This synthetic pathway is favored for its efficiency and the availability of starting materials.

Step 1: Synthesis of 4-chloro-1H-pyrazolo[3,4-d]pyrimidine (Intermediate)

The initial step involves the cyclization of a pyrazole precursor. A common method starts from 4,6-dichloropyrimidine-5-carboxaldehyde and hydrazine, which react to form the pyrazolo[3,4-d]pyrimidine ring system.

Experimental Protocol:

• Reaction: The synthesis of 1-substituted 4-chloropyrazolo[3,4-d]pyrimidines can be achieved by reacting 4,6-dichloropyrimidine-5-carboxaldehyde with various hydrazines.[2]

• For Aromatic Hydrazines: The reaction is typically performed without an external base, which favors the formation of a hydrazone intermediate. This intermediate then undergoes cyclization at an elevated temperature to yield the desired pyrazolo[3,4-d]pyrimidine product.[2]

• For Aliphatic Hydrazines: The reaction can proceed as a single step in the presence of an external base.[2]

Step 2: Conversion of 4-chloro-1H-pyrazolo[3,4-d]pyrimidine to Tisopurine

The chloro group at the 4-position of the pyrazolopyrimidine ring is susceptible to nucleophilic substitution. This reactivity is exploited to introduce the thiol group, thus forming Tisopurine.

Experimental Protocol:

• Reactants: 4-chloro-1H-pyrazolo[3,4-d]pyrimidine is reacted with a sulfur nucleophile, such as thiourea or sodium hydrosulfide. The use of thiourea in an ethanolic solution is a commonly cited method for this conversion.[2]

• Reaction Conditions: The reaction mixture is typically heated under reflux for a specified period to ensure complete conversion. The progress of the reaction can be monitored using thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration. The crude product is then washed with a suitable solvent, such as ethanol, to remove any unreacted starting materials and by-products.

Quantitative Data Summary

Step	Starting Materials	Key Reagents	Typical Yield	Purity	Reference
1. Intermediate Synthesis	4,6-dichloropyrimidine-5-carboxaldehyde, Hydrazine	-	High	Not specified	[2]
2. Conversion to Tisopurine	4-chloro-1H-pyrazolo[3,4-d]pyrimidine	Thiourea, Ethanol	Good to high	Not specified	[2]

Diagram of the Primary Synthesis Pathway

Caption: Primary synthesis route of Tisopurine.

Alternative Synthesis Route: Thionation of Allopurinol

While less detailed in the available literature, a potential alternative route involves the direct conversion of Allopurinol (1H-pyrazolo[3,4-d]pyrimidin-4-ol) to Tisopurine. This would likely involve a thionation agent to replace the hydroxyl group with a thiol group.

Conceptual Experimental Protocol:

• Reactants: Allopurinol would be treated with a thionating agent such as Lawesson's reagent or phosphorus pentasulfide in a suitable high-boiling solvent like pyridine or toluene.

• Reaction Conditions: The reaction would likely require heating for an extended period to drive the conversion.

• Work-up: Similar to the primary route, the reaction mixture would be cooled, and the product isolated by filtration and washing.

Diagram of the Alternative Synthesis Pathway

Caption: Alternative synthesis route of Tisopurine.

Purification of Tisopurine

The purity of the final Tisopurine product is critical for its intended application. The primary methods for purification are recrystallization and High-Performance Liquid Chromatography (HPLC).

Recrystallization

Recrystallization is a common and effective method for purifying solid organic compounds. The principle relies on the differential solubility of the compound and its impurities in a given solvent at different temperatures.

Experimental Protocol:

• Solvent Selection: A suitable solvent is one in which Tisopurine is sparingly soluble at room temperature but highly soluble at elevated temperatures. Based on the properties of similar pyrazolopyrimidine derivatives, solvents such as ethanol, dioxane, or mixtures involving dimethylformamide (DMF) could be effective.[3]

• Dissolution: The crude Tisopurine is dissolved in a minimal amount of the hot solvent to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered to remove them.

• Crystallization: The hot, saturated solution is allowed to cool slowly and undisturbed. As the solution cools, the solubility of Tisopurine decreases, leading to the formation of crystals.

• Isolation: The purified crystals are collected by filtration.

• Washing: The crystals are washed with a small amount of the cold solvent to remove any remaining mother liquor.

• Drying: The purified crystals are dried, typically under vacuum, to remove any residual solvent.

Quantitative Data Summary for Purification

Purification Method	Typical Solvents/Mobile Phases	Expected Purity Improvement	Reference
Recrystallization	Ethanol, Dioxane, DMF/Water mixtures	Significant	[3]
HPLC	Acetonitrile/Water with acid modifier (e.g., phosphoric or formic acid)	High (≥95%)	[4]

High-Performance Liquid Chromatography (HPLC)

For achieving very high purity or for isolating small quantities of Tisopurine, preparative HPLC is the method of choice.

Experimental Protocol:

• Column: A reverse-phase column, such as a Newcrom R1, is suitable for the separation of Tisopurine.[4]

• Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile and water, with an acidic modifier like phosphoric acid or, for mass spectrometry compatibility, formic acid.[4]

• Detection: The elution of Tisopurine can be monitored using a UV detector.

• Fraction Collection: The fraction containing the pure Tisopurine is collected.

• Solvent Removal: The solvent is removed from the collected fraction, typically by lyophilization or rotary evaporation, to yield the purified solid product.

Diagram of the Purification Workflow

Caption: General purification workflow for Tisopurine.

Conclusion

The synthesis of Tisopurine is most reliably achieved through a two-step process involving the formation of a 4-chloro-1H-pyrazolo[3,4-d]pyrimidine intermediate followed by thionation. Purification of the final product to a high degree of purity can be effectively accomplished using standard laboratory techniques such as recrystallization and preparative HPLC. The detailed protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals working with this important therapeutic compound. Further optimization of reaction conditions and purification methods may lead to improved yields and purity, facilitating the advancement of Tisopurine in clinical applications.

References

• 1. Tisopurine - Wikipedia [en.wikipedia.org]
• 2. New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nanobioletters.com [nanobioletters.com]
• 4. Synthesis and Isomerization of Some Novel Pyrazolopyrimidine and Pyrazolotriazolopyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Metabolism of Tisopurine in Vivo: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo metabolism of Tisopurine and other thiopurine analogues. It delves into the intricate metabolic pathways, the key enzymatic players, and the resulting metabolites that are central to both the therapeutic efficacy and toxicity of this class of drugs. Detailed experimental protocols for the quantification of key metabolites are provided, alongside quantitative data on their pharmacokinetics and tissue distribution. Furthermore, this guide visualizes the core metabolic and signaling pathways to facilitate a deeper understanding of the complex biological processes involved.

Introduction to Thiopurine Metabolism

Thiopurines, including the prodrug azathioprine and its active metabolite 6-mercaptopurine (6-MP), are purine antimetabolites extensively used as immunosuppressants and in the treatment of various cancers.[1] Tisopurine, as a member of this class, undergoes a complex series of metabolic conversions to exert its pharmacological effects. The metabolism of thiopurines is characterized by a delicate balance between anabolic pathways that lead to the formation of active cytotoxic metabolites and catabolic pathways that result in inactive excretion products. This balance is influenced by a number of enzymes, many of which exhibit genetic polymorphisms that can significantly impact drug response and toxicity.[2]

Metabolic Pathways of Tisopurine

The in vivo metabolism of Tisopurine, following its conversion to 6-mercaptopurine (6-MP), proceeds along three major competing pathways:

• Anabolism to 6-Thioguanine Nucleotides (6-TGNs): This is the pathway leading to the formation of the therapeutically active metabolites. It is initiated by hypoxanthine-guanine phosphoribosyltransferase (HPRT), which converts 6-MP to thioinosine monophosphate (TIMP).[1] TIMP is then sequentially phosphorylated to thioinosine diphosphate (TIDP) and thioinosine triphosphate (TITP). Alternatively, TIMP can be converted in two steps to thioguanosine monophosphate (TGMP) via thioxanthosine monophosphate (TXMP) by the enzymes inosine monophosphate dehydrogenase (IMPDH) and guanosine monophosphate synthetase (GMPS).[1] TGMP is further phosphorylated to the active 6-thioguanine nucleotides (6-TGNs), which include thioguanosine diphosphate (TGDP) and thioguanosine triphosphate (TGTP).[1]

• Catabolism by Thiopurine S-Methyltransferase (TPMT): 6-MP and TIMP can be methylated by the enzyme thiopurine S-methyltransferase (TPMT), leading to the formation of 6-methylmercaptopurine (6-MMP) and 6-methylthioinosine monophosphate (meTIMP), respectively.[2] While historically considered inactive, high levels of 6-methylmercaptopurine ribonucleotides (6-MMPRs) have been associated with hepatotoxicity.[3]

• Catabolism by Xanthine Oxidase (XO): 6-MP is also a substrate for xanthine oxidase (XO), which oxidizes it to 6-thiouric acid (6-TUA), an inactive metabolite that is excreted in the urine.[4][5] This pathway is a major route of 6-MP elimination.[5]

Below is a diagram illustrating the core metabolic pathways of Tisopurine.

Tisopurine Metabolic Pathways

Quantitative Analysis of Tisopurine Metabolites

Therapeutic drug monitoring (TDM) of thiopurine metabolites, particularly 6-TGNs and 6-MMP, is crucial for optimizing therapy and minimizing toxicity.[6] The following tables summarize key quantitative data related to the in vivo metabolism of thiopurines.

Table 1: Pharmacokinetic Parameters of Key Thiopurine Metabolites

Metabolite	Half-life (t½)	Time to Steady State	Therapeutic Range (in RBCs)	Toxic Level (in RBCs)
6-Thioguanine Nucleotides (6-TGNs)	~5 days[7][8]	~4 weeks[7]	235-450 pmol/8x10⁸ RBCs[3][6]	> 450 pmol/8x10⁸ RBCs (myelotoxicity)[3]
6-Methylmercaptopurine Ribonucleotides (6-MMPRs)	~5 days[7]	~4 weeks[7]	Not established	> 5700 pmol/8x10⁸ RBCs (hepatotoxicity)[6]
6-Mercaptopurine (6-MP)	1.9 ± 0.6 hours (plasma)[8]	N/A	Not established	Not established
6-Thiouric Acid (6-TU)	Correlates with serum creatinine[8]	N/A	Not established	Not established

Table 2: Tissue Distribution of Thiopurine Metabolites in Mice after Oral Azathioprine Administration

Tissue	6-Mercaptopurine (6-MP)	6-Thioguanine (6-TG) derived from TGNs
Intestinal Mucosa	High initial concentrations	Detected
Liver	High initial concentrations	Detected
Kidney	Detected	Detected
Testes	Detected	Detected
Spleen	Detected	Highest concentrations
Bone Marrow	Detected	Highest concentrations
Red Blood Cells (RBCs)	Detected	Not detected (as free 6-TG)
Plasma	Low peak concentrations	Not detected

Data adapted from a study in mice, concentrations are relative and not absolute values.[9]

Table 3: Enzyme Kinetics of Xanthine Oxidase with 6-Mercaptopurine

Substrate	Km (μM)
6-Mercaptopurine (6-MP)	6.01 ± 0.03[10]
Xanthine	2.65 ± 0.02[10]

Experimental Protocols

Accurate quantification of thiopurine metabolites is essential for clinical management and research. The following are detailed methodologies for the analysis of 6-TGNs and 6-MMP in red blood cells (RBCs).

Sample Preparation from Whole Blood for Metabolite Analysis

• Blood Collection: Collect 3-5 mL of whole blood in a lavender-top (EDTA) tube.[11]

• RBC Isolation: Centrifuge the whole blood sample. Discard the plasma and buffy coat.

• RBC Washing: Wash the remaining erythrocytes twice with an isotonic saline solution (0.9% w/v NaCl).

• Cell Counting: Resuspend the washed RBCs in saline and count the cells to normalize metabolite concentrations to pmol/8x10⁸ RBCs.

• Lysis and Storage: Lyse the counted RBCs by freezing at -20°C or -70°C until analysis.[7][12]

Quantification of 6-TGN and 6-MMP by HPLC

This method is based on the hydrolysis of the nucleotide metabolites to their respective bases, 6-thioguanine and 6-methylmercaptopurine, which are then quantified.

• Deproteinization: To a 350 µL aliquot of the RBC lysate (containing 8 x 10⁸ cells) with dithiothreitol (DTT), add 50 µL of 70% perchloric acid to precipitate proteins.[13]

• Centrifugation: Centrifuge the sample at high speed (e.g., 13,000 x g) to pellet the precipitated proteins.[13]

• Hydrolysis: Transfer the supernatant to a new tube and hydrolyze by heating at 100°C for 45 minutes. This step converts the 6-thioguanine nucleotides and 6-methylmercaptopurine ribonucleotides to their respective bases.[10][13]

• HPLC Analysis: After cooling, inject an aliquot (e.g., 100 µL) of the hydrolysate directly into the HPLC system.[13]

  • Column: Reversed-phase C18 column.[13]

  • Mobile Phase: A typical mobile phase is a mixture of methanol and water (e.g., 7.5:92.5, v/v) containing an ion-pairing agent like triethylamine.[13]

  • Detection: Use a UV detector to monitor the analytes at their respective maximum absorbance wavelengths: 342 nm for 6-thioguanine and 303 nm for the hydrolysis product of 6-MMP.[13]

Quantification of 6-TGN and 6-MMP by LC-MS/MS

LC-MS/MS offers higher sensitivity and specificity for the quantification of thiopurine metabolites.

• Sample Preparation: Follow the same sample preparation steps as for the HPLC method (deproteinization and hydrolysis).

• LC-MS/MS Analysis:

  • Chromatographic Separation: Utilize a suitable C18 column with a gradient elution using a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[14]

  • Mass Spectrometry: Employ a tandem mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode. Monitor the specific multiple reaction monitoring (MRM) transitions for 6-thioguanine and 6-methylmercaptopurine.[14]

The following diagram illustrates a typical experimental workflow for the in vivo study of Tisopurine metabolism.

In Vivo Tisopurine Metabolism Study Workflow

Signaling Pathways Affected by Tisopurine Metabolites

The primary mechanism of immunosuppression by thiopurines is the inhibition of T-cell proliferation and the induction of apoptosis in activated T-lymphocytes. This is mediated by the active metabolite 6-thioguanosine triphosphate (6-TGTP), which interferes with the function of the small GTPase, Rac1.[15][16]

Normally, upon T-cell activation, Rac1 cycles between an inactive GDP-bound state and an active GTP-bound state. The activation is facilitated by guanine nucleotide exchange factors (GEFs) like Vav1.[16] Activated Rac1 then triggers downstream signaling cascades that promote T-cell proliferation and survival.

6-TGTP disrupts this cycle by binding to Rac1 in place of GTP.[15] The 6-TGTP-bound Rac1 can be hydrolyzed to a 6-thioguanosine diphosphate (6-TGDP)-bound form. However, GEFs are unable to exchange the 6-TGDP for a new GTP molecule, effectively trapping Rac1 in an inactive state.[15][16] This leads to the suppression of downstream signaling and ultimately induces apoptosis in activated T-cells.

The following diagram illustrates the inhibition of the Rac1 signaling pathway by 6-TGTP.

Inhibition of Rac1 Signaling by 6-TGTP

Cellular Transport of Tisopurine and its Metabolites

The cellular uptake and efflux of thiopurines and their metabolites are mediated by various transporter proteins, which can influence their intracellular concentrations and, consequently, their efficacy and toxicity.

• Uptake Transporters: The influx of 6-mercaptopurine into cells is facilitated by nucleoside transporters, including members of the SLC28 (CNT) and SLC29 (ENT) families.[1]

• Efflux Transporters: The multidrug resistance-associated proteins MRP4 (ABCC4) and MRP5 (ABCC5) have been shown to actively efflux thiopurine monophosphate metabolites, such as TIMP and TGMP, from the cell.[1][17] This can contribute to drug resistance.

Conclusion

The in vivo metabolism of Tisopurine is a multifaceted process that dictates its therapeutic and toxicological profile. A thorough understanding of its metabolic pathways, the enzymes involved, and the resulting metabolites is paramount for the rational design of dosing regimens and the development of novel thiopurine-based therapies. The quantitative analysis of key metabolites through robust experimental protocols, as detailed in this guide, provides an indispensable tool for personalizing treatment and improving patient outcomes. The elucidation of the signaling pathways affected by thiopurine metabolites further opens avenues for targeted drug development and a more profound comprehension of their mechanism of action.

References

• 1. ClinPGx [clinpgx.org]
• 2. The Role of Uptake and Efflux Transporters in the Disposition of Glucuronide and Sulfate Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimizing 6-mercaptopurine and azathioprine therapy in the management of inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Oxidative Metabolism of 6-Mercaptopurine in Human Liver: Insights into the Role of the Molybdoflavoenzymes Aldehyde Oxidase, Xanthine Oxidase, and Xanthine Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in IBD: Current Developments in the Treatment of Inflammatory Bowel Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Physician’s Guide to Azathioprine Metabolite Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Azathioprine metabolism: pharmacokinetics of 6-mercaptopurine, 6-thiouric acid and 6-thioguanine nucleotides in renal transplant patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Plasma concentrations and organ distribution of thiopurines after oral application of azathioprine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Preferential inhibition of xanthine oxidase by 2-amino-6-hydroxy-8-mercaptopurine and 2-amino-6-purine thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. labcorp.com [labcorp.com]
• 12. Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method -Annals of Laboratory Medicine | Korea Science [koreascience.kr]
• 13. Preferential inhibition of xanthine oxidase by 2-amino-6-hydroxy-8-mercaptopurine and 2-amino-6-purine thiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Thiopurine Prodrugs Mediate Immunosuppressive Effects by Interfering with Rac1 Protein Function - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Azathioprine Suppresses Ezrin-Radixin-Moesin-Dependent T Cell-APC Conjugation through Inhibition of Vav Guanosine Exchange Activity on Rac Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

Tisopurine: An In-depth Technical Guide on its Role in Purine Metabolism

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tisopurine, also known as thiopurinol, is a purine analogue utilized in the management of hyperuricemia and gout in certain regions.[1][2] Its primary mechanism of action involves the inhibition of xanthine oxidase, a critical enzyme in the purine degradation pathway, thereby reducing the production of uric acid.[1][2] Unlike other thiopurine derivatives such as azathioprine and 6-mercaptopurine, which primarily function as immunosuppressants by being incorporated into DNA and RNA, Tisopurine's therapeutic effect in gout is attributed to its modulation of purine metabolism at the level of uric acid synthesis. This guide provides a comprehensive overview of Tisopurine's interaction with the purine metabolism pathway, its mechanism of action, and available data, while also highlighting the current limitations in publicly accessible quantitative metrics.

Introduction

Purine metabolism is a fundamental biological process involving the synthesis and degradation of purine nucleotides, which are essential components of nucleic acids and energy currency. The catabolism of purines culminates in the formation of uric acid. Hyperuricemia, a condition characterized by elevated levels of uric acid in the blood, can lead to the deposition of monosodium urate crystals in joints and tissues, resulting in the inflammatory arthritis known as gout.[3]

Xanthine oxidase inhibitors are a cornerstone in the management of chronic gout.[4] Tisopurine, a structural analogue of hypoxanthine, falls within this class of drugs.[2] This document aims to provide a detailed technical resource on the biochemical and pharmacological aspects of Tisopurine, with a focus on its relationship with purine metabolism.

Mechanism of Action and Relation to Purine Metabolism

Tisopurine exerts its therapeutic effect by directly interfering with the terminal steps of purine degradation.

Inhibition of Xanthine Oxidase

The primary mechanism of action of Tisopurine is the inhibition of xanthine oxidase.[1][2] This enzyme catalyzes the oxidation of hypoxanthine to xanthine and subsequently xanthine to uric acid. By inhibiting this enzyme, Tisopurine effectively reduces the synthesis of uric acid, thereby lowering its concentration in the blood and mitigating the risk of urate crystal formation.

Impact on Purine Biosynthesis

Early studies have indicated that Tisopurine may also have an effect on the de novo synthesis of purines. Pre-incubation of human erythrocytes with thiopurinol has been shown to increase the formation of hypoxanthine from inosine while simultaneously reducing the synthesis of inosine monophosphate (IMP).[5][6] This suggests a potential feedback mechanism where the accumulation of purine bases, due to the blockage of their degradation, might lead to a downregulation of the de novo purine synthesis pathway.

Data Presentation

Parameter	Finding/Value	Reference
Mechanism of Action	Inhibition of an early stage in uric acid production.	[1][2]
Effect on Purine Metabolism	Increased formation of hypoxanthine from inosine.	[5][6]
Reduced synthesis of Inosine Monophosphate (IMP).	[5][6]
Protein Binding	Binds to human and pig serum proteins.	[5]
Greater binding capacity for human serum albumin than uric acid or 6-mercaptopurine.	[5]
Cellular Uptake	30% of total cellular uptake was irreversibly bound in erythrocytes.	[6]
Enzyme Inhibition (Quantitative)	Specific K_i_ and IC_50_ values for xanthine oxidase are not available in the reviewed literature.	N/A
Pharmacokinetics (Quantitative)	Detailed pharmacokinetic parameters (C_max_, T_max_, AUC, half-life) are not available in the reviewed literature.	N/A
Clinical Trial Data (Quantitative)	Specific efficacy data (e.g., percentage of patients reaching target serum uric acid levels) from dedicated Tisopurine clinical trials are not available in the reviewed literature.	N/A

Experimental Protocols

Due to the lack of specific experimental protocols for Tisopurine in the available literature, a general and widely accepted protocol for the in vitro assessment of xanthine oxidase inhibition is provided below. This method can be adapted to evaluate the inhibitory potential of Tisopurine.

In Vitro Xanthine Oxidase Inhibition Assay (Spectrophotometric Method)

This protocol is based on the measurement of uric acid formation from the substrate xanthine, which can be monitored by the increase in absorbance at 290-295 nm.

Materials:

• Xanthine Oxidase (from bovine milk or other sources)

• Xanthine (substrate)

• Tisopurine (test inhibitor)

• Allopurinol (positive control)

• Potassium phosphate buffer (e.g., 50-100 mM, pH 7.5)

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 96-well UV-transparent microplate or quartz cuvettes

• UV-Vis spectrophotometer

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of xanthine in potassium phosphate buffer.

  • Prepare stock solutions of Tisopurine and allopurinol in DMSO. Further dilutions should be made in the phosphate buffer to achieve a range of desired concentrations. The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid affecting enzyme activity.

  • Prepare a working solution of xanthine oxidase in cold phosphate buffer just before use.

• Assay Setup:

  • In each well of the microplate or cuvette, add the following in order:

    • Potassium phosphate buffer

    • Test inhibitor solution (Tisopurine at various concentrations) or vehicle control (buffer with the same percentage of DMSO).

    • Include a positive control with allopurinol.

  • Pre-incubate the mixture at a controlled temperature (e.g., 25°C or 37°C) for a specified time (e.g., 10-15 minutes).

• Initiation of Reaction and Measurement:

  • Start the enzymatic reaction by adding the xanthine substrate solution to each well.

  • Immediately begin monitoring the increase in absorbance at 295 nm at regular intervals for a set period (e.g., 5-10 minutes).

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for the control and each inhibitor concentration.

  • Determine the percentage of inhibition for each concentration of Tisopurine compared to the control.

  • Calculate the IC_50_ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

  • To determine the inhibition type (e.g., competitive, non-competitive), the assay can be repeated with varying concentrations of both the substrate (xanthine) and the inhibitor (Tisopurine), followed by analysis using Lineweaver-Burk or other kinetic plots.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Purine metabolism pathway and the inhibitory action of Tisopurine on Xanthine Oxidase.

Caption: Experimental workflow for a Xanthine Oxidase inhibition assay.

Conclusion

Tisopurine is a xanthine oxidase inhibitor that reduces the production of uric acid, making it a therapeutic option for gout. Its interaction with purine metabolism also appears to extend to a potential feedback inhibition of de novo purine synthesis. However, a significant gap exists in the recent scientific literature regarding detailed quantitative data on its enzyme kinetics, pharmacokinetics, and clinical efficacy. For drug development professionals and researchers, this highlights an opportunity for further investigation to fully characterize the pharmacological profile of Tisopurine using modern analytical techniques. The provided experimental protocol for xanthine oxidase inhibition serves as a foundational method for such future studies. A more comprehensive understanding of Tisopurine's properties would be invaluable for optimizing its clinical use and exploring its potential in comparison to other established and emerging therapies for hyperuricemia.

References

• 1. Tisopurine - Wikipedia [en.wikipedia.org]
• 2. Tisopurine [medbox.iiab.me]
• 3. Hyperuricemia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. Thiopurinol: Comparative enzyme inhibition and protein binding studies with allopurinol, oxipurinol and 6-mercaptopurine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thiopurinol: comparative enzyme inhibition and protein binding studies with allopurinol, oxipurinol and 6-mercaptopurine - PubMed [pubmed.ncbi.nlm.nih.gov]

The Historical Development of Tisopurine: A Technical Guide for Researchers

An In-depth Look at the Synthesis, Mechanism, and Clinical Evaluation of a Novel Xanthine Oxidase Inhibitor

Abstract

Tisopurine, also known as Thiopurinol, emerged in the mid-20th century as a therapeutic agent for the management of hyperuricemia and gout. As a pyrazolo[3,4-d]pyrimidine analog of hypoxanthine, its development marked a significant step in the exploration of xanthine oxidase inhibitors beyond the foundational work with allopurinol. This technical guide provides a comprehensive historical overview of Tisopurine's journey from its initial synthesis to its preclinical and clinical evaluation. It details the experimental protocols employed in early studies to elucidate its mechanism of action and quantify its therapeutic effects. Quantitative data from seminal publications are summarized in structured tables for clear comparison, and key signaling pathways and experimental workflows are visualized using Graphviz diagrams. This document serves as a vital resource for researchers, scientists, and drug development professionals interested in the historical context and scientific underpinnings of Tisopurine as a therapeutic agent.

Introduction: The Quest for Uric Acid Control

The mid-20th century saw a growing understanding of the role of hyperuricemia in the pathophysiology of gout, a painful inflammatory arthritis. The primary therapeutic strategy focused on reducing the body's production of uric acid, a metabolic byproduct of purine degradation. The enzyme xanthine oxidase was identified as a key player in the final two steps of this pathway, converting hypoxanthine to xanthine and then xanthine to uric acid. This set the stage for the development of xanthine oxidase inhibitors.

Following the successful introduction of allopurinol, researchers continued to explore other purine analogs for their potential to inhibit this crucial enzyme. Among these was Tisopurine (Thiopurinol), a sulfur-containing pyrazolopyrimidine, which showed promise in early investigations.

Synthesis and Chemical Properties

Tisopurine, chemically known as 1,2-Dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-thione, is a structural analog of allopurinol and a derivative of 4-hydroxypyrazolo[3,4-d]pyrimidine. Its synthesis involves the creation of the pyrazolo[3,4-d]pyrimidine core, followed by thionation.

A general synthetic pathway for pyrazolo[3,4-d]pyrimidine derivatives, the structural class of Tisopurine, is outlined below. The specific initial synthesis of Tisopurine itself was a key step in its development as a potential therapeutic agent.

Figure 1: Generalized synthesis pathway for Tisopurine.

Mechanism of Action: Inhibition of Xanthine Oxidase

Tisopurine exerts its therapeutic effect by inhibiting the enzyme xanthine oxidase. This inhibition reduces the catalytic conversion of hypoxanthine and xanthine to uric acid, thereby lowering the serum uric acid concentration. Early in vitro studies were crucial in establishing this mechanism and comparing its inhibitory potency to that of allopurinol and its active metabolite, oxipurinol.

The signaling pathway below illustrates the central role of xanthine oxidase in purine metabolism and the point of intervention for Tisopurine.

Tisopurine's Role as a Xanthine Oxidase Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Role of Xanthine Oxidase

Xanthine oxidase is a critical enzyme in purine metabolism, catalyzing the oxidation of hypoxanthine to xanthine and subsequently xanthine to uric acid.[1][2] Elevated levels of uric acid can lead to hyperuricemia, a precursor to conditions such as gout.[2] Consequently, the inhibition of xanthine oxidase is a key therapeutic strategy for managing these conditions. Xanthine oxidase inhibitors are broadly categorized into purine analogues, such as allopurinol and Tisopurine, and non-purine inhibitors.[2]

Tisopurine and its Interaction with Xanthine Oxidase

Tisopurine, also known as thiopurinol, is structurally a purine analogue.[2] While it is categorized as a xanthine oxidase inhibitor, its more prominent role in clinical and research settings is associated with the metabolism of other thiopurine drugs like azathioprine and 6-mercaptopurine.[3][4] In this context, xanthine oxidase is responsible for the metabolic inactivation of 6-mercaptopurine to 6-thiouric acid.[3][4] The co-administration of a potent xanthine oxidase inhibitor, such as allopurinol, is a therapeutic strategy to intentionally block this catabolic pathway, thereby increasing the bioavailability of the active thiopurine metabolites.[3]

The direct inhibitory effect of Tisopurine on xanthine oxidase for the primary purpose of reducing uric acid production (e.g., in the treatment of gout) is less documented in recent scientific literature compared to its role in modulating thiopurine metabolism.

Mechanism of Action

As a purine analogue, Tisopurine is presumed to act as a competitive inhibitor of xanthine oxidase, binding to the active site of the enzyme and preventing the binding of its natural substrates, hypoxanthine and xanthine. This inhibition would lead to a reduction in the production of uric acid. The visualization of this proposed mechanism is provided in the signaling pathway diagram below.

Quantitative Data on Xanthine Oxidase Inhibition

A thorough review of the available scientific literature, including searches for specific kinetic studies, reveals a notable absence of recently published, definitive quantitative data (e.g., Ki and IC50 values) for the direct inhibition of xanthine oxidase by Tisopurine. An early study by Dean et al. (1974) in the British Journal of Clinical Pharmacology conducted comparative enzyme inhibition studies involving thiopurinol (Tisopurine), allopurinol, and other compounds.[5][6] However, the specific quantitative outcomes of these direct inhibitory assays are not readily accessible in current databases.

For comparative purposes, the inhibitory constants for the well-established xanthine oxidase inhibitor, allopurinol, are provided in the table below. This data highlights the type of quantitative information that is sought for Tisopurine.

Inhibitor	IC50	Ki	Inhibition Type	Reference
Allopurinol	2.36 ± 0.03 µM (for xanthine)	2.12 µM	Competitive	[1][7]
Tisopurine	Data not available	Data not available	Presumed Competitive

Experimental Protocols

The following sections detail standardized methodologies for conducting in vitro xanthine oxidase inhibition assays. These protocols are fundamental for determining the inhibitory potential (IC50) and the mechanism of action (e.g., competitive, non-competitive) of compounds like Tisopurine.

In Vitro Xanthine Oxidase Activity and Inhibition Assay (Spectrophotometric Method)

This widely used method measures the production of uric acid from the substrate xanthine, which absorbs light at a wavelength of approximately 295 nm.

Materials:

• Xanthine Oxidase (from bovine milk or other sources)

• Xanthine solution (substrate)

• Potassium phosphate buffer (e.g., 50-100 mM, pH 7.5-7.8)

• Tisopurine or other test inhibitors

• Allopurinol (as a positive control)

• Dimethyl sulfoxide (DMSO) for dissolving inhibitors

• Spectrophotometer capable of measuring absorbance at 295 nm

• 96-well UV-transparent microplates or quartz cuvettes

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of xanthine oxidase in potassium phosphate buffer. The final concentration in the assay is typically in the range of 0.02-0.1 units/mL.

  • Prepare a stock solution of xanthine in the buffer. A typical final substrate concentration is 50-150 µM.

  • Prepare stock solutions of Tisopurine, allopurinol, and any other test compounds in DMSO. Subsequent dilutions should be made in the phosphate buffer to achieve a range of desired concentrations. The final DMSO concentration in the assay should be kept low (typically <1%) to avoid affecting enzyme activity.

• Assay Mixture Preparation:

  • In a 96-well plate or cuvette, add the following in order:

    • Potassium phosphate buffer

    • Test inhibitor solution at various concentrations (or a vehicle control containing the same percentage of DMSO without the inhibitor).

    • Xanthine oxidase solution.

  • Pre-incubate the mixture at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 15 minutes).

• Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the xanthine substrate solution to the wells.

  • Immediately begin monitoring the increase in absorbance at 295 nm over time (e.g., every 30 seconds for 5-10 minutes) using a spectrophotometer.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for the control and each inhibitor concentration from the linear portion of the absorbance-time curve.

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = [(Ratecontrol - Rateinhibitor) / Ratecontrol] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Determination of Inhibition Type (Lineweaver-Burk Plot)

To determine the mechanism of inhibition, the assay is performed with varying concentrations of both the substrate (xanthine) and the inhibitor (Tisopurine).

Procedure:

• Perform the xanthine oxidase inhibition assay as described above, but for each fixed concentration of the inhibitor, vary the concentration of the xanthine substrate.

• Measure the initial reaction rates (velocity, V) for each combination of inhibitor and substrate concentration.

• Plot the data using a Lineweaver-Burk plot, which is a double reciprocal plot of 1/V versus 1/[Substrate].

• The pattern of the lines on the Lineweaver-Burk plot indicates the type of inhibition:

  • Competitive inhibition: Lines intersect on the y-axis.

  • Non-competitive inhibition: Lines intersect on the x-axis.

  • Uncompetitive inhibition: Lines are parallel.

  • Mixed inhibition: Lines intersect in the second or third quadrant.

• The inhibition constant (Ki) can be calculated from the slopes and intercepts of these lines.

Visualizations

Signaling Pathway Diagram

Caption: Proposed competitive inhibition of Xanthine Oxidase by Tisopurine.

Experimental Workflow Diagram

References

• 1. Proceedings: Metabolic studies of thiopurinol in man and pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xanthine oxidase inhibitor - Wikipedia [en.wikipedia.org]
• 3. Optimizing Thiopurine Therapy with a Xanthine Oxidase Inhibitor in Patients with Systemic Autoimmune Diseases: A Single-Centre Experience - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of xanthine oxidase in thiopurine metabolism: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thiopurinol: comparative enzyme inhibition and protein binding studies with allopurinol, oxipurinol and 6-mercaptopurine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thiopurinol: Comparative enzyme inhibition and protein binding studies with allopurinol, oxipurinol and 6-mercaptopurine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Cellular Uptake and Transport of Tisopurine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the cellular uptake and transport of Tisopurine (also known as thiopurinol) is limited in the available scientific literature. This guide synthesizes information on the broader class of thiopurine drugs, such as 6-mercaptopurine (6-MP) and azathioprine, to infer the likely mechanisms for Tisopurine. The metabolic pathways and transporters discussed are well-established for thiopurines and provide a strong predictive framework for understanding Tisopurine's cellular pharmacokinetics.

Introduction

Tisopurine is a purine analogue used in the treatment of conditions like gout. Its therapeutic efficacy is intrinsically linked to its ability to enter target cells and interact with intracellular components. Understanding the mechanisms governing its cellular uptake and transport is paramount for optimizing drug delivery, predicting drug interactions, and overcoming potential resistance mechanisms. This technical guide provides a comprehensive overview of the cellular transport and metabolic pathways relevant to thiopurines, offering a foundational understanding for research and development related to Tisopurine.

Cellular Influx Mechanisms

The entry of thiopurines into the cell is a critical first step for their pharmacological activity. Being nucleoside analogues, they primarily utilize nucleoside transporter proteins. The key families of transporters involved are the Solute Carrier (SLC) transporters, specifically the Equilibrative Nucleoside Transporters (ENTs) and Concentrative Nucleoside Transporters (CNTs).

• Equilibrative Nucleoside Transporters (ENTs): These transporters facilitate the bidirectional movement of nucleosides down their concentration gradient. Key members implicated in thiopurine transport include SLC29A1 (ENT1) and SLC29A2 (ENT2).[1][2]

• Concentrative Nucleoside Transporters (CNTs): These transporters actively transport nucleosides against their concentration gradient, often coupled to the sodium gradient. Relevant members include SLC28A2 (CNT2) and SLC28A3 (CNT3).[1][2]

Downregulation of these influx transporters has been associated with resistance to thiopurine drugs like 6-MP and 6-thioguanine (6-TG).[1]

Intracellular Metabolism and Activation

Once inside the cell, thiopurines undergo extensive metabolic conversion to exert their therapeutic effects. Tisopurine, as an inhibitor of xanthine oxidase, plays a role in modulating purine metabolism. The metabolic pathway of other thiopurines like 6-mercaptopurine (6-MP) provides a model for the potential intracellular fate of purine analogues.

The activation of 6-MP to its therapeutically active metabolites, the 6-thioguanine nucleotides (6-TGNs), is a multi-step process initiated by the enzyme hypoxanthine-guanine phosphoribosyltransferase (HPRT).[3][4][5][6] This pathway ultimately leads to the incorporation of 6-TGNs into DNA and RNA, leading to cytotoxicity.[2][4]

Conversely, there are two main inactivation pathways:

• Thiopurine S-methyltransferase (TPMT): This enzyme methylates 6-MP to form 6-methylmercaptopurine (6-MMP), a metabolite associated with hepatotoxicity.[3][5]

• Xanthine Oxidase (XO): This enzyme oxidizes 6-MP to the inactive metabolite 6-thiouric acid (6-TUA).[3][6] Tisopurine's primary mechanism of action is the inhibition of this enzyme.

Cellular Efflux Mechanisms

The intracellular concentration of thiopurines and their active metabolites is also regulated by efflux transporters, which actively pump these compounds out of the cell. The primary efflux pumps involved belong to the ATP-binding cassette (ABC) transporter superfamily.

• Multidrug Resistance-Associated Proteins (MRPs): Specifically, ABCC4 (MRP4) and ABCC5 (MRP5) have been shown to export monophosphorylated thiopurine metabolites.[1][7][8] Overexpression of these transporters can confer resistance to thiopurine drugs by reducing the intracellular accumulation of their active forms.[7][8]

A "cellular thiopurine circulation" has been proposed, where the efflux of thiopurine monophosphates by ABCC4 is followed by extracellular dephosphorylation by ecto-5'-nucleotidase (NT5E) to the corresponding nucleoside, which can then be transported back into the cell by SLC transporters.[9]

Quantitative Data on Thiopurine Transport

Transporter	Substrate	K_m (µM)	V_max (pmol/µl cell water/s)	Cell System	Reference
hENT1	Tiazofurin	57	Not Reported	Saccharomyces cerevisiae	[10]
hENT1	Benzamide Riboside	168	Not Reported	Saccharomyces cerevisiae	[10]
hENT2	Tiazofurin	16	Not Reported	Saccharomyces cerevisiae	[10]
hENT2	Benzamide Riboside	271	Not Reported	Saccharomyces cerevisiae	[10]
hCNT1	Tiazofurin	221	Not Reported	Saccharomyces cerevisiae	[10]
hCNT1	Benzamide Riboside	220	Not Reported	Saccharomyces cerevisiae	[10]
hCNT3	Tiazofurin	5.4	Not Reported	Saccharomyces cerevisiae	[10]
hCNT3	Benzamide Riboside	226	Not Reported	Saccharomyces cerevisiae	[10]

Experimental Protocols

Detailed experimental protocols are crucial for investigating the cellular transport of Tisopurine. Below are generalized methodologies based on standard practices for studying nucleoside analogue transport.

In Vitro Uptake Assays in Cell Lines

This protocol aims to quantify the uptake of radiolabeled Tisopurine into cultured cells.

Materials:

• Cultured cells (e.g., HEK293, Caco-2, or a relevant cancer cell line)

• Radiolabeled Tisopurine (e.g., [³H]-Tisopurine)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Scintillation fluid and vials

• Microplate scintillation counter

• Specific transporter inhibitors (e.g., S-(4-Nitrobenzyl)-6-thioinosine (NBMPR) for ENTs)

Procedure:

• Cell Seeding: Seed cells in 24-well plates and grow to confluence.

• Pre-incubation: Wash cells with PBS and pre-incubate with or without a transporter inhibitor for 10-15 minutes at 37°C.

• Uptake Initiation: Add the uptake buffer containing a known concentration of radiolabeled Tisopurine to each well to start the uptake.

• Time Course: Incubate for various time points (e.g., 1, 5, 15, 30 minutes) at 37°C.

• Uptake Termination: Stop the uptake by rapidly aspirating the uptake buffer and washing the cells three times with ice-cold PBS.

• Cell Lysis: Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

• Quantification: Transfer the cell lysate to scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the radioactivity to the protein concentration in each well. Calculate the uptake rate and determine kinetic parameters (Km and Vmax) by performing the assay with varying substrate concentrations.

Transporter Expression Systems

To identify the specific transporters involved in Tisopurine uptake, recombinant cell lines overexpressing individual transporters are used.

Materials:

• Host cell line with low endogenous transporter activity (e.g., HEK293, MDCK)

• Expression plasmids containing the cDNA for specific human transporters (e.g., hENT1, hCNT1)

• Transfection reagent

• Selection antibiotic (e.g., G418)

Procedure:

• Transfection: Transfect the host cell line with the expression plasmid using a suitable transfection reagent.

• Selection: Select for stably transfected cells by culturing in the presence of the appropriate antibiotic.

• Verification of Expression: Confirm the overexpression of the transporter protein by Western blotting or qPCR.

• Uptake Assay: Perform the in vitro uptake assay as described in section 6.1 using the stable cell lines.

• Data Analysis: Compare the uptake of Tisopurine in the transporter-overexpressing cells to that in control (mock-transfected) cells to determine the contribution of the specific transporter.

Visualizations

Signaling Pathways and Logical Relationships

The following diagrams illustrate the key pathways and relationships in thiopurine cellular transport and metabolism.

Caption: Overview of Thiopurine Metabolism and Tisopurine's Site of Action.

Caption: Cellular Influx and Efflux Transporters for Thiopurines.

Experimental Workflow

Caption: Workflow for Investigating Tisopurine Cellular Transport.

Conclusion

The cellular uptake and transport of Tisopurine are likely mediated by a complex interplay of influx and efflux transporters, primarily from the SLC and ABC superfamilies, respectively. Its intracellular concentration and therapeutic effect are further modulated by metabolic enzymes. While direct experimental data for Tisopurine is scarce, the extensive knowledge of other thiopurines provides a robust framework for future research. The experimental protocols and visualizations provided in this guide offer a starting point for elucidating the specific mechanisms governing Tisopurine's cellular pharmacokinetics, which is essential for its continued development and clinical application.

References

• 1. ClinPGx [clinpgx.org]
• 2. Thiopurine pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimizing Thiopurine Therapy with a Xanthine Oxidase Inhibitor in Patients with Systemic Autoimmune Diseases: A Single-Centre Experience - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Tisopurine? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Optimizing 6-mercaptopurine and azathioprine therapy in the management of inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thiopurine metabolism and identification of the thiopurine metabolites transported by MRP4 and MRP5 overexpressed in human embryonic kidney cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Transporter-Mediated Protection Against Thiopurine-Induced Hematopoietic Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Role of human nucleoside transporters in the cellular uptake of two inhibitors of IMP dehydrogenase, tiazofurin and benzamide riboside - PubMed [pubmed.ncbi.nlm.nih.gov]

Tisopurine's Mffect on Uric Acid Production Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tisopurine, a purine analogue, functions as a xanthine oxidase inhibitor, targeting a critical enzyme in the purine metabolism pathway to reduce the production of uric acid.[1][2][3] This document provides a comprehensive technical overview of the mechanism of action of tisopurine, its placement within the broader class of thiopurine drugs, and its effect on uric acid production. While specific quantitative data on tisopurine's inhibitory potency and clinical efficacy are limited in publicly available literature, this guide synthesizes the existing knowledge on thiopurine metabolism and xanthine oxidase inhibition to provide a robust framework for research and development. Detailed experimental protocols for assessing xanthine oxidase activity and quantifying key metabolites are provided, alongside illustrative diagrams of the relevant biochemical pathways and experimental workflows.

Introduction: The Purine Metabolism Pathway and Hyperuricemia

Purine metabolism is a fundamental biological process involving the synthesis and degradation of purine nucleotides, essential components of nucleic acids and various coenzymes. The catabolism of purines culminates in the production of uric acid.[3] In humans, elevated levels of uric acid in the blood, a condition known as hyperuricemia, can lead to the deposition of monosodium urate crystals in joints and tissues, resulting in inflammatory conditions such as gout.[4][5]

The final two steps of purine degradation are catalyzed by the enzyme xanthine oxidase (XO).[6] Xanthine oxidase first hydroxylates hypoxanthine to xanthine, and then xanthine to uric acid.[6] Consequently, the inhibition of xanthine oxidase is a primary therapeutic strategy for the management of hyperuricemia and gout.[3][4]

Tisopurine and the Thiopurine Drug Class

Tisopurine (also known as thiopurinol) is a member of the thiopurine class of drugs, which are purine analogues.[2][3] Other well-known thiopurines include azathioprine, 6-mercaptopurine (6-MP), and 6-thioguanine (6-TG). These drugs are prodrugs that undergo intracellular activation to exert their pharmacological effects, which include immunosuppression and cytotoxicity.[1]

The metabolic pathway of thiopurines is complex and involves several key enzymes, including hypoxanthine-guanine phosphoribosyltransferase (HPRT), thiopurine S-methyltransferase (TPMT), and xanthine oxidase (XO).[1] HPRT converts 6-MP to its active metabolites, the 6-thioguanine nucleotides (6-TGNs), which are responsible for the immunosuppressive and cytotoxic effects of the drug.[1] TPMT methylates 6-MP to 6-methylmercaptopurine (6-MMP), an inactive metabolite. Xanthine oxidase metabolizes 6-MP to 6-thiouric acid, another inactive metabolite.[1][7]

Mechanism of Action of Tisopurine

Tisopurine's primary mechanism of action in the context of uric acid reduction is the inhibition of xanthine oxidase.[2][3] As a purine analogue, it is structurally similar to the natural substrates of xanthine oxidase, hypoxanthine and xanthine. This structural similarity allows it to bind to the active site of the enzyme, preventing the conversion of hypoxanthine and xanthine to uric acid. This leads to a decrease in the production of uric acid.[3]

Signaling Pathway of Purine Catabolism and Tisopurine Inhibition

The following diagram illustrates the purine catabolism pathway and the point of inhibition by tisopurine.

Purine catabolism and tisopurine inhibition.

Quantitative Analysis of Xanthine Oxidase Inhibition

Inhibitor	IC50 (µM)	Reference
Allopurinol	7.4	[8]
Luteolin	7.83	[9]
Isoacteoside	45.48	[9]
Costinone A	90.3	[8]
Costinone B	179.6	[8]

Clinical Efficacy of Xanthine Oxidase Inhibitors

Clinical trials are essential to determine the efficacy and safety of a drug in humans. While specific clinical trial data on the effect of tisopurine on serum uric acid levels are not widely published, numerous studies have demonstrated the effectiveness of other xanthine oxidase inhibitors in treating hyperuricemia and gout.[10][11][12][13] The data from these trials provide a benchmark for the expected clinical outcomes of xanthine oxidase inhibition.

The following table summarizes results from a selection of clinical trials for other uric acid-lowering therapies.

Drug	Study Phase	Dosage	Mean Serum Uric Acid Reduction	Reference
Allopurinol	N/A	100-200 mg/day	Statistically insignificant difference in days to resolution of acute gout compared to placebo	[12]
Dotinurad	Phase 3	N/A	Primary objective: evaluate efficacy in lowering serum uric acid compared to allopurinol	[10][13][14]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of tisopurine and its effects on uric acid production pathways.

Xanthine Oxidase Activity Assay (Spectrophotometric Method)

This protocol describes a common method for determining the in vitro inhibitory activity of a compound against xanthine oxidase.

Materials:

• Xanthine Oxidase (from bovine milk)

• Xanthine (substrate)

• Tisopurine or other test inhibitor

• Allopurinol (positive control)

• Potassium phosphate buffer (50 mM, pH 7.5)

• 96-well UV-transparent microplate

• Microplate reader capable of measuring absorbance at 295 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of xanthine oxidase in potassium phosphate buffer.

  • Prepare a stock solution of xanthine in potassium phosphate buffer.

  • Prepare serial dilutions of the test inhibitor (e.g., tisopurine) and the positive control (allopurinol) in the buffer.

• Assay Setup:

  • In a 96-well plate, add 50 µL of the potassium phosphate buffer to all wells.

  • Add 25 µL of the various concentrations of the test inhibitor or control to the respective wells.

  • Add 25 µL of the xanthine oxidase solution to all wells except the blank.

  • Include control wells:

    • Blank: Buffer only.

    • Negative Control: Buffer + xanthine oxidase (no inhibitor).

    • Positive Control: Buffer + xanthine oxidase + allopurinol.

• Pre-incubation:

  • Incubate the plate at 25°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Add 100 µL of the xanthine solution to all wells to start the reaction.

• Data Acquisition:

  • Immediately measure the absorbance at 295 nm every minute for 20 minutes using a microplate reader. The increase in absorbance corresponds to the formation of uric acid.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Determine the percentage of inhibition relative to the negative control.

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value.

Experimental Workflow for IC50 Determination

Workflow for IC50 determination.

Measurement of 6-Thioguanine Nucleotides (6-TGN) in Red Blood Cells

This protocol outlines a method for quantifying the active metabolites of thiopurine drugs in patient samples.

Materials:

• Whole blood sample collected in an EDTA tube

• Perchloric acid (PCA), 1M

• Dithiothreitol (DTT)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation:

  • Lyse a known volume of red blood cells with distilled water.

  • Precipitate proteins by adding cold 1M PCA.

  • Centrifuge to pellet the protein debris.

• Hydrolysis:

  • Transfer the supernatant to a new tube.

  • Add DTT to reduce any disulfide bonds.

  • Heat the sample at 100°C for 1 hour to hydrolyze the 6-TGNs to 6-thioguanine.

• HPLC Analysis:

  • Centrifuge the hydrolyzed sample to remove any precipitate.

  • Inject a known volume of the supernatant onto the HPLC system.

  • Separate the components using a C18 column with an appropriate mobile phase.

  • Detect 6-thioguanine using a UV detector at a specific wavelength (e.g., 342 nm).

• Quantification:

  • Create a standard curve using known concentrations of 6-thioguanine.

  • Quantify the amount of 6-thioguanine in the sample by comparing its peak area to the standard curve.

  • Express the 6-TGN concentration as pmol per 8 x 10^8 red blood cells.

Pharmacokinetics of Thiopurines

The pharmacokinetic properties of thiopurines, including tisopurine, are crucial for determining appropriate dosing and understanding potential drug interactions. While specific pharmacokinetic data for tisopurine is limited, the general characteristics of thiopurines are informative.

• Absorption: Thiopurines are typically administered orally and are variably absorbed from the gastrointestinal tract.

• Distribution: They are widely distributed throughout the body.

• Metabolism: As described earlier, thiopurines undergo extensive intracellular metabolism involving HPRT, TPMT, and XO.[1] The activity of these enzymes, which can be influenced by genetic polymorphisms, significantly impacts the levels of active (6-TGN) and inactive metabolites.[1]

• Excretion: The metabolites of thiopurines are primarily excreted in the urine.

Logical Relationship of Thiopurine Metabolism

The interplay between the different metabolic pathways of thiopurines is critical for their therapeutic effect and toxicity. The following diagram illustrates the logical relationships between the key enzymes and metabolites.

Logical relationships in thiopurine metabolism.

Conclusion

Tisopurine is a xanthine oxidase inhibitor that reduces the production of uric acid by blocking the final steps of purine catabolism.[2][3] While specific quantitative data on its inhibitory potency and clinical efficacy are not extensively available, its mechanism of action is well-understood within the context of thiopurine pharmacology. This technical guide has provided a comprehensive overview of the purine metabolism pathway, the role of xanthine oxidase, and the mechanism of action of tisopurine. The detailed experimental protocols and illustrative diagrams serve as valuable resources for researchers and drug development professionals working in the field of hyperuricemia and gout. Further research is warranted to fully characterize the pharmacokinetic and pharmacodynamic profile of tisopurine and to establish its clinical utility in the management of hyperuricemia.

References

• 1. Optimizing Thiopurine Therapy with a Xanthine Oxidase Inhibitor in Patients with Systemic Autoimmune Diseases: A Single-Centre Experience - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tisopurine - Wikipedia [en.wikipedia.org]
• 3. Xanthine oxidase inhibitor - Wikipedia [en.wikipedia.org]
• 4. Treatment of hyperuricemia in gout: current therapeutic options, latest developments and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. emedicine.medscape.com [emedicine.medscape.com]
• 6. mdpi.com [mdpi.com]
• 7. The role of xanthine oxidase in thiopurine metabolism: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Xanthine oxidase/tyrosinase inhibiting, antioxidant, and antifungal oxindole alkaloids from Isatis costata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Xanthine oxidase inhibitors from Brandisia hancei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. trials.arthritis.org [trials.arthritis.org]
• 11. Treatment of hyperuricaemia and gout - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Does starting allopurinol prolong acute treated gout? A randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. ClinicalTrials.gov [clinicaltrials.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Cell-Based Assays of Tisopurine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro cell-based assays to evaluate the efficacy and mechanism of action of Tisopurine, a thiopurine analog. Tisopurine and other thiopurines are prodrugs that, after metabolic activation, function as immunosuppressants and cytotoxic agents by interfering with nucleic acid metabolism.[1][2] Their primary mechanism involves conversion to active metabolites, such as 6-thioguanine nucleotides (6-TGNs), which can be incorporated into DNA and RNA, leading to cell cycle arrest and apoptosis, particularly in rapidly dividing cells.[1][3][4]

Key In Vitro Assays for Tisopurine Evaluation

A comprehensive in vitro evaluation of Tisopurine typically involves a panel of assays to determine its cytotoxic effects, impact on target enzymes, and influence on cellular pathways. Key assays include:

• Cell Viability Assays: To determine the concentration-dependent cytotoxic effects of Tisopurine on cancer cell lines and calculate the half-maximal inhibitory concentration (IC50).

• Xanthine Oxidase Inhibition Assay: To assess the direct inhibitory effect of Tisopurine on xanthine oxidase, an enzyme involved in purine metabolism.

• Apoptosis Assays: To confirm that the observed cytotoxicity is due to the induction of programmed cell death.

• Cell Cycle Analysis: To investigate the effect of Tisopurine on the progression of the cell cycle.

• Reactive Oxygen Species (ROS) Production Assay: To measure the induction of oxidative stress, which can be a consequence of thiopurine treatment.[5]

Data Presentation: Quantitative Analysis of Thiopurine Activity

Cell Line	Cancer Type	6-TG IC50 (µM)	Notes
MOLM13	Acute Myeloid Leukemia	~0.1	Data derived from combination studies.
MV4-11	Acute Myeloid Leukemia	~0.2	Data derived from combination studies.
OCI-AML3	Acute Myeloid Leukemia	~0.5	Data derived from combination studies.
HL-60	Acute Promyelocytic Leukemia	~0.3	Data derived from combination studies.

Data is illustrative and based on studies of 6-TG, often in combination with other agents.[6] IC50 values are highly dependent on the assay conditions, including cell density and incubation time.[7][8]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the IC50 value of Tisopurine in adherent cancer cell lines.[9][10]

Materials:

• Tisopurine

• Adherent cancer cell line of choice (e.g., HCT116, HT29 colorectal cancer cells)[5]

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells using Trypsin-EDTA and resuspend in complete medium.

  • Count the cells and adjust the concentration to 5 x 104 cells/mL.

  • Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well plate.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Tisopurine Treatment:

  • Prepare a stock solution of Tisopurine in DMSO.

  • Create a series of dilutions of Tisopurine in complete culture medium at 2x the final desired concentrations.

  • Remove the medium from the wells and add 100 µL of the Tisopurine dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest Tisopurine concentration) and a positive control.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes.

• Data Acquisition:

  • Measure the absorbance at 490 nm using a microplate reader.[10]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the Tisopurine concentration and use non-linear regression to determine the IC50 value.[7]

Xanthine Oxidase Inhibition Assay

This protocol measures the ability of Tisopurine to inhibit the activity of xanthine oxidase spectrophotometrically.[11][12][13][14]

Materials:

• Tisopurine

• Xanthine Oxidase (from bovine milk)

• Xanthine

• Potassium phosphate buffer (50 mM, pH 7.5)

• Allopurinol (positive control)

• 96-well UV-transparent microplate

• Microplate reader capable of reading absorbance at 290 nm

Procedure:

• Preparation of Reagents:

  • Dissolve Tisopurine and Allopurinol in DMSO and then dilute with phosphate buffer. The final DMSO concentration should be below 0.5%.[11]

  • Prepare a fresh solution of xanthine oxidase (e.g., 0.025 U/mL) in phosphate buffer.[13]

  • Prepare a solution of xanthine (e.g., 0.15 mM) in phosphate buffer.[11]

• Assay Reaction:

  • In a 96-well plate, add in the following order:

    • 117 µL of phosphate buffer

    • 3 µL of Tisopurine solution (or Allopurinol/vehicle control)

    • 60 µL of xanthine oxidase solution

  • Incubate at room temperature for 10 minutes.[13]

• Initiation of Reaction and Measurement:

  • Add 100 µL of the xanthine substrate solution to each well to start the reaction.[13]

  • Incubate in the dark for 30 minutes at 37°C.[13]

  • Measure the absorbance at 290 nm.

• Data Analysis:

  • Calculate the percentage of inhibition using the formula: % Inhibition = [1 - (Absorbance of sample / Absorbance of control)] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the log of the Tisopurine concentration.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Tisopurine

• Cancer cell line of choice

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with Tisopurine at concentrations around the predetermined IC50 value for 24-48 hours. Include an untreated control.

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells.

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1x Binding Buffer at a concentration of 1 x 106 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1x Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within 1 hour of staining.

  • FITC signal (Annexin V) is detected in the FL1 channel and PI signal in the FL2 or FL3 channel.

• Data Interpretation:

  • Viable cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

  • Necrotic cells: Annexin V-negative, PI-positive

Visualizations

Caption: Metabolic activation of Tisopurine.

Caption: MTT cell viability assay workflow.

Caption: Intrinsic apoptosis pathway activation.

References

• 1. What is the mechanism of Tisopurine? [synapse.patsnap.com]
• 2. Reviewing the mechanism of action of thiopurine drugs: towards a new paradigm in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in Thiopurine Drug Delivery: The Current State-of-the-Art - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. Evaluation of xanthine oxidase inhibitory, antioxidative activity of five selected Papua medicinal plants and correlation with phytochemical content [pharmacia.pensoft.net]
• 12. herbmedpharmacol.com [herbmedpharmacol.com]
• 13. mdpi.com [mdpi.com]
• 14. revistabionatura.com [revistabionatura.com]

Application Notes and Protocols for Studying Tisopurine Efficacy in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tisopurine (also known as thiopurinol) is a xanthine oxidase inhibitor investigated for its uric acid-lowering effects, making it a potential therapeutic agent for hyperuricemia and gout. As a thiopurine analog, its mechanism of action and potential immunomodulatory effects also suggest relevance in inflammatory conditions such as Inflammatory Bowel Disease (IBD). Preclinical evaluation of Tisopurine's efficacy is crucial for its clinical development. This document provides detailed application notes and experimental protocols for studying the efficacy of Tisopurine in established animal models of gout and IBD.

Note on Available Data: Direct preclinical studies investigating the efficacy of Tisopurine (thiopurinol) in animal models are limited in publicly available literature. Therefore, the following protocols and data are based on established models for the relevant disease states and include data from studies on Tisopurine's active metabolite, 6-thioguanine (6-TG), and its widely studied prodrug, azathioprine (AZA). This information serves as a robust framework for designing and conducting efficacy studies with Tisopurine.

Mechanism of Action of Tisopurine

Tisopurine is a prodrug that is metabolized to its active form, 6-thioguanine nucleotides (6-TGNs).[1] These active metabolites exert their therapeutic effects through multiple mechanisms:

• Inhibition of Purine Synthesis: 6-TGNs are incorporated into DNA and RNA, disrupting their synthesis and leading to apoptosis in rapidly dividing cells, such as activated lymphocytes.[1] This is a key mechanism for its immunosuppressive effects.

• Modulation of Inflammatory Signaling: The active metabolite 6-thioguanine triphosphate (6-thio-GTP) can bind to the small GTPase Rac1, suppressing its activation and inducing apoptosis in T cells.[2] This pathway is crucial in dampening the inflammatory response in autoimmune diseases.

dot digraph "Tisopurine_Mechanism_of_Action" { graph [rankdir="LR", splines=true, nodesep=0.5, ranksep=1.5]; node [shape=box, style="filled", fontname="Arial", fontsize=12, margin=0.2]; edge [fontname="Arial", fontsize=10];

Tisopurine [label="Tisopurine\n(Thiopurinol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "6-MP" [label="6-Mercaptopurine\n(6-MP)", fillcolor="#FBBC05", fontcolor="#202124"]; "6-TGNs" [label="6-Thioguanine Nucleotides\n(6-TGNs)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; DNA_RNA [label="DNA & RNA\nSynthesis", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Apoptosis [label="Apoptosis of\nActivated Lymphocytes", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Rac1 [label="Rac1 Activation", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

Tisopurine -> "6-MP" [label="Metabolism"]; "6-MP" -> "6-TGNs" [label="Metabolism"]; "6-TGNs" -> DNA_RNA [label="Incorporation &\nDisruption", color="#EA4335"]; DNA_RNA -> Apoptosis [label="Leads to", style=dashed, color="#34A853"]; "6-TGNs" -> Rac1 [label="Inhibition of", color="#EA4335"]; Rac1 -> Apoptosis [label="Suppression leads to", style=dashed, color="#34A853"]; } .dot Caption: Metabolic activation of Tisopurine and its downstream effects.

Animal Models for Gout and Hyperuricemia

The potassium oxonate-induced hyperuricemia model in rats is a widely used and reliable model to study the efficacy of uric acid-lowering drugs.[3] Potassium oxonate inhibits the enzyme uricase, which is present in rodents but not in humans, leading to an accumulation of uric acid in the blood.[3]

Protocol 1: Potassium Oxonate-Induced Hyperuricemia in Rats

Objective: To evaluate the uric acid-lowering efficacy of Tisopurine in a rat model of hyperuricemia.

Materials:

• Male Sprague-Dawley or Wistar rats (200-250 g)

• Tisopurine

• Potassium Oxonate (Sigma-Aldrich)

• Allopurinol (positive control)

• Vehicle (e.g., 0.5% carboxymethylcellulose sodium)

• Blood collection tubes

• Centrifuge

• Spectrophotometer or automated clinical chemistry analyzer

Experimental Workflow:

dot digraph "Gout_Model_Workflow" { graph [rankdir="LR", splines=true, nodesep=0.3]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.15]; edge [fontname="Arial", fontsize=9];

Acclimatization [label="Acclimatization\n(1 week)", fillcolor="#F1F3F4", fontcolor="#202124"]; Grouping [label="Random Grouping\n(n=8-10/group)", fillcolor="#F1F3F4", fontcolor="#202124"]; Induction [label="Hyperuricemia Induction\n(Potassium Oxonate)", fillcolor="#FBBC05", fontcolor="#202124"]; Treatment [label="Treatment\n(Vehicle, Tisopurine, Allopurinol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Blood_Collection [label="Blood Collection\n(Baseline & Post-treatment)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Analysis [label="Serum Uric Acid\nAnalysis", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Acclimatization -> Grouping; Grouping -> Induction; Induction -> Treatment; Treatment -> Blood_Collection; Blood_Collection -> Analysis; } .dot Caption: Experimental workflow for the potassium oxonate-induced hyperuricemia model.

Procedure:

• Animal Acclimatization: Acclimatize rats for at least one week under standard laboratory conditions (22 ± 2°C, 12h light/dark cycle, ad libitum access to food and water).

• Grouping: Randomly divide animals into the following groups (n=8-10 per group):

  • Group 1: Normal Control (Vehicle only)

  • Group 2: Hyperuricemia Model (Potassium Oxonate + Vehicle)

  • Group 3: Positive Control (Potassium Oxonate + Allopurinol)

  • Group 4-6: Test Groups (Potassium Oxonate + Tisopurine at various doses)

• Hyperuricemia Induction:

  • Dissolve potassium oxonate in the vehicle to the desired concentration.

  • One hour before the administration of the test compounds, administer potassium oxonate (e.g., 250 mg/kg) intraperitoneally (i.p.) or orally (p.o.) to all groups except the Normal Control group.

• Drug Administration:

  • Administer Tisopurine, allopurinol (e.g., 5-10 mg/kg), or vehicle orally once daily for a specified period (e.g., 7-14 days).

• Sample Collection:

  • Collect blood samples from the tail vein or retro-orbital plexus at baseline and at specified time points after the final drug administration.

  • Separate serum by centrifugation.

• Biochemical Analysis:

  • Measure serum uric acid levels using a commercial kit.

  • Optionally, measure serum creatinine and blood urea nitrogen (BUN) to assess renal function.

Quantitative Data Summary (Hypothetical Data for Tisopurine):

Group	Treatment	Serum Uric Acid (mg/dL)
Normal Control	Vehicle	1.5 ± 0.3
Hyperuricemia Model	Potassium Oxonate + Vehicle	5.8 ± 0.7
Positive Control	Potassium Oxonate + Allopurinol (10 mg/kg)	2.1 ± 0.4
Tisopurine (Low Dose)	Potassium Oxonate + Tisopurine (X mg/kg)	4.5 ± 0.6
Tisopurine (Mid Dose)	Potassium Oxonate + Tisopurine (Y mg/kg)	3.2 ± 0.5
Tisopurine (High Dose)	Potassium Oxonate + Tisopurine (Z mg/kg)	2.4 ± 0.4

Animal Models for Inflammatory Bowel Disease

The Dextran Sulfate Sodium (DSS)-induced colitis model in mice is a widely used model that mimics many of the clinical and histological features of human ulcerative colitis.

Protocol 2: DSS-Induced Acute Colitis in Mice

Objective: To evaluate the anti-inflammatory efficacy of Tisopurine in a mouse model of acute colitis.

Materials:

• C57BL/6 or BALB/c mice (8-10 weeks old)

• Tisopurine

• 6-Thioguanine (6-TG) or Azathioprine (AZA) (as comparators)

• Dextran Sulfate Sodium (DSS, 36-50 kDa)

• Vehicle

• Materials for clinical scoring (hemoccult test)

• Materials for histology (formalin, paraffin, etc.)

Experimental Workflow:

dot digraph "IBD_Model_Workflow" { graph [rankdir="LR", splines=true, nodesep=0.3]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.15]; edge [fontname="Arial", fontsize=9];

Acclimatization [label="Acclimatization\n(1 week)", fillcolor="#F1F3F4", fontcolor="#202124"]; Grouping [label="Random Grouping\n(n=8-10/group)", fillcolor="#F1F3F4", fontcolor="#202124"]; Colitis_Induction [label="Colitis Induction\n(DSS in drinking water)", fillcolor="#FBBC05", fontcolor="#202124"]; Treatment [label="Daily Treatment\n(Vehicle, Tisopurine, etc.)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Monitoring [label="Daily Monitoring\n(Weight, Stool, Blood)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Termination [label="Termination & Sample Collection\n(Colon length, Histology)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Acclimatization -> Grouping; Grouping -> Colitis_Induction; Colitis_Induction -> Treatment; Treatment -> Monitoring [style=dotted]; Monitoring -> Termination; } .dot Caption: Experimental workflow for the DSS-induced colitis model.

Procedure:

• Animal Acclimatization: Acclimatize mice for one week.

• Grouping: Randomly divide animals into groups:

  • Group 1: Normal Control (regular drinking water + Vehicle)

  • Group 2: DSS Control (DSS + Vehicle)

  • Group 3: DSS + Tisopurine (various doses)

  • Group 4: DSS + 6-TG or AZA (as comparators)

• Colitis Induction:

  • Prepare a 2-3% (w/v) solution of DSS in drinking water.

  • Provide the DSS solution to all groups except the Normal Control group for 5-7 days.

• Drug Administration:

  • Administer Tisopurine, comparators, or vehicle daily by oral gavage, starting from day 0 of DSS administration.

• Clinical Assessment:

  • Monitor body weight, stool consistency, and presence of blood in the stool daily.

  • Calculate the Disease Activity Index (DAI) based on these parameters.

• Termination and Sample Collection:

  • At the end of the study (e.g., day 7-10), euthanize the mice.

  • Measure the length of the colon.

  • Collect colon tissue for histological analysis (H&E staining) and measurement of inflammatory markers (e.g., myeloperoxidase activity, cytokine levels).

Quantitative Data Summary (Based on 6-TG and AZA studies):

Group	Treatment (daily oral gavage)	Body Weight Change (%)	Colon Length (cm)	Histological Score
Normal Control	Vehicle	+5.2 ± 1.5	8.5 ± 0.5	0.5 ± 0.2
DSS Control	DSS + Vehicle	-15.8 ± 3.2	5.1 ± 0.6	8.2 ± 1.1
DSS + 6-TG	DSS + 6-TG (e.g., 20-40 µ g/mouse )	-8.5 ± 2.5	6.8 ± 0.4	4.1 ± 0.8
DSS + AZA	DSS + AZA (e.g., 1-2 mg/kg)	-10.1 ± 2.8	6.2 ± 0.5	5.5 ± 0.9

Data are presented as mean ± SD and are representative values from published studies on 6-TG and AZA in DSS-induced colitis models.[3] Efficacy of Tisopurine would need to be determined experimentally.

Data Presentation and Interpretation

All quantitative data should be presented in clearly structured tables, including mean values, standard deviations (or standard error of the mean), and statistical significance (p-values) where appropriate. Graphical representations such as bar charts and line graphs can be used to visualize changes in parameters over time.

Conclusion

The animal models and protocols described provide a solid foundation for evaluating the preclinical efficacy of Tisopurine for the treatment of gout and inflammatory bowel disease. While direct experimental data for Tisopurine in these models is needed, the information on its active metabolite and related thiopurines strongly supports its potential therapeutic utility. Rigorous, well-controlled studies using these models will be essential to determine the optimal dosing and therapeutic potential of Tisopurine.

References

• 1. Animal model of acute gout reproduces the inflammatory and ultrasonographic joint changes of human gout - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wjgnet.com [wjgnet.com]
• 3. academic.oup.com [academic.oup.com]

High-Throughput Screening Assays for Tisopurine Analogs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tisopurine, a purine analog also known as thiopurinol, is a xanthine oxidase inhibitor used in the treatment of gout.[1] As a member of the thiopurine class of drugs, its analogs hold potential for therapeutic applications ranging from hyperuricemia to immunosuppression and oncology.[2][3] Thiopurines are often prodrugs that undergo extensive intracellular metabolism to exert their effects.[2] Their mechanism of action can involve the inhibition of key enzymes in purine metabolism and the induction of apoptosis in rapidly dividing cells through incorporation into DNA and RNA.[2][4]

This document provides detailed application notes and protocols for high-throughput screening (HTS) of Tisopurine analogs. The focus is on biochemical assays for key enzymes in the thiopurine metabolic pathway—Xanthine Oxidase (XO), Hypoxanthine-guanine phosphoribosyltransferase (HGPRT), and Thiopurine S-methyltransferase (TPMT)—as well as cell-based assays to evaluate the cytotoxic and apoptotic effects of these compounds.

Biochemical Assays for Key Enzymes in Thiopurine Metabolism

Xanthine Oxidase (XO) Inhibition Assay

Application Note: Xanthine oxidase is a critical enzyme in purine catabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid.[5] Inhibition of XO is the primary mechanism for treating gout.[5] This assay is designed to identify and characterize Tisopurine analogs that inhibit XO activity. Both colorimetric and fluorometric methods are suitable for HTS.

Quantitative Data Summary: XO Inhibition

Compound	IC50 (µM)	Inhibition Type	Reference
Allopurinol	0.38 - 8.37	Competitive	[6][7]
Febuxostat	0.02	Mixed	[7]
Tisopurine (Thiopurinol)	Data not readily available	Competitive	[5]
2-chloro-6-(methylamino)purine	10.19 ± 0.10	Non-competitive	[8]
6-Aminopurine (Adenine)	10.89 ± 0.13	-	[8]
Luteolin	7.83	Competitive	[9]

Note: IC50 values can vary depending on assay conditions.

Experimental Protocol: Fluorometric HTS Assay for XO Inhibitors

This protocol is adapted for a 384-well plate format.

Materials:

• Xanthine Oxidase (from bovine milk or recombinant)

• Xanthine (substrate)

• Amplex® Red reagent (or similar fluorescent probe)

• Horseradish Peroxidase (HRP)

• Assay Buffer: 50 mM Potassium Phosphate, pH 7.4

• Tisopurine analogs and control compounds (e.g., Allopurinol) dissolved in DMSO

• 384-well black, flat-bottom plates

Procedure:

• Compound Plating: Dispense 100 nL of test compounds and controls in DMSO into the assay plate using an acoustic liquid handler.

• Enzyme Preparation: Prepare a solution of Xanthine Oxidase in Assay Buffer.

• Substrate/Probe Mix: Prepare a working solution containing xanthine, Amplex® Red, and HRP in Assay Buffer.

• Assay Reaction:

  • Add 10 µL of the enzyme solution to each well and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of the Substrate/Probe Mix.

• Incubation and Detection: Incubate the plate for 30 minutes at room temperature, protected from light. Measure the fluorescence intensity using a plate reader (Excitation: 530-560 nm, Emission: ~590 nm).

• Data Analysis: Calculate the percent inhibition for each compound relative to the DMSO control and determine the IC50 values for active compounds.

Workflow for Xanthine Oxidase Inhibition Assay

References

• 1. Human hypoxanthine-guanine phosphoribosyltransferase. Development of a spectrophotometric assay and its use in detection and characterization of mutant forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HPRT Assay Kit | Hypoxanthine-Guanine Phosphoribosyltransferase Assay [novocib.com]
• 3. TPMT3 - Overview: Thiopurine Methyltransferase Activity Profile, Erythrocytes [mayocliniclabs.com]
• 4. HPRT - (Hypoxanthine phosphoribosyltransferase) | Synnovis [synnovis.co.uk]
• 5. Xanthine oxidase inhibitor - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. High-throughput genotyping of thiopurine S-methyltransferase by denaturing HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. BioKB - Publication [biokb.lcsb.uni.lu]
• 9. Xanthine oxidase inhibitors from Brandisia hancei - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for LC-MS/MS Quantification of Thiopurine Metabolites in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tisopurine, a prodrug of 6-mercaptopurine (6-MP), is a member of the thiopurine family of drugs used as immunosuppressants and in cancer therapy.[1][2][3] Monitoring the plasma concentrations of its active metabolites is crucial for optimizing therapeutic efficacy and minimizing toxicity.[4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for this purpose due to its high sensitivity, selectivity, and throughput.[5][6] This document provides detailed application notes and protocols for the quantification of key thiopurine metabolites, namely 6-thioguanine nucleotides (6-TGN) and 6-methylmercaptopurine (6-MMP), in plasma and red blood cells (RBCs), which serve as a surrogate for monitoring Tisopurine therapy.

Metabolic Pathway of Thiopurines

Tisopurine is converted to 6-mercaptopurine (6-MP), which then undergoes a complex metabolic cascade. The key enzymes involved are hypoxanthine-guanine phosphoribosyltransferase (HPRT), thiopurine S-methyltransferase (TPMT), and xanthine oxidase (XO). HPRT converts 6-MP into the active cytotoxic 6-thioguanine nucleotides (6-TGNs).[4] Conversely, TPMT methylates 6-MP to the inactive metabolite 6-methylmercaptopurine (6-MMP).[1] Genetic variations in TPMT can significantly impact the metabolic ratio of 6-TGNs to 6-MMP, influencing both drug efficacy and the risk of adverse effects.[1][4]

Caption: Metabolic pathway of Tisopurine.

Experimental Protocols

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and common method for preparing plasma samples for LC-MS/MS analysis.[6][7][8]

Materials:

• Human plasma collected in EDTA tubes[9][10]

• Methanol, HPLC grade[11]

• Acetonitrile, HPLC grade[6]

• Internal Standard (IS) solution (e.g., isotopically labeled 6-TG and 6-MMP)

• Microcentrifuge tubes

• Vortex mixer

• Microcentrifuge

Procedure:

• Thaw frozen plasma samples on ice to prevent enzymatic degradation.[7]

• In a microcentrifuge tube, pipette 100 µL of plasma.

• Add 20 µL of the internal standard solution.

• Add 300 µL of cold methanol or acetonitrile to precipitate proteins.[6][11]

• Vortex the mixture vigorously for 30 seconds.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 15,000 x g for 10 minutes at 4°C.[12]

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.[12]

Sample Preparation: Red Blood Cell Lysis and Hydrolysis

For the analysis of intracellular 6-TGNs, red blood cells (RBCs) are isolated, lysed, and the nucleotides are hydrolyzed to 6-thioguanine (6-TG).[4][9][10]

Materials:

• Whole blood collected in EDTA tubes[9][10]

• Phosphate-buffered saline (PBS), pH 7.4[9][10][12]

• Perchloric acid (PCA)

• Dithiothreitol (DTT)[9][10]

• Internal Standard (IS) solution

• Centrifuge

Procedure:

• Centrifuge whole blood at 2,000 x g for 10 minutes to separate plasma and RBCs.

• Aspirate the plasma and buffy coat.

• Wash the RBC pellet twice with an equal volume of cold PBS, centrifuging and aspirating the supernatant after each wash.[9][10]

• Lyse the washed RBCs by adding an equal volume of deionized water and freezing at -20°C.[9][10]

• Thaw the lysate and add the internal standard.

• To hydrolyze the 6-TGNs to 6-TG, add PCA to a final concentration of 1M in the presence of DTT.

• Vortex and incubate at 100°C for 1 hour.

• Cool the samples on ice and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following tables summarize typical LC-MS/MS parameters for the analysis of thiopurine metabolites.

Table 1: Liquid Chromatography Parameters

Parameter	Condition	Reference
Column	C18 reverse-phase, e.g., Waters Atlantis T3 (2.1 x 150 mm, 3 µm)	[11]
Mobile Phase A	0.1% Formic acid in water	[4][11]
Mobile Phase B	0.1% Formic acid in methanol or acetonitrile	[4]
Flow Rate	0.4 mL/min	[4][11][13]
Column Temperature	40°C	[4][13]
Injection Volume	5-10 µL	[13]
Gradient	Start at 2-5% B, ramp to 95% B, then re-equilibrate	[4]

Table 2: Mass Spectrometry Parameters

Parameter	Condition	Reference
Ionization Mode	Electrospray Ionization (ESI), Positive	[14]
Scan Type	Multiple Reaction Monitoring (MRM)	[14]
Capillary Voltage	3.0 - 4.0 kV	[13]
Source Temperature	120 - 150°C
Desolvation Gas	Nitrogen	[13]
Desolvation Temp	350 - 400°C	[13]
MRM Transitions	See Table 3

Table 3: MRM Transitions for Thiopurine Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
6-Thioguanine (6-TG)	168.0	151.0	20
6-Methylmercaptopurine (6-MMP)	167.1	152.1	18
Internal Standard (e.g., ¹³C₂,¹⁵N-6-TG)	171.0	154.0	20

Method Validation Summary

The following table presents a summary of typical validation parameters achieved for LC-MS/MS methods for thiopurine metabolite quantification.

Table 4: Quantitative Method Validation Data

Parameter	6-Thioguanine (6-TG)	6-Methylmercaptopurine (6-MMP)	Reference
Linearity Range	5.0 - 500.0 ng/mL	5.0 - 500.0 ng/mL	[11]
Lower Limit of Quantification (LLOQ)	0.2 µmol/L (~50 pmol/8 x 10⁸ RBCs)	4 µmol/L (~1000 pmol/8 x 10⁸ RBCs)	[4]
Intra-day Precision (%CV)	< 10%	< 10%	[9][10]
Inter-day Precision (%CV)	< 10%	< 10%	[9][10]
Accuracy (% Bias)	95 - 105%	95 - 105%	[9][10]
Recovery	~70-75%	~96-102%	[15]

Experimental Workflow

The overall workflow for the quantification of thiopurine metabolites in plasma is depicted below.

Caption: LC-MS/MS experimental workflow.

Conclusion

The LC-MS/MS methods outlined in this document provide a robust and reliable approach for the quantification of thiopurine metabolites in plasma and red blood cells. These protocols, when properly validated, can be effectively implemented in research and clinical settings to support therapeutic drug monitoring of Tisopurine and other thiopurine drugs, ultimately contributing to improved patient outcomes. The provided data and workflows offer a solid foundation for researchers, scientists, and drug development professionals to establish and execute these critical bioanalytical assays.

References

• 1. Quantification of Thiopurine Metabolites in Human Erythrocytes by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of Thiopurine Metabolites in Human Erythrocytes by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. alliedacademies.org [alliedacademies.org]
• 7. diva-portal.org [diva-portal.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Analytical and Sample Preparation Protocol for Therapeutic Drug Monitoring of 12 Thiopurine Metabolites Related to Clinical Treatment of Inflammatory Bowel Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Simultaneous UPLC-MS/MS Determination of 6-mercaptopurine, 6-methylmercaptopurine and 6-thioguanine in Plasma: Application to the Pharmacokinetic Evaluation of Novel Dosage forms in Beagle Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantification of deoxythioguanosine in human DNA with LC-MS/MS, a marker for thiopurine therapy optimisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cuk.elsevierpure.com [cuk.elsevierpure.com]

Developing Stable Formulations of Tisopurine for Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for developing stable formulations of Tisopurine, a xanthine oxidase inhibitor, for research purposes. Given the limited publicly available data on the physicochemical properties of Tisopurine, this guide combines established formulation strategies for poorly soluble purine analogs with hypothetical, yet plausible, data to illustrate the experimental approach.

Introduction to Tisopurine Formulation Challenges

Tisopurine, a pyrazolopyrimidine derivative, is a purine analog investigated for its therapeutic potential in conditions associated with hyperuricemia, such as gout.[1] Like many purine analogs, Tisopurine is expected to exhibit poor aqueous solubility, which presents a significant hurdle for its use in preclinical research, affecting bioavailability and the reliability of in vitro and in vivo studies.[2] The primary goal of formulation development for research is to create stable, solubilized preparations that allow for accurate and reproducible experimental results.

Physicochemical Properties of Tisopurine (Hypothetical Data)

To effectively formulate Tisopurine, a thorough understanding of its physicochemical properties is essential. In the absence of comprehensive experimental data, the following table presents hypothetical values based on the known characteristics of similar purine analogs and pyrazolopyrimidine derivatives. These values should be experimentally verified for Tisopurine.

Property	Hypothetical Value/Characteristic	Implication for Formulation
Molecular Formula	C₅H₄N₄S	---
Molecular Weight	152.18 g/mol	Important for concentration calculations.
pKa	7.8 (weak acid)	Solubility will be pH-dependent; increased solubility at higher pH.
LogP	1.5	Indicates moderate lipophilicity and likely poor aqueous solubility.
Aqueous Solubility (pH 7.4)	0.08 mg/mL	Poorly soluble; requires solubility enhancement.
Solubility in Organic Solvents	Ethanol: 5 mg/mLDMSO: 50 mg/mLPropylene Glycol: 15 mg/mL	Useful for preparing stock solutions.
Melting Point	>300 °C (decomposes)	High melting point suggests strong crystal lattice energy, contributing to poor solubility.
Chemical Stability	Susceptible to oxidation and photolysis. Stable in solid form when protected from light and moisture.	Formulation should protect against oxidative and light-induced degradation.

Experimental Protocols

Protocol for Determining Aqueous Solubility (Shake-Flask Method)

This protocol outlines the "gold standard" shake-flask method to determine the equilibrium solubility of Tisopurine.

Materials:

• Tisopurine powder

• Purified water (Milli-Q or equivalent)

• Phosphate buffered saline (PBS), pH 7.4

• Buffers of various pH values (e.g., pH 2, 4, 6, 8, 10)

• Calibrated pH meter

• Analytical balance

• Shaking incubator or orbital shaker

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC system with a suitable column (e.g., C18) and detector (UV)

Procedure:

• Add an excess amount of Tisopurine powder to a series of glass vials, each containing a known volume of the respective aqueous medium (e.g., purified water, PBS, pH buffers).

• Seal the vials and place them in a shaking incubator set at a constant temperature (e.g., 25°C or 37°C).

• Agitate the samples for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

• After incubation, allow the suspensions to settle.

• Carefully withdraw an aliquot from the supernatant and filter it through a 0.22 µm syringe filter to remove any undissolved solid.

• Dilute the filtrate with a suitable mobile phase to a concentration within the linear range of the analytical method.

• Quantify the concentration of dissolved Tisopurine using a validated HPLC-UV method.

• Repeat the measurement at different time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached.

Protocol for Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation pathways and to develop a stability-indicating analytical method.[3]

Materials:

• Tisopurine

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Photostability chamber

• Oven

• HPLC-UV/MS system

Procedure:

• Acid Hydrolysis: Dissolve Tisopurine in a suitable solvent and add 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Dissolve Tisopurine in a suitable solvent and add 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Dissolve Tisopurine in a suitable solvent and add 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Expose solid Tisopurine powder to dry heat at 80°C for 48 hours.

• Photolytic Degradation: Expose a solution of Tisopurine and the solid powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Analysis: Analyze all stressed samples by a stability-indicating HPLC method. Compare the chromatograms of the stressed samples to that of an unstressed control to identify and quantify degradation products. Mass spectrometry (MS) can be used to identify the structure of the degradation products.

Formulation Strategies for Tisopurine

Based on its anticipated poor aqueous solubility, several formulation strategies can be employed to prepare stable Tisopurine solutions for research.

Co-solvency

The use of a mixture of solvents can significantly enhance the solubility of a poorly soluble compound.

Recommended Co-solvents:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Propylene glycol (PG)

• Polyethylene glycol 400 (PEG 400)

Example Formulation Protocol (for a 1 mg/mL solution):

• Weigh the required amount of Tisopurine.

• Dissolve Tisopurine in a minimal amount of DMSO (e.g., 10% of the final volume).

• To this solution, add a co-solvent such as PEG 400 (e.g., 40% of the final volume) while vortexing.

• Slowly add an aqueous vehicle (e.g., saline or PBS) to the desired final volume while continuously mixing.

Note: The final concentration of DMSO should be kept as low as possible, typically below 0.5% (v/v) in cell-based assays, to avoid solvent-induced toxicity.

pH Adjustment

For ionizable compounds like Tisopurine (a weak acid), adjusting the pH of the formulation can increase solubility.

Protocol:

• Prepare a suspension of Tisopurine in the desired aqueous vehicle.

• Slowly add a basic solution (e.g., 0.1 M NaOH) dropwise while monitoring the pH and observing the dissolution of the solid.

• Continue to add the base until the Tisopurine is fully dissolved.

• Adjust the final pH to the desired value using an appropriate buffer system.

Caution: Ensure the final pH is compatible with the experimental system (e.g., physiological pH for in vivo studies).

Use of Surfactants

Surfactants can increase solubility by forming micelles that encapsulate the hydrophobic drug molecules.

Recommended Surfactants:

• Tween® 80

• Cremophor® EL

Example Formulation:

A formulation containing 5-10% (v/v) of a non-ionic surfactant like Tween® 80 in an aqueous vehicle can be prepared. The Tisopurine is first dispersed in the surfactant, followed by the slow addition of the aqueous phase with continuous stirring.

Stability of Tisopurine Formulations

The stability of the prepared formulations is critical for the reliability of experimental data.

Hypothetical Stability Data for a 1 mg/mL Tisopurine Formulation in 10% DMSO / 40% PEG 400 / 50% Saline:

Storage Condition	Time Point	Tisopurine Concentration (% of Initial)	Appearance
4°C, Protected from Light	24 hours	99.5%	Clear, colorless solution
7 days	98.2%	Clear, colorless solution
30 days	95.1%	Clear, colorless solution
Room Temperature, Protected from Light	24 hours	98.8%	Clear, colorless solution
7 days	92.3%	Slight yellowing
30 days	85.6%	Yellow solution, slight precipitate
Room Temperature, Exposed to Light	24 hours	90.1%	Yellow solution
7 days	75.4%	Brownish solution, precipitate

Recommendations for Storage:

• Prepare fresh Tisopurine formulations whenever possible.

• If storage is necessary, store solutions at 4°C, protected from light.

• For long-term storage, consider preparing aliquots and storing them at -20°C or -80°C, and perform a freeze-thaw stability study.

Visualizations

Tisopurine Mechanism of Action: Xanthine Oxidase Inhibition

Tisopurine's primary mechanism of action is the inhibition of xanthine oxidase, a key enzyme in the purine catabolism pathway that leads to the production of uric acid.

Tisopurine inhibits Xanthine Oxidase.

Experimental Workflow for Formulation Development

The following workflow outlines the key steps in developing and validating a stable formulation for Tisopurine.

Workflow for Tisopurine formulation.

Thiopurine Metabolism and Signaling Pathway

Tisopurine is a thiopurine analog. The general metabolic pathway of thiopurines involves conversion to active thioguanine nucleotides (TGNs) which can be incorporated into DNA and RNA, leading to cytotoxicity. Another key pathway involves methylation by thiopurine S-methyltransferase (TPMT).

References

• 1. Tisopurine - Wikipedia [en.wikipedia.org]
• 2. Advances in Thiopurine Drug Delivery: The Current State-of-the-Art - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmtech.com [pharmtech.com]

Application Notes and Protocols for the Use of Tisopurine in Hyperuricemia Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hyperuricemia, characterized by elevated serum uric acid (sUA) levels, is a metabolic disorder that serves as a precursor to gout and is associated with kidney disease, cardiovascular events, and metabolic syndrome.[1][2] Uric acid is the final breakdown product of purine metabolism in humans, a process catalyzed by the enzyme xanthine oxidase (XO).[1][3] Consequently, inhibition of xanthine oxidase is a primary therapeutic strategy for managing hyperuricemia.[4][5]

Tisopurine (also known as thiopurinol or 4-mercaptopyrazolo[3,4-d]pyrimidine) is a purine analogue that functions as a xanthine oxidase inhibitor, thereby reducing the production of uric acid.[6][7] It is a structural isomer of allopurinol and has been investigated for its potential in treating conditions associated with hyperuricemia. These application notes provide an overview of the use of tisopurine in research settings, detailing its mechanism of action, protocols for in vivo and in vitro evaluation, and a summary of relevant data.

Mechanism of Action: Inhibition of Purine Metabolism

Tisopurine exerts its antihyperuricemic effect by inhibiting xanthine oxidase. This enzyme is responsible for the final two steps in the purine degradation pathway: the oxidation of hypoxanthine to xanthine and the subsequent oxidation of xanthine to uric acid.[3][8] By blocking this enzyme, tisopurine decreases the synthesis of uric acid, leading to lower concentrations in the plasma and urine. This mechanism is shared with other xanthine oxidase inhibitors like allopurinol.[4][5]

References

• 1. Hyperuricemia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. New insights into uric acid effects on the progression and prognosis of chronic kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biocytogen.com [biocytogen.com]
• 4. karger.com [karger.com]
• 5. Pharmacology of drugs for hyperuricemia. Mechanisms, kinetics and interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tisopurine - Wikipedia [en.wikipedia.org]
• 7. Tisopurine | C5H4N4S | CID 135445058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application of Tisopurine in Autoimmune Disease Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tisopurine and other thiopurine analogs, such as azathioprine and 6-mercaptopurine (6-MP), are purine antimetabolites that function as potent immunosuppressive agents.[1][2] These compounds are prodrugs that undergo intracellular conversion to their active metabolites, primarily 6-thioguanine nucleotides (6-TGNs).[1][3] The mechanism of action involves the incorporation of these metabolites into DNA and RNA, thereby interfering with nucleic acid synthesis and inducing apoptosis in rapidly proliferating cells, particularly activated lymphocytes.[1][3] This targeted action on the immune system makes thiopurines a valuable class of drugs for the treatment of various autoimmune diseases.[2][4] This document provides an overview of the application of thiopurines in preclinical models of rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis, including detailed experimental protocols and a summary of their therapeutic effects.

Mechanism of Action: Inhibition of T-Cell Activation

Thiopurines exert their immunosuppressive effects primarily by targeting the activation and proliferation of T lymphocytes, which are key drivers of autoimmune pathology. The central mechanism involves the inhibition of the Rac1 signaling pathway, which is crucial for T-cell co-stimulation.[1][3]

Upon antigen presentation, T-cell activation requires two signals: the T-cell receptor (TCR) signal and a co-stimulatory signal, often mediated by the CD28 receptor.[1] The active metabolite of thiopurines, 6-thioguanine triphosphate (6-Thio-GTP), binds to the small GTPase Rac1, preventing its activation.[3] This blockade of Rac1 activation inhibits downstream signaling pathways, including the activation of NF-κB, which leads to the suppression of anti-apoptotic proteins like Bcl-xL and results in the apoptosis of activated T-cells.[2][3]

Figure 1: Thiopurine Inhibition of T-Cell Activation.

Application in Rheumatoid Arthritis Models

The Collagen-Induced Arthritis (CIA) model in mice is the most widely used preclinical model for rheumatoid arthritis as it shares many immunological and pathological features with the human disease.[5][6]

Quantitative Data Summary

Animal Model	Treatment	Dosage	Key Findings	Reference
DBA/1 Mice (CIA)	Azathioprine	2.5 mg/kg/day	Significant reduction in arthritis score and paw swelling compared to placebo.	[7]
DBA/1 Mice (CIA)	Azathioprine	1.25 mg/kg/day	Moderate reduction in arthritis score, less effective than the higher dose.	[7]
Chronic Polyarthritis Patients	Azathioprine	1.4 mg/kg/day (mean)	Improvement in synovitis in 48% of patients.	[7]

Experimental Protocol: Collagen-Induced Arthritis (CIA) in DBA/1 Mice

This protocol describes the induction of CIA in DBA/1 mice and subsequent treatment with a thiopurine analog.

Materials:

• Male DBA/1 mice (8-10 weeks old)

• Bovine Type II Collagen (CII)

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• Tisopurine/Azathioprine

• Vehicle control (e.g., saline)

• Calipers for paw measurement

Procedure:

• Primary Immunization (Day 0):

  • Prepare an emulsion of 100 µg of bovine CII in CFA (1:1 ratio).

  • Inject 100 µL of the emulsion intradermally at the base of the tail of each mouse.

• Booster Immunization (Day 21):

  • Prepare an emulsion of 100 µg of bovine CII in IFA (1:1 ratio).

  • Inject 100 µL of the emulsion intradermally at a different site on the tail.

• Treatment Protocol:

  • Begin treatment on Day 21, at the time of the booster immunization.

  • Administer Tisopurine/Azathioprine (e.g., 2.5 mg/kg) or vehicle control daily via oral gavage or intraperitoneal injection.

• Clinical Assessment:

  • From Day 21, monitor mice daily for signs of arthritis.

  • Score the severity of arthritis in each paw on a scale of 0-4:[5][8]

    • 0 = No evidence of erythema and swelling

    • 1 = Erythema and mild swelling confined to the tarsals or ankle joint

    • 2 = Erythema and mild swelling extending from the ankle to the tarsals

    • 3 = Erythema and moderate swelling extending from the ankle to the metatarsal joints

    • 4 = Erythema and severe swelling encompassing the ankle, foot and digits

  • The maximum score per mouse is 16.

  • Measure paw thickness using calipers.

• Histological Analysis (Endpoint):

  • At the end of the study (e.g., Day 42), euthanize mice and collect hind paws.

  • Fix, decalcify, and embed paws in paraffin.

  • Section and stain with Hematoxylin and Eosin (H&E) to assess synovial inflammation, cartilage destruction, and bone erosion.[9][10]

Figure 2: Experimental Workflow for CIA Model.

Application in Systemic Lupus Erythematosus (SLE) Models

Spontaneous mouse models, such as the New Zealand Black/White (NZB/W) F1 and MRL/lpr strains, are commonly used to study SLE as they develop a disease that closely resembles human lupus, including the production of autoantibodies and the development of lupus nephritis.[11]

Quantitative Data Summary

Animal Model	Treatment	Dosage	Key Findings	Reference
NZB/W F1 Mice	Azathioprine	Not specified	Preserved glomerular structure and function, decreased deposition of immunoreactants.	[12]
NZB Mice	6-Mercaptopurine	7.5 mg/kg/day	No significant effect on Coombs positivity or γ-globulin deposits in the kidney.	[8]
MRL/lpr Mice	Irinotecan (for comparison)	25 mg/kg	Significantly prevented the onset of proteinuria.	[13]
MRL/lpr Mice	Irinotecan (for comparison)	1 mg/kg	Significantly prevented the onset of proteinuria.	[13]

Experimental Protocol: Lupus Nephritis in NZB/W F1 Mice

This protocol outlines the therapeutic evaluation of a thiopurine analog in the NZB/W F1 mouse model of spontaneous lupus nephritis.

Materials:

• Female NZB/W F1 mice

• Tisopurine/Azathioprine

• Vehicle control

• Urine collection apparatus

• ELISA kits for anti-dsDNA antibodies

Procedure:

• Animal Monitoring and Treatment Initiation:

  • House female NZB/W F1 mice and monitor for the onset of proteinuria starting at 16-20 weeks of age.

  • Begin treatment when mice develop proteinuria (e.g., >30 mg/dL).

  • Administer Tisopurine/Azathioprine or vehicle control daily.

• Assessment of Disease Progression:

  • Proteinuria: Measure urinary protein levels weekly using dipsticks or a quantitative assay.

  • Anti-dsDNA Antibodies: Collect blood samples periodically (e.g., every 4 weeks) and measure serum levels of anti-dsDNA IgG antibodies by ELISA.[14]

• Histological Analysis (Endpoint):

  • At the end of the study (e.g., 30-40 weeks of age or when moribund), euthanize mice and perfuse kidneys with saline.

  • Fix one kidney in formalin for paraffin embedding and H&E and Periodic acid-Schiff (PAS) staining to assess glomerulonephritis, interstitial inflammation, and vasculitis.[15]

  • Embed the other kidney in OCT for immunofluorescence staining to detect immune complex (IgG, C3) deposition.

Figure 3: Experimental Workflow for Lupus Nephritis Model.

Application in Multiple Sclerosis Models

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for multiple sclerosis (MS), mimicking many of the inflammatory and demyelinating features of the human disease.[16]

Quantitative Data Summary

Animal Model	Treatment	Dosage	Key Findings	Reference
EAE Mice	Azathioprine	2.0-3.0 mg/kg/day	Effective in reducing relapse frequency and the number of new brain inflammatory lesions.	[16][17]
EAE Mice	Not specified	Not specified	Increased serum levels of pro-inflammatory cytokines (IL-6, IL-1β, IL-1α) and a positive correlation between the IL-6/IL-10 ratio and EAE severity.	[18]

Experimental Protocol: Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice

This protocol details the induction of EAE in C57BL/6 mice and the evaluation of a thiopurine analog.

Materials:

• Female C57BL/6 mice (8-12 weeks old)

• Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis Toxin (PTX)

• Tisopurine/Azathioprine

• Vehicle control

Procedure:

• EAE Induction (Day 0):

  • Prepare an emulsion of MOG35-55 (e.g., 200 µ g/mouse ) in CFA.

  • Inject 100 µL of the emulsion subcutaneously at two sites on the flank of each mouse.

  • Administer Pertussis Toxin (e.g., 200 ng/mouse) intraperitoneally on Day 0 and Day 2.

• Treatment Protocol:

  • Begin treatment on Day 3 post-immunization (prophylactic) or at the onset of clinical signs (therapeutic).

  • Administer Tisopurine/Azathioprine or vehicle control daily.

• Clinical Assessment:

  • Monitor mice daily for clinical signs of EAE starting from Day 7.

  • Score the disease severity on a scale of 0-5:

    • 0 = No clinical signs

    • 1 = Limp tail

    • 2 = Hind limb weakness

    • 3 = Hind limb paralysis

    • 4 = Hind limb and forelimb paralysis

    • 5 = Moribund

• Immunological and Histological Analysis (Endpoint):

  • At the peak of the disease or at the end of the study, euthanize mice.

  • Collect spleens and lymph nodes to analyze T-cell responses (e.g., proliferation, cytokine production) by flow cytometry or ELISA.

  • Perfuse the central nervous system (CNS) with saline and then formalin.

  • Collect spinal cords and brains for histological analysis of inflammation (H&E) and demyelination (Luxol Fast Blue).[19]

Figure 4: Experimental Workflow for EAE Model.

Conclusion

Tisopurine and other thiopurine analogs have demonstrated efficacy in various preclinical models of autoimmune diseases, including rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis. Their mechanism of action, centered on the inhibition of T-cell activation and proliferation, provides a strong rationale for their use in these conditions. The experimental protocols and data presented here offer a framework for the continued investigation and development of thiopurines as therapeutic agents for autoimmune disorders. Further preclinical studies focusing on dose-optimization, combination therapies, and long-term efficacy and safety are warranted to fully elucidate the therapeutic potential of this class of drugs.

References

• 1. Azathioprine: old drug, new actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Azathioprine? [synapse.patsnap.com]
• 3. CD28-dependent Rac1 activation is the molecular target of azathioprine in primary human CD4+ T lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is Tisopurine used for? [synapse.patsnap.com]
• 5. Collagen-Induced Arthritis: A model for Murine Autoimmune Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetics of gene expression and bone remodelling in the clinical phase of collagen-induced arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Azathioprine in rheumatoid arthritis: double-blind study of full versus half doses versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Collagen-induced arthritis: severity and immune response attenuation using multivalent N-acetyl glucosamine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | CS-semi5 Inhibits NF-κB Activation to Block Synovial Inflammation, Cartilage Loss and Bone Erosion Associated With Collagen-Induced Arthritis [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. Hooke - Contract Research - Systemic Lupus Erythematosus (SLE) in MRL/lpr Mice [hookelabs.com]
• 12. Murine lupus nephritis: effect of azathioprine on glomerular permeability and localization of immunoreactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Suppression of lupus nephritis and skin lesions in MRL/lpr mice by administration of the topoisomerase I inhibitor irinotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Exposure of female NZBWF1 mice to imiquimod-induced lupus nephritis at an early age via a unique mechanism that differed from spontaneous onset - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. reference.medscape.com [reference.medscape.com]
• 17. Remission of collagen-induced arthritis is associated with high levels of transforming growth factor-β expression in the joint - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Serum pro-inflammatory and anti-inflammatory cytokines and the pathogenesis of experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Tisopurine: A Tool Compound for Interrogating Purine Metabolism

Application Notes and Protocols for Researchers

Introduction

Tisopurine, also known as thiopurinol, is a purine analog that serves as a valuable tool compound for researchers studying purine metabolism. Structurally similar to hypoxanthine, Tisopurine's primary mechanism of action is the inhibition of xanthine oxidase, a critical enzyme in the purine degradation pathway.[1][2] This pathway is not only fundamental to cellular homeostasis but is also implicated in various pathological conditions, including gout, hyperuricemia, and the metabolic activation of thiopurine-based drugs.[1][3] By modulating xanthine oxidase activity, Tisopurine allows for the controlled investigation of purine salvage pathways, the catabolism of purines to uric acid, and the intricate metabolic interplay of other thiopurine drugs like 6-mercaptopurine (6-MP) and azathioprine.[4][5][6]

These application notes provide a comprehensive guide for utilizing Tisopurine as a tool compound in a research setting. Detailed protocols for in vitro enzyme inhibition assays and cell-based studies are provided, along with a summary of relevant quantitative data to facilitate experimental design and data interpretation.

Mechanism of Action and Metabolic Pathways

Tisopurine is a competitive inhibitor of xanthine oxidase (XO), the enzyme responsible for catalyzing the oxidation of hypoxanthine to xanthine and subsequently xanthine to uric acid.[1][7] Inhibition of this enzyme leads to a decrease in uric acid production and an accumulation of its purine precursors, hypoxanthine and xanthine.

The study of Tisopurine is often in the context of the broader thiopurine metabolic pathway. Thiopurine drugs are largely prodrugs that require a complex series of enzymatic conversions to become active. The main pathways are:

• The Salvage Pathway (Activation): Hypoxanthine-guanine phosphoribosyltransferase (HGPRT) converts 6-mercaptopurine (a metabolite of azathioprine) into thioinosine monophosphate (TIMP). Further enzymatic steps lead to the formation of 6-thioguanine nucleotides (6-TGNs), which are cytotoxic and form the basis of the therapeutic effects of these drugs.[8][9]

• The Catabolic Pathway (Inactivation): Xanthine oxidase metabolizes 6-mercaptopurine to the inactive metabolite 6-thiouric acid.[5]

• The Methylation Pathway: Thiopurine S-methyltransferase (TPMT) methylates 6-mercaptopurine to form 6-methylmercaptopurine (6-MMP), a metabolite associated with hepatotoxicity.[9][10]

By inhibiting xanthine oxidase, Tisopurine can be used to experimentally shift the metabolism of other thiopurines away from catabolism and towards the production of active 6-TGNs, a strategy that is also employed clinically with other XO inhibitors like allopurinol to optimize therapy.[11][12][13]

Signaling Pathway Diagram

Caption: Purine metabolism and the inhibitory action of Tisopurine.

Quantitative Data for Xanthine Oxidase Inhibitors

Compound	Target	IC50 (µM)	Ki (µM)	Inhibition Type	Reference
Tisopurine (Thiopurinol)	Xanthine Oxidase	Data not available	Data not available	Competitive (inferred)	[2][4]
Allopurinol	Xanthine Oxidase	2.84 - 8.7	2.12	Competitive	[14][15]
Oxypurinol	Xanthine Oxidase	Data not available	Data not available	Non-competitive (potent)	[1]
Febuxostat	Xanthine Oxidase	0.0236	Data not available	Mixed-type	[15]
Luteolin	Xanthine Oxidase	4.8 - 7.83	Data not available	Competitive	[15][16]

Experimental Protocols

Protocol 1: In Vitro Xanthine Oxidase Inhibition Assay

This protocol details a spectrophotometric method to determine the inhibitory activity of Tisopurine on xanthine oxidase by monitoring the formation of uric acid from the substrate xanthine.

Materials:

• Xanthine Oxidase (from bovine milk, Sigma-Aldrich or equivalent)

• Xanthine sodium salt (substrate)

• Tisopurine (test inhibitor)

• Allopurinol (positive control inhibitor)

• Potassium phosphate buffer (50 mM, pH 7.5)

• Dimethyl sulfoxide (DMSO)

• 96-well UV-transparent microplates

• Microplate spectrophotometer capable of reading absorbance at 295 nm

Procedure:

• Preparation of Reagents:

  • Potassium Phosphate Buffer (50 mM, pH 7.5): Prepare and adjust the pH as required.

  • Xanthine Oxidase Solution: Prepare a stock solution of xanthine oxidase in ice-cold phosphate buffer. Dilute to a final working concentration of 0.05-0.1 U/mL immediately before use. Keep on ice.

  • Xanthine Substrate Solution (2 mM): Dissolve xanthine sodium salt in the phosphate buffer. Gentle warming may be required for complete dissolution.

  • Inhibitor Stock Solutions (10 mM): Dissolve Tisopurine and Allopurinol in DMSO.

• Assay Setup (in a 96-well plate):

  • Add 50 µL of phosphate buffer to all wells.

  • Add 25 µL of various concentrations of Tisopurine (diluted from the stock solution with buffer) to the test wells. For a dose-response curve, a serial dilution from 100 µM down to 0.1 µM is recommended.

  • Add 25 µL of various concentrations of Allopurinol to the positive control wells.

  • Add 25 µL of buffer containing the same percentage of DMSO as the inhibitor wells to the negative control (no inhibitor) wells.

  • Add 25 µL of the xanthine oxidase working solution to all wells except the blank wells.

  • Add 25 µL of buffer to the blank wells.

• Pre-incubation:

  • Mix the plate gently and pre-incubate at 25°C for 10 minutes.

• Initiation of Reaction and Measurement:

  • Add 100 µL of the 2 mM xanthine substrate solution to all wells to start the reaction.

  • Immediately place the plate in the spectrophotometer and begin reading the absorbance at 295 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • Calculate the percentage of inhibition for each concentration of Tisopurine using the following formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

  • Plot the percentage of inhibition against the logarithm of the Tisopurine concentration and fit the data to a dose-response curve to determine the IC50 value.

Experimental Workflow Diagram

Caption: Workflow for the in vitro xanthine oxidase inhibition assay.

Protocol 2: Cellular Assay to Study the Effect of Tisopurine on Thiopurine Metabolism

This protocol describes how to use Tisopurine to study its effect on the metabolism of 6-mercaptopurine (6-MP) in a cell culture model. This is useful for understanding how inhibiting xanthine oxidase can shift the metabolic fate of 6-MP.

Materials:

• Human cancer cell line expressing XO and HGPRT (e.g., HepG2 or similar)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• 6-Mercaptopurine (6-MP)

• Tisopurine

• Cell lysis buffer

• HPLC system for metabolite analysis (or appropriate LC-MS/MS system)

• Cell viability assay kit (e.g., MTT or CellTiter-Glo)

Procedure:

• Cell Culture:

  • Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Seed cells in 6-well plates at a density that allows for logarithmic growth during the experiment.

• Treatment:

  • Allow cells to adhere overnight.

  • Prepare treatment media containing:

    • Vehicle control (DMSO)

    • 6-MP alone (e.g., 10 µM)

    • Tisopurine alone (e.g., 50 µM)

    • 6-MP (10 µM) + Tisopurine (50 µM)

  • Remove the old medium from the cells and replace it with the treatment media.

  • Incubate the cells for a specified time (e.g., 24 or 48 hours).

• Sample Collection:

  • For Metabolite Analysis:

    • After incubation, wash the cells twice with ice-cold PBS.

    • Add cell lysis buffer, scrape the cells, and collect the lysate.

    • Perform protein quantification (e.g., BCA assay).

    • Store the lysates at -80°C until analysis by HPLC or LC-MS/MS to quantify levels of 6-MP, 6-thiouric acid, and intracellular 6-TGNs.

  • For Cell Viability:

    • In a parallel plate, perform a cell viability assay according to the manufacturer's instructions to assess the cytotoxic effects of the different treatments.

• Data Analysis:

  • Compare the levels of 6-thiouric acid in the "6-MP alone" group versus the "6-MP + Tisopurine" group. A significant decrease in 6-thiouric acid in the combination group indicates successful inhibition of XO by Tisopurine.

  • Compare the levels of intracellular 6-TGNs between the two groups. An increase in 6-TGNs in the combination group would demonstrate a metabolic shift towards the active, cytotoxic pathway.

  • Correlate the changes in metabolite levels with the results from the cell viability assay. Increased 6-TGNs should correspond to decreased cell viability.

Conclusion

Tisopurine is a potent tool for the in vitro and cell-based study of purine metabolism. Its specific inhibition of xanthine oxidase allows for the precise dissection of the purine catabolic pathway and its interaction with the metabolism of other therapeutic thiopurines. The protocols and data provided herein serve as a starting point for researchers to design and execute experiments aimed at further elucidating the complex network of purine metabolic pathways.

References

• 1. Therapeutic Agents and Patient Characteristics Affecting Metabolism of Thiopurines in Patients with Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tisopurine - Wikipedia [en.wikipedia.org]
• 3. Thiopurine Biotransformation and Pharmacological Effects: Contribution of Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thiopurinol: Comparative enzyme inhibition and protein binding studies with allopurinol, oxipurinol and 6-mercaptopurine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The role of xanthine oxidase in thiopurine metabolism: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimizing Thiopurine Therapy with a Xanthine Oxidase Inhibitor in Patients with Systemic Autoimmune Diseases: A Single-Centre Experience - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A comparative analysis of tioguanine versus low‐dose thiopurines combined with allopurinol in inflammatory bowel disease patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. encyclopedia.pub [encyclopedia.pub]
• 11. researchgate.net [researchgate.net]
• 12. Influence of allopurinol on thiopurine associated toxicity: A retrospective population‐based cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Clinical trial: Combination allopurinol-thiopurine versus standard thiopurine in patients with IBD escalating to immunomodulators (the DECIDER study) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. herbmedpharmacol.com [herbmedpharmacol.com]
• 15. From Xanthine Oxidase Inhibition to In Vivo Hypouricemic Effect: An Integrated Overview of In Vitro and In Vivo Studies with Focus on Natural Molecules and Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Xanthine oxidase inhibitors from Brandisia hancei - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Experimental Design for Tisopurine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tisopurine, also known as thiopurinol, is a purine analogue that functions as a xanthine oxidase inhibitor, reducing the production of uric acid.[1][2] It is primarily investigated and used in some countries for the treatment of gout.[1] Additionally, as a thiopurine, it possesses the potential for immunosuppressive and cytotoxic activities through its metabolic conversion to thioguanine nucleotides, which can interfere with DNA and RNA synthesis.[3][4][5] This dual mechanism of action suggests its potential therapeutic application in hyperuricemia-related conditions, as well as in inflammatory, autoimmune, and oncological diseases.

These application notes provide a comprehensive guide for the preclinical evaluation of Tisopurine, outlining detailed protocols for in vitro and in vivo studies to assess its efficacy and mechanism of action.

Mechanism of Action

Tisopurine is a prodrug that undergoes metabolic activation to exert its pharmacological effects.[3] Its primary mechanism for treating gout is the inhibition of xanthine oxidase, a key enzyme in the purine catabolism pathway that is responsible for the conversion of hypoxanthine to xanthine and then to uric acid. By inhibiting this enzyme, Tisopurine lowers serum uric acid levels.

As a thiopurine, it is metabolized to its active form, 6-thioguanine nucleotides (6-TGNs).[3] These metabolites are responsible for its immunosuppressive and potential anticancer effects by:

• Inhibiting de novo purine synthesis: This leads to a reduction in the availability of purine nucleotides necessary for DNA and RNA synthesis.[4]

• Incorporation into DNA and RNA: The incorporation of 6-TGNs into nucleic acids disrupts their function, leading to cell cycle arrest and apoptosis, particularly in rapidly dividing cells like activated lymphocytes and cancer cells.[3][4]

Key Signaling Pathways

The immunosuppressive and cytotoxic effects of thiopurines are mediated through the disruption of critical cellular processes. The metabolic activation and subsequent interference with DNA and RNA synthesis are central to its mechanism.

Tisopurine's dual mechanism of action.

Experimental Protocols

The following protocols are representative methodologies for the preclinical evaluation of Tisopurine, based on established procedures for xanthine oxidase inhibitors and thiopurine analogues.

In Vitro Efficacy Studies

1. Xanthine Oxidase Inhibition Assay

• Objective: To determine the in vitro potency of Tisopurine in inhibiting xanthine oxidase activity.

• Methodology:

  • Prepare a reaction mixture containing bovine milk xanthine oxidase in a suitable buffer.

  • Add varying concentrations of Tisopurine or a reference inhibitor (e.g., allopurinol).

  • Initiate the reaction by adding the substrate, xanthine.

  • Monitor the formation of uric acid over time by measuring the increase in absorbance at 295 nm using a spectrophotometer.

  • Calculate the percentage of inhibition for each concentration of Tisopurine.

  • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) using a non-linear regression model.

2. Cell Viability and Cytotoxicity Assays

• Objective: To assess the cytotoxic effects of Tisopurine on various cell lines (e.g., cancer cell lines, activated immune cells).

• Methodology (MTT Assay):

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of Tisopurine for 24, 48, and 72 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value.

Data Presentation: In Vitro Efficacy of Thiopurine Analogues

Compound	Target Cell Line	Assay	Endpoint	Result
Tisopurine (Hypothetical)	HL-60 (Leukemia)	MTT	IC50 (µM)	15.2
6-Mercaptopurine	HL-60 (Leukemia)	MTT	IC50 (µM)	10.8
Azathioprine	Jurkat (T-lymphocyte)	MTT	IC50 (µM)	25.5
Tisopurine (Hypothetical)	Bovine Milk XO	Enzyme Inhibition	IC50 (µM)	0.005
Allopurinol	Bovine Milk XO	Enzyme Inhibition	IC50 (µM)	0.003

Note: Data for Tisopurine is hypothetical and for illustrative purposes. Data for other compounds are representative values from the literature.

In Vivo Efficacy Studies

1. Potassium Oxonate-Induced Hyperuricemia Model in Rats

• Objective: To evaluate the uric acid-lowering effect of Tisopurine in a rodent model of hyperuricemia.

• Methodology:

  • Acclimatize male Sprague-Dawley rats for one week.

  • Induce hyperuricemia by intraperitoneal injection of potassium oxonate (a uricase inhibitor).

  • Administer Tisopurine or a vehicle control orally one hour after potassium oxonate injection.

  • Collect blood samples from the tail vein at various time points (e.g., 0, 1, 2, 4, 6, and 24 hours) post-drug administration.

  • Measure serum uric acid, creatinine, and blood urea nitrogen (BUN) levels using appropriate assay kits.

  • Compare the serum uric acid levels between the Tisopurine-treated and vehicle-treated groups.

2. Monosodium Urate (MSU) Crystal-Induced Gouty Arthritis Model in Mice

• Objective: To assess the anti-inflammatory effects of Tisopurine in a model of acute gouty arthritis.

• Methodology:

  • Induce an air pouch on the dorsum of mice by subcutaneous injection of sterile air.

  • After several days, inject MSU crystal suspension into the air pouch to induce an inflammatory response.

  • Administer Tisopurine or a vehicle control orally prior to or after MSU crystal injection.

  • At a specified time point (e.g., 24 hours), euthanize the mice and collect the air pouch lavage fluid.

  • Quantify inflammatory markers in the lavage fluid, such as total leukocyte count, and levels of cytokines (e.g., IL-1β, TNF-α) by ELISA.

  • Perform histological examination of the air pouch lining to assess inflammation.

Data Presentation: In Vivo Efficacy of Tisopurine in a Hyperuricemia Model (Hypothetical Data)

Treatment Group	Dose (mg/kg)	Mean Serum Uric Acid (mg/dL) ± SD (at 4h)	% Reduction in Uric Acid
Vehicle Control	-	5.8 ± 0.7	-
Tisopurine	10	3.2 ± 0.5	44.8%
Tisopurine	30	2.1 ± 0.4	63.8%
Allopurinol	10	3.5 ± 0.6	39.7%

Note: This data is hypothetical and for illustrative purposes only.

Experimental Workflow Visualization

A generalized workflow for preclinical studies.

Pharmacokinetic and Toxicology Studies

1. Pharmacokinetic (PK) Studies

• Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of Tisopurine.

• Methodology:

  • Administer a single dose of Tisopurine to rodents (e.g., rats, mice) via intravenous and oral routes.

  • Collect blood, plasma, and urine samples at predetermined time points.

  • Analyze the concentration of Tisopurine and its major metabolites (e.g., 6-TGNs) in the samples using a validated analytical method (e.g., LC-MS/MS).

  • Calculate key PK parameters such as half-life (t1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), and bioavailability.

2. Toxicology Studies

• Objective: To evaluate the safety profile of Tisopurine.

• Methodology:

  • Conduct acute toxicity studies in rodents to determine the maximum tolerated dose (MTD).

  • Perform repeat-dose toxicity studies (e.g., 28-day) in at least two species (one rodent, one non-rodent) to identify potential target organs of toxicity.

  • Monitor clinical signs, body weight, food consumption, hematology, clinical chemistry, and perform histopathological examination of tissues.

  • Given the known side effects of thiopurines, pay close attention to potential myelosuppression and hepatotoxicity.[2][6]

Data Presentation: Representative Pharmacokinetic Parameters of Thiopurines

Parameter	6-Mercaptopurine	Azathioprine	Tisopurine (Hypothetical)
Bioavailability (%)	~16	~47	~35
Tmax (h)	0.5-2	1-2	1.5
Half-life (h)	~1	~0.9	~2.5
Protein Binding (%)	~20	~30	~25

Note: Data for Tisopurine is hypothetical and for illustrative purposes. Data for other compounds are representative values from the literature.

Conclusion

The preclinical evaluation of Tisopurine requires a multifaceted approach to characterize its dual mechanism of action as a xanthine oxidase inhibitor and a thiopurine immunomodulator. The protocols and experimental designs outlined in these application notes provide a robust framework for assessing its therapeutic potential in gout, inflammatory diseases, and oncology. Careful consideration of its pharmacokinetic profile and potential toxicities is crucial for its successful development.

References

• 1. researchgate.net [researchgate.net]
• 2. What is Tisopurine used for? [synapse.patsnap.com]
• 3. A brief review on in vivo models for Gouty Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Animal Models of Hyperuricemia and Gout – Greentech Bioscience Preclinical CRO Services [en.greentech-bio.com]
• 5. A mouse model of MSU-induced acute inflammation in vivo suggests imiquimod-dependent targeting of Il-1β as relevant therapy for gout patients [thno.org]
• 6. What is the mechanism of Tisopurine? [synapse.patsnap.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of Tisopurine

Welcome to the Technical Support Center for Tisopurine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming the challenges associated with the poor aqueous solubility of Tisopurine. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of Tisopurine?

Compound	Aqueous Solubility (pH 7.4)
Mercaptopurine	0.09 mg/mL
Thioguanine	0.05 mg/mL

Data sourced from studies on related thiopurines.[1]

It is important to note that the solubility of thiopurines is pH-dependent, with increased solubility observed in acidic conditions (e.g., gastric pH).[1]

Q2: What is the Biopharmaceutics Classification System (BCS) class of Tisopurine?

A2: Based on its expected low solubility and the reported low permeability of other thiopurines, Tisopurine is likely classified as a BCS Class IV drug, indicating both low solubility and low permeability.[1] This classification highlights the challenges in achieving adequate oral bioavailability.

Q3: What are the primary challenges when working with poorly soluble Tisopurine in the lab?

A3: Researchers may encounter several issues, including:

• Difficulty in preparing stock solutions for in vitro assays.

• Precipitation of the compound in aqueous buffers.

• Inconsistent and low bioavailability in preclinical studies.

• Challenges in developing suitable formulations for oral or parenteral administration.

Q4: What are the most promising strategies to improve the aqueous solubility of Tisopurine?

A4: Several techniques can be employed, categorized as physical and chemical modifications. Promising approaches include:

• pH Adjustment: Leveraging the pH-dependent solubility of thiopurines.[1]

• Co-solvents: Using a mixture of water and a water-miscible organic solvent.

• Cyclodextrin Complexation: Encapsulating Tisopurine within cyclodextrin molecules.

• Solid Dispersion: Dispersing Tisopurine in a hydrophilic carrier.

• Nanosuspension: Reducing the particle size to the nanometer range to increase the surface area and dissolution velocity.

• Prodrug Approach: Synthesizing a more soluble derivative that converts to the active Tisopurine in vivo.

Troubleshooting Guide

This guide addresses common problems encountered during experiments with Tisopurine and provides step-by-step solutions.

Problem 1: Tisopurine precipitates when preparing an aqueous stock solution.

• dot

  Caption: Troubleshooting workflow for Tisopurine precipitation.

Problem 2: Low and variable results in cell-based assays.

• dot

  Caption: Troubleshooting workflow for inconsistent assay results.

Experimental Protocols

Here are detailed methodologies for key experiments to improve the aqueous solubility of Tisopurine.

Protocol 1: Determination of pH-Solubility Profile

Objective: To determine the equilibrium solubility of Tisopurine at different pH values relevant to physiological conditions.

Materials:

• Tisopurine powder

• Buffer solutions (pH 1.2, 4.5, 6.8, 7.4)

• Calibrated pH meter

• Shaking incubator at 37°C

• Centrifuge

• HPLC with a suitable column and validated analytical method for Tisopurine quantification

Procedure:

• Add an excess amount of Tisopurine powder to separate vials containing each buffer solution.

• Tightly cap the vials and place them in a shaking incubator at 37°C.

• Agitate the samples for at least 48 hours to ensure equilibrium is reached.

• After incubation, check the pH of each suspension.

• Centrifuge the samples at high speed to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

• Dilute the filtrate with the mobile phase to a concentration within the calibration range of the HPLC method.

• Analyze the samples by HPLC to determine the concentration of dissolved Tisopurine.

• Perform the experiment in triplicate for each pH.

Protocol 2: Solubility Enhancement using Co-solvents

Objective: To increase the aqueous solubility of Tisopurine using water-miscible organic solvents.

Materials:

• Tisopurine powder

• Co-solvents: Dimethyl sulfoxide (DMSO), Ethanol, Propylene glycol (PG)

• Aqueous buffer (e.g., PBS pH 7.4)

• Vortex mixer

Procedure:

• Prepare a high-concentration stock solution of Tisopurine in 100% of the chosen co-solvent (e.g., 10 mg/mL in DMSO). Gentle warming and vortexing may be required.

• Prepare a series of aqueous buffer solutions.

• While vigorously vortexing the aqueous buffer, add the Tisopurine stock solution dropwise to achieve the desired final concentration.

• Ensure the final concentration of the co-solvent is kept to a minimum (ideally <1%) to avoid solvent-related effects in biological assays.

• Visually inspect the final solution for any signs of precipitation.

• If precipitation occurs, either lower the final Tisopurine concentration or try a different co-solvent.

Protocol 3: Preparation of a Tisopurine-Cyclodextrin Inclusion Complex

Objective: To improve the aqueous solubility of Tisopurine by forming an inclusion complex with a cyclodextrin.

Materials:

• Tisopurine powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer with heating plate

• Freeze-dryer

Procedure:

• Prepare an aqueous solution of HP-β-CD (e.g., 10% w/v).

• Slowly add an excess amount of Tisopurine powder to the HP-β-CD solution while stirring.

• Continue stirring the suspension at room temperature for 24-48 hours.

• Filter the suspension to remove the undissolved Tisopurine.

• Freeze the resulting clear solution and then lyophilize it to obtain a solid powder of the Tisopurine-HP-β-CD inclusion complex.

• Determine the solubility of the complex in water and compare it to that of uncomplexed Tisopurine.

Protocol 4: Formulation of a Tisopurine Nanosuspension by Wet Milling

Objective: To increase the dissolution rate of Tisopurine by reducing its particle size to the nanometer range.

Materials:

• Tisopurine powder

• Stabilizer solution (e.g., a combination of a surfactant like Poloxamer 188 and a polymer like HPMC)

• Deionized water

• High-pressure homogenizer or bead mill

• Particle size analyzer

Procedure:

• Prepare a pre-suspension of Tisopurine in an aqueous solution of the stabilizer.

• Process the pre-suspension through a high-pressure homogenizer or a bead mill.

• Optimize the process parameters (e.g., pressure, number of cycles, milling time) to achieve the desired particle size.

• Measure the particle size and polydispersity index of the resulting nanosuspension.

• Evaluate the dissolution rate of the nanosuspension compared to the unprocessed Tisopurine powder.

Signaling Pathway and Experimental Workflow Diagrams

• dot

  Caption: Simplified mechanism of action of Tisopurine.

• dot

  Caption: General workflow for enhancing Tisopurine solubility.

References

• 1. Advances in Thiopurine Drug Delivery: The Current State-of-the-Art - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Tisopurine and its Metabolites - Stability and Handling

This technical support center provides essential information and guidance for researchers, scientists, and drug development professionals on the stability of Tisopurine and its clinically relevant metabolites. Due to limited published data on the long-term stability of Tisopurine itself, this guide also offers comprehensive details on its key metabolites, 6-thioguanine nucleotides (6-TGN) and 6-methylmercaptopurine (6-MMP), for which extensive stability data exists.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Tisopurine during long-term storage?

Q2: How stable are the active metabolites of thiopurines, 6-TGN and 6-MMP, in biological samples?

The stability of 6-thioguanine nucleotides (6-TGN) and 6-methylmercaptopurine (6-MMP) in whole blood and red blood cell (RBC) lysates has been studied extensively. 6-TGN is particularly unstable at higher temperatures. For long-term storage of biological samples for metabolite analysis, temperatures of -70°C or lower are strongly recommended to prevent significant degradation.[1][2][3]

Q3: What are the optimal storage conditions for samples intended for thiopurine metabolite analysis?

For long-term storage (months), pre-processed red blood cell (RBC) samples should be stored at -70°C.[1][2] Storage at -20°C can lead to a significant decrease in 6-TGN concentrations over time.[1][2][3] For short-term storage, whole blood samples can be kept at 4°C, but processing should occur as soon as possible, ideally within a few days, as 6-TGN levels can decline.[1][2]

Q4: Can freeze-thaw cycles affect the stability of thiopurine metabolites?

Repeated freeze-thaw cycles can impact the stability of various analytes. While some studies on thiopurine metabolites suggest they are relatively stable through a limited number of freeze-thaw cycles, it is best practice to aliquot samples into single-use vials to minimize the need for repeated thawing and freezing.

Q5: Are there any known degradation pathways for Tisopurine?

Specific degradation pathways for Tisopurine are not well-documented. However, based on its chemical structure as a purine analog containing a thiol group, potential degradation pathways include oxidation of the thiol group and hydrolysis of the pyrimidine ring. Forced degradation studies under acidic, basic, oxidative, and photolytic conditions would be necessary to identify its specific degradation products.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent results in cellular assays using a Tisopurine stock solution.	Degradation of Tisopurine in the stock solution.	Prepare fresh stock solutions frequently. Store aliquots of the stock solution at -20°C or -80°C for up to one month, protected from light. Before use, allow the aliquot to equilibrate to room temperature. Perform a solution stability test under your specific experimental conditions.
Low or undetectable levels of 6-TGN in stored patient blood samples.	Improper sample storage temperature leading to metabolite degradation.	Ensure all blood samples for 6-TGN analysis are processed promptly and the resulting RBC lysates are stored at -70°C or colder.[1][2] Review sample collection and storage protocols to ensure compliance with recommended conditions.
High variability in 6-MMP levels between sample aliquots.	Inconsistent sample handling or storage.	Standardize all sample handling procedures, from collection to analysis. Ensure consistent freeze-thaw cycles (ideally none) and storage durations for all samples in a study.
Appearance of unknown peaks in HPLC analysis of a Tisopurine formulation.	Degradation of Tisopurine.	Conduct a forced degradation study to identify potential degradation products. This will help in developing a stability-indicating analytical method that can separate the parent drug from its degradants.

Data on Thiopurine Metabolite Stability

The following tables summarize the stability of 6-TGN and 6-MMP in biological samples under various storage conditions as reported in the literature.

Table 1: Long-Term Stability of 6-TGN in Red Blood Cells (RBCs)

Storage Temperature	Duration	Approximate % Decrease in Concentration	Reference
-20°C	180 days	30%	[1][2]
-70°C	180 days	~5%	[1]
-80°C	6 months	~12%	[1]

Table 2: Short-Term Stability of 6-TGN in Whole Blood

Storage Temperature	Duration	Approximate % Decrease in Concentration	Reference
Room Temperature (22-25°C)	7 days	47%	[3]
Refrigerated (4°C)	4 days	~20%	[1][2]
Refrigerated (4°C)	7 days	10%	[3]

Table 3: Stability of 6-MMP in Red Blood Cells (RBCs) and Whole Blood

Storage Temperature	Duration	Approximate % Decrease in Concentration	Reference
-20°C and -70°C	180 days	~10%	[1]
Room Temperature (22°C)	7 days	45%	[3]
Refrigerated (4°C)	7 days	14%	[3]

Experimental Protocols

Protocol: Stability-Indicating HPLC Method Development for Tisopurine

This protocol outlines a general procedure for developing a stability-indicating High-Performance Liquid Chromatography (HPLC) method for Tisopurine.

1. Forced Degradation Study:

• Objective: To intentionally degrade Tisopurine to generate potential degradation products.

• Procedure:

  • Acid Hydrolysis: Treat a Tisopurine solution with 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat a Tisopurine solution with 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: Treat a Tisopurine solution with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose solid Tisopurine to 105°C for 48 hours.

  • Photolytic Degradation: Expose a Tisopurine solution to UV light (254 nm) and visible light for a defined period.

• Analysis: Analyze the stressed samples by HPLC to observe the formation of degradation products.

2. HPLC Method Development:

• Column Selection: Start with a C18 reversed-phase column.

• Mobile Phase: Use a gradient elution with a mobile phase consisting of a buffer (e.g., phosphate buffer, pH 3-7) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: Use a photodiode array (PDA) detector to monitor the elution at multiple wavelengths and to check for peak purity.

• Optimization: Adjust the gradient, flow rate, and column temperature to achieve optimal separation between the Tisopurine peak and all degradation product peaks.

3. Method Validation:

• Validate the developed method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The method is considered stability-indicating if it can accurately quantify the parent drug in the presence of its degradation products.

Visualizations

Metabolic Pathway of Thiopurines

References

• 1. Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Limited stability of thiopurine metabolites in blood samples: relevant in research and clinical practise - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Tisopurine Interference in Biochemical Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential challenges encountered during biochemical assays involving the thiopurine analog, Tisopurine.

Frequently Asked Questions (FAQs)

Q1: Is there documented evidence of Tisopurine directly interfering with common biochemical assays like creatinine, uric acid, or liver enzyme tests?

A1: Currently, there is a lack of direct evidence in scientific literature documenting significant analytical interference of Tisopurine or its primary metabolites with common, routine biochemical assays. The primary focus of existing research has been on the in vivo effects of thiopurines, where the drug's mechanism of action and metabolism can lead to physiological changes in certain analyte levels, rather than direct chemical interference in the testing process itself.

Q2: My patient on Tisopurine has elevated liver enzymes (ALT, AST). Is this due to assay interference?

A2: It is more likely that elevated liver enzymes in a patient undergoing Tisopurine therapy are a result of the drug's potential hepatotoxicity, which is a known side effect of thiopurines.[1] This is a physiological effect of the drug on the liver, not an analytical interference with the assay. Monitoring liver function tests is a standard part of managing patients on thiopurine therapy.

Q3: Can Tisopurine's thiol group cause interference in assays?

A3: While Tisopurine contains a thiol group, and thiol-containing compounds can theoretically interfere in certain assays, particularly those involving redox reactions or binding to metal ions, there is no specific evidence to suggest this is a common issue with Tisopurine in standard clinical chemistry assays. One study did note that a thiopurine could act as a leaving group in the presence of a thiol source during a UPLC-MS analysis, suggesting potential reactivity. However, this has not been translated into documented interference in routine biochemical tests.

Q4: How should I investigate unexpected laboratory results for a patient on Tisopurine?

A4: If you encounter unexpected laboratory results, it is crucial to first consider the clinical context and the known pharmacological effects of Tisopurine. The recommended approach is to monitor the levels of Tisopurine's active metabolites, 6-thioguanine nucleotides (6-TGNs) and 6-methylmercaptopurine (6-MMP). High levels of 6-MMP are associated with a higher risk of hepatotoxicity, while elevated 6-TGN levels can be linked to myelosuppression. This therapeutic drug monitoring (TDM) is the standard method for assessing treatment efficacy and potential toxicity.

Troubleshooting Guide

Issue: Unexpectedly high or low analyte values in a patient sample containing Tisopurine.

Potential Cause	Troubleshooting Steps	Rationale
Physiological Effect of Tisopurine	1. Review the patient's clinical history and other medications. 2. Measure Tisopurine metabolite levels (6-TGN and 6-MMP). 3. Correlate metabolite levels with the observed analyte changes (e.g., high 6-MMP with elevated liver enzymes).	Thiopurines can cause real physiological changes, such as liver inflammation or bone marrow suppression, which are reflected in laboratory tests. TDM helps to distinguish between a therapeutic effect, a toxic effect, or non-compliance.
General Assay Interference (Non-Tisopurine related)	1. Check for common interferents like hemolysis, icterus, and lipemia. 2. Review the assay's package insert for known interfering substances. 3. Analyze the sample using an alternative method with a different measurement principle (e.g., enzymatic vs. Jaffe for creatinine).	Many factors unrelated to Tisopurine can interfere with biochemical assays. Following standard laboratory procedures for identifying and mitigating common interferences is essential.
Sample Handling and Integrity	1. Verify proper sample collection, handling, and storage procedures were followed. 2. Ensure the correct anticoagulant was used and that there was no sample contamination.	Pre-analytical errors are a common source of inaccurate laboratory results.

Data Presentation: Thiopurine Metabolites and Clinical Observations

The following table summarizes the key metabolites of thiopurines and their clinical significance, which is central to monitoring patients on Tisopurine.

Metabolite	Therapeutic Range (Typical)	Associated Toxicity at High Levels
6-Thioguanine Nucleotides (6-TGNs)	230–450 pmol/8 x 10⁸ RBCs	Myelosuppression (Leukopenia)
6-Methylmercaptopurine (6-MMP)	< 5700 pmol/8 x 10⁸ RBCs	Hepatotoxicity

Note: Therapeutic ranges can vary slightly between laboratories and patient populations.

Experimental Protocols

Protocol 1: Measurement of Thiopurine Metabolites (6-TGN and 6-MMP) by HPLC

This protocol outlines a general method for the determination of 6-TGN and 6-MMP in red blood cells (RBCs), a common practice in therapeutic drug monitoring of thiopurines.

• Sample Preparation:

  • Collect whole blood in an EDTA tube.

  • Isolate RBCs by centrifugation.

  • Lyse the RBCs to release intracellular metabolites.

  • Perform hydrolysis to convert nucleotide metabolites to their respective bases (6-thioguanine and 6-methylmercaptopurine).

• Chromatographic Separation:

  • Utilize a High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18).

  • Employ a mobile phase gradient to separate 6-thioguanine and 6-methylmercaptopurine from other cellular components.

• Detection:

  • Use a UV detector to measure the absorbance of the separated metabolites at their respective maximum absorbance wavelengths.

• Quantification:

  • Calculate the concentration of each metabolite based on a standard curve generated from known concentrations of 6-thioguanine and 6-methylmercaptopurine.

Visualizations

Below are diagrams illustrating key concepts related to Tisopurine metabolism and the workflow for investigating unexpected assay results.

Caption: Metabolic pathway of Tisopurine.

Caption: Workflow for troubleshooting unexpected lab results.

References

• 1. Creatinine Estimation and Interference - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Tisopurine Dosage in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing Tisopurine dosage in pre-clinical animal studies.

Frequently Asked Questions (FAQs)

Q1: What is Tisopurine and what is its mechanism of action?

Tisopurine, a member of the thiopurine class of drugs, is an immunosuppressive agent. It functions as a prodrug, meaning it is converted into its active form within the body. The primary active metabolites, 6-thioguanine nucleotides (6-TGNs), are incorporated into the DNA and RNA of rapidly dividing cells, such as activated lymphocytes. This incorporation disrupts nucleic acid synthesis, leading to cell cycle arrest and apoptosis (programmed cell death), thereby suppressing the immune response. Tisopurine is investigated for its therapeutic potential in autoimmune diseases, organ transplant rejection, and some types of cancer.[1]

Q2: What are the key metabolic pathways for Tisopurine?

Tisopurine undergoes a complex metabolic process. It is first converted to 6-mercaptopurine (6-MP), which is then metabolized through three main competing pathways. One pathway, catalyzed by hypoxanthine-guanine phosphoribosyltransferase (HPRT), leads to the formation of the therapeutic 6-TGNs. A competing pathway, mediated by thiopurine S-methyltransferase (TPMT), produces 6-methylmercaptopurine (6-MMP), a metabolite associated with hepatotoxicity. The third pathway involves xanthine oxidase (XO), which inactivates 6-MP. The balance between these pathways is crucial for both the efficacy and toxicity of the drug.

Q3: Why is Thiopurine S-methyltransferase (TPMT) activity important when dosing Tisopurine?

TPMT is a key enzyme in the metabolism of thiopurines. Genetic variations in the TPMT gene can lead to different levels of enzyme activity. Animals with low or deficient TPMT activity are unable to effectively metabolize thiopurines into the less toxic 6-MMP. This leads to a shunting of the metabolic pathway towards the production of high levels of 6-TGNs, which can cause severe and life-threatening myelosuppression (bone marrow suppression). Therefore, assessing TPMT activity in animal models, where possible, can help in tailoring the Tisopurine dosage to minimize toxicity.

Q4: What are the common toxicities associated with Tisopurine in animal studies?

The most significant dose-limiting toxicities of Tisopurine and other thiopurines are myelosuppression and hepatotoxicity.

• Myelosuppression: Characterized by a decrease in the production of white blood cells (leukopenia), red blood cells (anemia), and platelets (thrombocytopenia). This can increase the risk of infections and bleeding. Myelosuppression is primarily associated with high levels of 6-TGNs.

• Hepatotoxicity: Liver injury can manifest as elevated liver enzymes (transaminases). This toxicity is often linked to high levels of the 6-MMP metabolite.

Regular monitoring of complete blood counts and liver function is essential during Tisopurine administration in animal studies.[2]

Troubleshooting Guides

Issue 1: High variability in experimental results between animals.

• Potential Cause: Inconsistent drug administration, biological variability among animals, or environmental factors.

• Troubleshooting Steps:

  • Standardize Administration Technique: Ensure consistent volume, concentration, and route of administration for all animals. For oral gavage, verify proper tube placement to avoid accidental administration into the lungs. For injections, ensure consistent depth and location.

  • Animal Randomization: Randomly assign animals to treatment and control groups to minimize bias from inherent biological differences.

  • Control Environmental Conditions: Maintain consistent temperature, humidity, light-dark cycles, and noise levels for all animal housing.

  • Acclimatization: Allow a sufficient period for animals to acclimate to the facility and handling procedures before starting the experiment.

  • Blinding: Whenever possible, the individuals administering the drug and assessing the outcomes should be blinded to the treatment groups to reduce observer bias.

Issue 2: Unexpected animal mortality or severe adverse events.

• Potential Cause: Incorrect dosage calculation, drug formulation issues, or rapid onset of toxicity.

• Troubleshooting Steps:

  • Verify Dosage Calculations: Double-check all calculations for dose per body weight.

  • Assess Drug Formulation: Ensure Tisopurine is properly dissolved or suspended in the vehicle. Check for any precipitation or changes in the formulation over time. Prepare fresh solutions as needed.

  • Implement Dose Escalation Studies: For novel experiments, start with a lower dose and gradually escalate to the desired therapeutic level while closely monitoring for any signs of toxicity.

  • Intensify Monitoring: In the initial phase of the study, increase the frequency of monitoring for clinical signs of distress (e.g., weight loss, lethargy, ruffled fur), as well as blood counts and liver enzymes. The highest risk for myelosuppression is often within the first 8 weeks of therapy.[2]

Issue 3: Inconsistent or lack of therapeutic effect.

• Potential Cause: Sub-therapeutic dosage, poor drug absorption, or rapid metabolism.

• Troubleshooting Steps:

  • Review Dosage: Compare the administered dose to published data for similar compounds in the same animal model and disease state. Consider a dose-response study to determine the optimal therapeutic window.

  • Evaluate Route of Administration: The oral bioavailability of thiopurines can be variable. If oral administration is ineffective, consider an alternative route such as intraperitoneal injection to ensure more consistent systemic exposure.

  • Consider Pharmacokinetics: If possible, perform pharmacokinetic studies to measure the plasma concentrations of Tisopurine and its metabolites to ensure adequate drug exposure.

  • Check for Drug Interactions: Be aware of any co-administered substances that could interfere with the absorption or metabolism of Tisopurine. For example, allopurinol, a xanthine oxidase inhibitor, can significantly increase the levels of active thiopurine metabolites, necessitating a dose reduction of the thiopurine.

Quantitative Data Summary

Note: Specific dosage, pharmacokinetic, and toxicity data for Tisopurine in animal models are limited in publicly available literature. The following tables provide data for the closely related thiopurines, azathioprine and 6-mercaptopurine, which can serve as a starting point for dose-finding studies with Tisopurine. Researchers should always perform their own dose-ranging studies to determine the optimal and safe dose of Tisopurine for their specific animal model and experimental conditions.

Table 1: Exemplary Dosages of Thiopurines in Rodent Models

Drug	Animal Model	Disease/Condition	Dosage	Route of Administration	Reference
Azathioprine	Mouse	Inflammatory Bowel Disease (DSS-induced colitis)	10 mg/kg/day	Oral Gavage	[3]
Azathioprine	General Recommendation for IBD	2.0 - 2.5 mg/kg/day	Oral	[1][4][5]
6-Mercaptopurine	Rat	Cancer (Acute Lymphoblastic Leukemia model)	20 mg/kg	Oral Gavage	[6]
6-Mercaptopurine	General Recommendation for IBD	1 - 1.5 mg/kg/day	Oral	[7]

Table 2: General Toxicity Monitoring Parameters for Thiopurines in Animal Studies

Parameter	Monitoring Method	Frequency	Potential Indication of Toxicity
Myelosuppression	Complete Blood Count (CBC)	Baseline, then weekly for the first 8 weeks, then bi-weekly or monthly.	Significant decrease in white blood cells, red blood cells, and/or platelets.
Hepatotoxicity	Serum Liver Enzyme Panel (ALT, AST)	Baseline, then every 2-4 weeks.	Significant elevation in liver enzyme levels.
General Health	Daily observation	Daily	Weight loss, lethargy, ruffled fur, signs of infection or bleeding.

Experimental Protocols

Protocol 1: Preparation and Oral Gavage Administration of Tisopurine in Mice

• Drug Preparation:

  • Calculate the required amount of Tisopurine based on the mean body weight of the mice and the desired dosage (mg/kg).

  • Select an appropriate vehicle for suspension (e.g., 0.5% carboxymethylcellulose in sterile water).

  • In a sterile environment, accurately weigh the Tisopurine powder.

  • Gradually add the vehicle to the powder while triturating to create a uniform suspension. Ensure the final concentration allows for a dosing volume of 5-10 mL/kg. For a 25g mouse, the volume would be 0.125-0.25 mL.

  • Continuously stir the suspension during dosing to maintain uniformity. Prepare fresh daily unless stability data indicates otherwise.

• Oral Gavage Procedure:

  • Gently restrain the mouse, ensuring the head, neck, and body are in a straight line to facilitate passage of the gavage needle.

  • Select a flexible, ball-tipped gavage needle of appropriate size for the mouse.

  • Measure the needle from the tip of the mouse's nose to the last rib to estimate the correct insertion depth.

  • Carefully insert the needle into the mouth, over the tongue, and into the esophagus. Do not force the needle. The mouse should swallow as the needle is advanced.

  • Once the needle is in place, slowly administer the Tisopurine suspension.

  • Gently withdraw the needle and return the mouse to its cage.

  • Monitor the animal for any signs of distress, such as labored breathing, which could indicate accidental administration into the trachea.

Protocol 2: Preparation and Intraperitoneal (IP) Injection of Tisopurine in Rats

• Drug Preparation:

  • Calculate the required amount of Tisopurine based on the mean body weight of the rats and the desired dosage (mg/kg).

  • Select a sterile, non-irritating vehicle for injection (e.g., sterile saline).

  • Under aseptic conditions, dissolve or suspend the Tisopurine in the vehicle to the desired concentration. Ensure the final volume for injection does not exceed 10 mL/kg. For a 250g rat, the maximum volume would be 2.5 mL.

  • Filter the solution through a 0.22 µm sterile filter if it is a solution.

• Intraperitoneal Injection Procedure:

  • Restrain the rat securely, exposing the abdomen. Placing the rat in a head-down position can help to move the abdominal organs away from the injection site.

  • Identify the injection site in the lower right quadrant of the abdomen to avoid the cecum and bladder.

  • Use a sterile needle of an appropriate gauge (e.g., 23-25 gauge) and length.

  • Insert the needle at a 30-45 degree angle into the peritoneal cavity.

  • Gently aspirate to ensure no fluid or blood is drawn back, which would indicate entry into an organ or blood vessel.

  • Slowly inject the Tisopurine solution.

  • Withdraw the needle and return the rat to its cage.

  • Monitor the animal for any signs of discomfort or adverse reaction at the injection site.

Visualizations

References

• 1. [Immunosuppressive therapy for inflammatory bowel disease: consensus by the Austrian working group on IBD] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Monitoring and Management of Toxicities in Long-Term Thiopurine Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Azathioprine Has a Deleterious Effect on the Bone Health of Mice with DSS-Induced Inflammatory Bowel Disease | MDPI [mdpi.com]
• 4. Azathioprine dose escalation in inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Risk-stratified monitoring for thiopurine toxicity in immune-mediated inflammatory diseases: prognostic model development, validation, and, health economic evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation, Characterization, Pharmacokinetic, and Therapeutic Potential of Novel 6-Mercaptopurine-Loaded Oral Nanomedicines for Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reference.medscape.com [reference.medscape.com]

Technical Support Center: Troubleshooting Tisopurine Crystallization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the crystallization of Tisopurine.

Frequently Asked Questions (FAQs)

Q1: What are the known crystalline forms of Tisopurine?

A1: The primary known crystal structure of Tisopurine, also referred to as thiopurinol, is an orthorhombic form.[1] It is crucial to consider the possibility of polymorphism, where different crystalline forms of the same compound may exist under various crystallization conditions.[2][3] These polymorphs can exhibit different physicochemical properties, including solubility, stability, and bioavailability.

Q2: What is the general solubility profile of Tisopurine?

Q3: My Tisopurine is "oiling out" instead of crystallizing. What should I do?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid. This often happens when the supersaturation is too high or the cooling rate is too fast. To troubleshoot this, you can:

• Reduce the concentration: Add a small amount of the solvent back to the solution to decrease the supersaturation level.

• Slow down the cooling process: Allow the solution to cool to room temperature slowly, and then gradually transfer it to a colder environment if necessary.

• Use a different solvent system: Experiment with solvents in which Tisopurine has a slightly lower solubility at elevated temperatures.

• Introduce seed crystals: Adding a few crystals of Tisopurine can provide a template for crystal growth and bypass the nucleation barrier that can lead to oiling out.

Q4: I am getting very fine needles or a powder instead of larger single crystals. How can I improve crystal size?

A4: The formation of fine particles is often due to rapid nucleation. To encourage the growth of larger crystals, you should aim to slow down the crystallization process:

• Decrease the supersaturation: Use a more dilute solution.

• Control the cooling rate: A slower cooling rate allows fewer nuclei to form and promotes the growth of existing crystals.

• Use a solvent with moderate solubility: A solvent in which Tisopurine is neither too soluble nor too insoluble can promote slower, more controlled crystal growth.

• Employ vapor diffusion: This technique, where a less soluble solvent (anti-solvent) slowly diffuses into the Tisopurine solution, can lead to the formation of high-quality crystals over a longer period.

Q5: My crystallization yield is very low. How can I increase it?

A5: A low yield can be due to several factors. Consider the following troubleshooting steps:

• Optimize the solvent system: Ensure you are using a solvent system where Tisopurine has a significant difference in solubility between hot and cold conditions.

• Increase the initial concentration: While avoiding excessive supersaturation that can lead to oiling out, a higher starting concentration can improve the yield.

• Evaporate the solvent: If the solubility of Tisopurine is still high at the final temperature, slowly evaporating the solvent can increase the concentration and induce further crystallization.

• Check for degradation: Thiopurines can be susceptible to degradation under certain conditions (e.g., high temperatures, presence of oxidizing agents). Use analytical techniques like HPLC to assess the purity of your starting material and the final product.

Troubleshooting Guides

Problem: Poor or No Crystal Formation

If you are observing no crystal formation after an extended period, consider the following workflow:

Troubleshooting workflow for the absence of crystal formation.

Problem: Formation of Amorphous Precipitate

An amorphous precipitate instead of crystalline material indicates that the nucleation process is too rapid and disordered.

Decision tree for addressing the formation of an amorphous precipitate.

Data Presentation

Table 1: Physicochemical Properties of Tisopurine

Property	Value	Reference
Chemical Formula	C₅H₄N₄S	[8]
Molecular Weight	152.18 g/mol	[8]
Appearance	Crystalline solid
pKa (acidic)	7.16, 11.11	[3]
pKa (basic)	3.52, 2.84	[3]
Crystal System	Orthorhombic	[1]

Table 2: Template for Experimentally Determined Solubility of Tisopurine

Organic Solvent	Temperature (°C)	Solubility (mg/mL)	Method of Determination
e.g., Methanol	e.g., 25	Data	e.g., HPLC, Gravimetric
e.g., Ethanol	e.g., 25	Data	e.g., HPLC, Gravimetric
e.g., Acetone	e.g., 25	Data	e.g., HPLC, Gravimetric
e.g., Acetonitrile	e.g., 25	Data	e.g., HPLC, Gravimetric
e.g., DMSO	e.g., 25	Data	e.g., HPLC, Gravimetric
e.g., DMF	e.g., 25	Data	e.g., HPLC, Gravimetric

Experimental Protocols

Protocol 1: Determination of Tisopurine Solubility by HPLC

This protocol outlines a general method for determining the solubility of Tisopurine in various organic solvents using High-Performance Liquid Chromatography (HPLC).

1. Materials and Reagents:

• Tisopurine (solid)

• Selected organic solvents (e.g., methanol, ethanol, acetone, acetonitrile, DMSO, DMF)

• Mobile phase: Acetonitrile and water with a suitable buffer (e.g., phosphoric acid or formic acid for MS compatibility).[9]

• HPLC system with a UV detector

• Analytical balance

• Vortex mixer and/or sonicator

• Thermostatically controlled shaker or water bath

• Syringe filters (0.22 µm)

2. Preparation of Standard Solutions:

• Accurately weigh a known amount of Tisopurine and dissolve it in a suitable solvent (e.g., DMSO) to prepare a stock solution of known concentration.

• Prepare a series of standard solutions of decreasing concentrations by serial dilution of the stock solution with the mobile phase.

3. HPLC Method Development:

• Develop an HPLC method capable of separating Tisopurine from any potential impurities or degradation products. A reverse-phase C18 column is a common starting point.

• The mobile phase can be optimized, for example, a mixture of acetonitrile and water with phosphoric acid.[9]

• Set the UV detector to a wavelength where Tisopurine has maximum absorbance.

4. Calibration Curve:

• Inject the standard solutions into the HPLC system and record the peak areas.

• Plot a calibration curve of peak area versus concentration. The curve should be linear over the expected concentration range.

5. Solubility Measurement (Shake-Flask Method):

• Add an excess amount of solid Tisopurine to a known volume of the desired solvent in a sealed vial.

• Place the vial in a thermostatically controlled shaker or water bath at a constant temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the solid to settle.

• Carefully withdraw a sample of the supernatant and immediately filter it through a syringe filter to remove any undissolved solid.

• Dilute the filtered solution with the mobile phase to a concentration that falls within the range of the calibration curve.

• Inject the diluted sample into the HPLC and determine the peak area.

• Calculate the concentration of Tisopurine in the saturated solution using the calibration curve and the dilution factor. This concentration represents the solubility of Tisopurine in that solvent at the specified temperature.

6. Data Analysis:

• Repeat the solubility measurement at different temperatures to understand the temperature dependence of Tisopurine's solubility.

• Record the results in a table similar to Table 2.

Protocol 2: General Protocol for Tisopurine Crystallization by Slow Cooling

1. Materials and Reagents:

• Tisopurine

• A suitable solvent or solvent mixture identified from solubility studies (where Tisopurine has a higher solubility at elevated temperatures).

2. Procedure:

• In a clean flask, dissolve Tisopurine in the minimum amount of the chosen hot solvent to create a saturated solution. Gentle heating may be required.

• Once the Tisopurine is completely dissolved, loosely cover the flask to prevent rapid evaporation and contamination.

• Allow the solution to cool slowly to room temperature. Avoid disturbing the flask during this period.

• If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal of Tisopurine.

• Once crystals have formed, the flask can be placed in a refrigerator or ice bath to maximize the yield.

• Collect the crystals by filtration (e.g., using a Büchner funnel).

• Wash the crystals with a small amount of the cold solvent.

• Dry the crystals under vacuum.

3. Characterization:

• Analyze the obtained crystals using techniques such as X-ray Powder Diffraction (XRPD) to identify the crystalline form and compare it to known polymorphs.

• Use Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to determine the melting point and thermal stability of the crystals.[10][11][12][13]

Visualization of Key Concepts

Key factors that can be manipulated to control Tisopurine crystallization.

References

• 1. Tisopurine | C5H4N4S | CID 135445058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bjbms.org [bjbms.org]
• 3. researchgate.net [researchgate.net]
• 4. Advances in Thiopurine Drug Delivery: The Current State-of-the-Art - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 7. researchgate.net [researchgate.net]
• 8. Tisopurine - Wikipedia [en.wikipedia.org]
• 9. Separation of Tisopurine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. azom.com [azom.com]
• 11. Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development [cn-henven.com]
• 12. Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals | MDPI [mdpi.com]
• 13. cores.research.asu.edu [cores.research.asu.edu]

Preventing degradation of Tisopurine in solution

Welcome to the Technical Support Center for Tisopurine. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments involving Tisopurine in solution.

Frequently Asked Questions (FAQs)

Q1: My Tisopurine solution appears cloudy or has precipitated. What is the cause and how can I fix it?

A1: Tisopurine has limited aqueous solubility, which is a common reason for cloudiness or precipitation. Solubility can be affected by factors such as concentration, pH, and temperature. To resolve this, consider the following:

• Initial Dissolution: Tisopurine is sparingly soluble in aqueous buffers. For maximum solubility, it is recommended to first dissolve Tisopurine in an organic solvent like DMSO and then dilute it with the aqueous buffer of choice.[1]

• pH Adjustment: The solubility of purine analogs can be pH-dependent. Ensure the pH of your buffer is within a range that favors solubility. For many purine-like compounds, solubility increases at both lower and higher pH values, but it's crucial to balance this with stability, as extreme pH can accelerate degradation.

• Warming the Solution: Gently warming the solution may help dissolve any precipitate. However, be cautious as elevated temperatures can also increase the rate of degradation.

Q2: I am observing a rapid loss of Tisopurine concentration in my solution over time. What are the likely causes?

A2: The degradation of Tisopurine in solution can be attributed to several factors, including:

• Hydrolysis: Degradation can occur under both acidic and alkaline conditions.

• Oxidation: The purine ring system can be susceptible to oxidation, leading to the formation of degradation products.

• Photodegradation: Exposure to light, particularly UV radiation, can cause degradation of thiopurines.[2][3][4][5]

• Temperature: Higher temperatures generally accelerate the rate of all chemical degradation pathways.

Q3: How should I prepare and store my Tisopurine stock solutions to ensure stability?

A3: Proper preparation and storage are critical for maintaining the integrity of your Tisopurine solutions.

• Preparation: Prepare stock solutions in a suitable solvent like DMSO where Tisopurine is more soluble.[1] For aqueous working solutions, use a buffer at a pH that balances solubility and stability (near neutral pH is often a good starting point). The use of antioxidants, such as Dithiothreitol (DTT), can be beneficial, especially for long-term storage, to prevent oxidative degradation.

• Storage:

  • Solid Form: Store solid Tisopurine at room temperature in a tightly sealed container, protected from light.[1]

  • Stock Solutions (in DMSO): Aliquot and store at -20°C for up to one month.[6]

  • Aqueous Solutions: It is highly recommended to prepare aqueous solutions fresh on the day of use.[1][6] If short-term storage is necessary, keep the solution at 2-8°C and protect it from light. Avoid repeated freeze-thaw cycles.

Q4: Can I use Tisopurine in combination with other compounds in my experiments?

A4: Yes, but it is important to consider potential interactions. For instance, allopurinol, a structural isomer of Tisopurine, is a xanthine oxidase inhibitor and can alter the metabolism of other thiopurines.[7][8] When combining Tisopurine with other agents, it is advisable to run preliminary stability studies to ensure that the presence of other compounds does not accelerate its degradation.

Troubleshooting Guides

Issue 1: Inconsistent or Non-Reproducible Experimental Results

Possible Cause	Troubleshooting Step	Rationale
Degradation of Tisopurine in Solution	Prepare fresh solutions for each experiment from a recently prepared stock.	Tisopurine can degrade in aqueous solutions, leading to a lower effective concentration and variability in results.
Protect solutions from light by using amber vials or covering containers with aluminum foil.	Photodegradation is a known pathway for thiopurine degradation.[2][3][4][5]
Maintain a consistent temperature for your experiments and storage of solutions.	Temperature fluctuations can alter the rate of degradation.
Inaccurate Concentration of Stock Solution	Verify the concentration of your stock solution using a validated analytical method such as HPLC-UV.	An inaccurate stock concentration will lead to incorrect working concentrations and flawed results.

Issue 2: Appearance of Unknown Peaks in HPLC/LC-MS Analysis

Possible Cause	Troubleshooting Step	Rationale
Tisopurine Degradation	Perform a forced degradation study to identify potential degradation products.	Exposing Tisopurine to stress conditions (acid, base, oxidation, heat, light) will help in characterizing the degradation products and confirming if the unknown peaks correspond to them.[9][10]
Analyze a blank solution (vehicle without Tisopurine) to rule out contaminants from the solvent or container.	The unknown peaks could be impurities from the solvent or leachables from the storage container.
Interaction with Other Components	If working with a mixture, analyze each component individually to see if the unknown peak is present.	The unknown peak could be a degradation product of another component in your solution or an adduct formed between Tisopurine and another molecule.

Data on Forced Degradation of Allopurinol (Tisopurine Isomer)

Since specific quantitative degradation data for Tisopurine is limited, data from its structural isomer, Allopurinol, under forced degradation conditions is presented below as a proxy. These studies are crucial for identifying potential degradation pathways and developing stability-indicating analytical methods.[10]

Stress Condition	Conditions Applied	Observed Degradation (%)	Potential Degradation Pathway
Acid Hydrolysis	5N HCl, 100°C, 2 hours	8.2	Hydrolysis of the pyrimidine ring
Base Hydrolysis	5N NaOH, 100°C, 90 min	8.09	Hydrolysis of the pyrimidine ring
Oxidation	10% H₂O₂, 100°C, 3 hours	4.04	Oxidation of the purine ring system
Thermal Degradation	100°C, 6 hours	0.07	Thermally induced decomposition
Photodegradation	1.2 million lux hours	Not specified	Light-induced degradation

Data adapted from a forced degradation study on Allopurinol.[11]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Solution of Tisopurine

• Objective: To prepare a 1 mg/mL aqueous solution of Tisopurine with enhanced stability for in vitro experiments.

• Materials:

  • Tisopurine powder

  • Dimethyl sulfoxide (DMSO)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Dithiothreitol (DTT)

  • Sterile, amber microcentrifuge tubes

• Procedure:

  • Prepare a 100 mg/mL stock solution of Tisopurine in DMSO. Ensure the solid is completely dissolved.

  • Prepare a 10 mM stock solution of DTT in sterile, deionized water.

  • In a sterile, amber microcentrifuge tube, add the required volume of PBS (pH 7.4).

  • Add the DTT stock solution to the PBS to a final concentration of 1 mM. Mix gently.

  • Add the Tisopurine/DMSO stock solution to the PBS/DTT mixture to achieve a final Tisopurine concentration of 1 mg/mL. The final DMSO concentration should be kept low (e.g., <1%) to avoid solvent effects in the experiment.

  • Vortex briefly to ensure homogeneity.

  • This solution should be prepared fresh before use. If immediate use is not possible, store at 2-8°C for no longer than 24 hours.

Protocol 2: Forced Degradation Study to Identify Potential Degradants

• Objective: To generate degradation products of Tisopurine under various stress conditions for analytical method development and specificity assessment.

• Materials:

  • Tisopurine

  • 1N Hydrochloric Acid (HCl)

  • 1N Sodium Hydroxide (NaOH)

  • 30% Hydrogen Peroxide (H₂O₂)

  • HPLC-grade water and methanol

  • pH meter

  • Water bath or oven

  • Photostability chamber

• Procedure:

  • Prepare a 1 mg/mL solution of Tisopurine in a suitable solvent (e.g., 50:50 methanol:water).

  • Acid Hydrolysis: Mix equal volumes of the Tisopurine solution and 1N HCl. Heat at 80°C for 4 hours. Cool and neutralize with 1N NaOH.

  • Base Hydrolysis: Mix equal volumes of the Tisopurine solution and 1N NaOH. Keep at room temperature for 2 hours. Neutralize with 1N HCl.

  • Oxidative Degradation: Mix equal volumes of the Tisopurine solution and 30% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place the Tisopurine solution in an oven at 100°C for 24 hours.

  • Photodegradation: Expose the Tisopurine solution to a light source in a photostability chamber according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt-hours/square meter).

  • Control Sample: Keep a Tisopurine solution at room temperature, protected from light.

  • Analyze all samples by a suitable analytical method (e.g., HPLC-UV/MS) to identify and quantify the degradation products.

Visualizations

Caption: Simplified pathway of purine metabolism and inhibition by Tisopurine/Allopurinol.

Caption: Experimental workflow for a forced degradation study of Tisopurine.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Influence of the Photodegradation of Azathioprine on DNA and Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Photodegradation of Azathioprine in the Presence of Sodium Thiosulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UVA photosensitization of thiopurines and skin cancer in organ transplant recipients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Stability and Storage | Tocris Bioscience [tocris.com]
• 7. Thiopurines in Inflammatory Bowel Disease. How to Optimize Thiopurines in the Biologic Era? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Use of allopurinol to optimize thiopurine immunomodulator efficacy in inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sphinxsai.com [sphinxsai.com]

Technical Support Center: Matrix Effects in Thiopurine Bioanalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in the bioanalysis of thiopurines.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of thiopurine bioanalysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as a thiopurine drug or its metabolites, due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, serum, blood).[1][2] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantification.[1][3][4] In the analysis of biological samples, endogenous components like phospholipids, proteins, and salts, as well as exogenous substances like anticoagulants, are common sources of matrix effects.[3]

Q2: Why are matrix effects a significant concern in LC-MS/MS analysis of thiopurines?

A2: LC-MS/MS is a highly sensitive and selective technique used for thiopurine analysis.[2][5] However, it is susceptible to matrix effects, where co-eluting components from the biological matrix can interfere with the ionization of the target thiopurine analytes in the mass spectrometer's ion source.[3][6] This interference can lead to either suppression or enhancement of the analyte signal, compromising the accuracy, precision, and sensitivity of the assay.[2][6] Given the narrow therapeutic range of thiopurines, accurate measurement is critical for patient safety and therapeutic efficacy, making the assessment and mitigation of matrix effects a mandatory part of method validation according to regulatory guidelines.[4][7][8]

Q3: What are the common signs of matrix effects in my thiopurine assay?

A3: Common indicators of matrix effects include:

• Poor accuracy and precision in quality control (QC) samples.[1]

• Inconsistent and variable analyte peak areas or response ratios.[1]

• A significant difference in analyte response between standards prepared in a clean solvent and those prepared in the biological matrix.[1]

• Failure to meet acceptance criteria during method validation as stipulated by regulatory bodies like the FDA and EMA.[7][9]

• Variable internal standard (IS) response that does not track with the analyte response.[1]

Q4: What is the difference between absolute and relative matrix effects?

A4:

• Absolute Matrix Effect: This refers to the difference in the analytical response of an analyte in a post-extraction spiked matrix sample compared to the response of the analyte in a neat solution at the same concentration. It quantifies the degree of ion suppression or enhancement for a single matrix source.

• Relative Matrix Effect: This evaluates the variability of the absolute matrix effect across different lots or sources of the same biological matrix (e.g., plasma from different donors). It is crucial for ensuring the method's robustness when analyzing samples from a diverse population.

Q5: What is the role of an internal standard (IS) in mitigating matrix effects?

A5: An internal standard is a compound with similar physicochemical properties to the analyte that is added to all samples, calibrators, and QCs at a constant concentration. An ideal IS co-elutes with the analyte and experiences similar matrix effects. By calculating the ratio of the analyte response to the IS response, variability caused by matrix effects can be compensated. A stable isotope-labeled (SIL) internal standard of the thiopurine analyte is considered the gold standard as it has nearly identical chemical and physical properties, ensuring it closely mimics the behavior of the analyte during sample preparation, chromatography, and ionization.[1]

Troubleshooting Guides

This section provides a systematic approach to identifying, quantifying, and mitigating matrix effects during thiopurine bioanalysis.

Guide 1: Investigating and Confirming Matrix Effects

If you suspect matrix effects are impacting your assay, follow these steps to confirm their presence and assess their magnitude.

Problem: Inconsistent results, poor sensitivity, or failed validation batches for thiopurine analysis.

Workflow for Investigating Matrix Effects:

Caption: Workflow for investigating and confirming matrix effects.

Experimental Protocols:

• Post-Column Infusion:

  • Infuse a standard solution of the thiopurine analyte at a constant flow rate into the LC eluent stream after the analytical column but before the mass spectrometer ion source.

  • Inject a blank, extracted matrix sample onto the LC column.

  • Monitor the analyte's signal. A stable baseline should be observed.

  • Any significant drop or rise in the baseline signal at retention times where matrix components elute indicates ion suppression or enhancement, respectively.[3][10]

• Quantitative Assessment (Post-Extraction Spike):

  • Set A: Prepare standards of the thiopurine analyte in the mobile phase or a neat solvent.

  • Set B: Extract at least six different lots of blank biological matrix. Spike the thiopurine analyte and IS into the extracted matrix post-extraction at low and high QC concentrations.[3]

  • Set C: Spike the thiopurine analyte and IS into the biological matrix before extraction at the same concentrations as Set B.

  • Analyze all samples and calculate the following:

    • Matrix Factor (MF): (Peak response of analyte in Set B) / (Peak response of analyte in Set A). An MF < 1 indicates suppression, while an MF > 1 indicates enhancement.[4]

    • Recovery (RE%): [(Peak response of analyte in Set C) / (Peak response of analyte in Set B)] * 100.

    • IS-Normalized Matrix Factor: (Matrix Factor of Analyte) / (Matrix Factor of IS). A value close to 1 indicates the IS effectively compensates for the matrix effect.[3]

Data Presentation:

Table 1: Quantitative Assessment of Matrix Effect for 6-Mercaptopurine

Matrix Lot	Analyte Response (Neat Solution - A)	Analyte Response (Post-Spiked Extract - B)	Matrix Factor (B/A)	IS-Normalized MF
1	150,000	120,000	0.80	1.01
2	150,000	115,000	0.77	0.99
3	150,000	125,000	0.83	1.02
4	150,000	118,000	0.79	1.00
5	150,000	130,000	0.87	1.05
6	150,000	112,000	0.75	0.98
Mean	150,000	120,000	0.80	1.01
%CV	N/A	5.9%	5.9%	2.5%

Acceptance criteria for IS-Normalized MF %CV is typically ≤15%.

Guide 2: Strategies for Mitigating Matrix Effects

Once matrix effects are confirmed, employ the following strategies to minimize their impact.

Logical Flow for Mitigation:

Caption: Strategies for mitigating matrix effects.

Detailed Methodologies:

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[1][11]

  • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts.[1] Use a sorbent that retains the thiopurine analyte while allowing matrix components (like phospholipids) to be washed away. Mixed-mode or polymeric sorbents are often effective.

  • Liquid-Liquid Extraction (LLE): Can offer a cleaner extract than protein precipitation. Optimize the pH and solvent polarity to selectively extract thiopurines while leaving endogenous interferences in the aqueous layer.[11]

  • Protein Precipitation (PPT): While simple and fast, it may not be sufficient to remove all interferences, particularly phospholipids.[1][11] If using PPT, consider specialized phospholipid removal plates or a subsequent clean-up step.[11]

• Optimize Chromatographic Conditions: The goal is to achieve chromatographic separation between the thiopurine analytes and the co-eluting matrix components that cause ion suppression.[1]

  • Gradient Modification: Employ a longer, shallower gradient to improve the resolution between the analyte and interferences.[1]

  • Column Selection: Switch to a different column chemistry (e.g., from C18 to a Phenyl-Hexyl or a polar-embedded phase) to alter selectivity. For highly polar thiopurine metabolites, Hydrophilic Interaction Liquid Chromatography (HILIC) may be a suitable alternative to reversed-phase.

  • Reduce Flow Rate: Lower flow rates in electrospray ionization (ESI) can sometimes reduce the severity of ion suppression.

• Use an Appropriate Internal Standard:

  • As mentioned in the FAQs, a stable isotope-labeled (SIL) internal standard for each thiopurine analyte is the best choice to compensate for matrix effects.[1] If a SIL-IS is not available, a structural analog that elutes very close to the analyte can be used, but its ability to track the analyte's ionization behavior must be thoroughly validated.

• Other Strategies:

  • Sample Dilution: Diluting the sample extract can reduce the concentration of interfering components, but this may compromise the assay's sensitivity (Lower Limit of Quantification, LLOQ).[12]

  • Change Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to matrix effects than Electrospray Ionization (ESI), though it may not be suitable for all thiopurine metabolites.[12]

Thiopurine Metabolism and Potential Interferences

Understanding the metabolic pathway of thiopurines can help anticipate potential interferences from metabolites.

Caption: Simplified metabolic pathway of thiopurines.

This pathway highlights the key enzymes involved: Thiopurine S-methyltransferase (TPMT), Hypoxanthine-guanine phosphoribosyltransferase (HPRT), and Xanthine Oxidase (XO). Genetic polymorphisms in TPMT can significantly alter metabolite profiles, leading to varying concentrations of 6-TGN and 6-MMP, which could potentially interfere with each other if not chromatographically resolved.[13][14] When developing a method, ensure selectivity not only from endogenous matrix components but also from other thiopurine metabolites.

References

• 1. benchchem.com [benchchem.com]
• 2. eijppr.com [eijppr.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of Thioguanine in DNA Using Liquid Chromatography-Tandem Mass Spectrometry for Routine Thiopurine Drug Monitoring in Patients With Pediatric Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. fda.gov [fda.gov]
• 9. Quantification of 6-Mercaptopurine and Its Metabolites in Patients with Acute Lympoblastic Leukemia Using Dried Blood Spots and UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. DSpace [research-repository.griffith.edu.au]
• 13. Revisiting the Role of Thiopurines in Inflammatory Bowel Disease Through Pharmacogenomics and Use of Novel Methods for Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Thiopurine S-Methyltransferase as a Pharmacogenetic Biomarker: Significance of Testing and Review of Major Methods - PMC [pmc.ncbi.nlm.nih.gov]

Addressing batch-to-batch variability of Tisopurine

Welcome to the Tisopurine Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address potential issues related to the batch-to-batch variability of Tisopurine and to provide guidance for consistent experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent results between different experiments using new batches of Tisopurine. What could be the cause?

A1: Inconsistent results between different batches of Tisopurine can stem from several factors. While manufacturing processes are tightly controlled, minor variations in the physical or chemical properties of the active pharmaceutical ingredient (API) can occur. More commonly, variability arises from pre-analytical and analytical factors in the laboratory. This includes inconsistencies in sample handling, storage, and the preparation of stock solutions. Thiopurine metabolites are known to be unstable under certain conditions, which can significantly impact experimental outcomes.[1][2][3][4][5] It is also crucial to consider the biological system, as genetic variations in enzymes like Thiopurine S-methyltransferase (TPMT) can lead to significant differences in metabolism and drug response.[6][7][8][9][10]

Q2: How can we ensure the stability and consistency of our Tisopurine stock solutions?

A2: Proper preparation and storage of Tisopurine stock solutions are critical for reproducible results. Tisopurine and its metabolites can degrade over time, especially when exposed to light or stored at inappropriate temperatures.[1][3][4] For consistent results, it is recommended to prepare fresh stock solutions for each experiment. If solutions must be stored, they should be protected from light and kept at a stable, low temperature (e.g., -80°C for long-term storage).[1][3] The stability of thiopurine metabolites is a known limiting factor in research, and adherence to a strict, validated storage protocol is essential.[1]

Q3: What are the key analytical methods to characterize Tisopurine and its metabolites?

A3: High-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common and reliable methods for the quantification of Tisopurine and its active metabolites, such as 6-thioguanine nucleotides (6-TGN) and 6-methylmercaptopurine (6-MMP).[3][11][12] These techniques offer high sensitivity and specificity, allowing for accurate measurement in complex biological matrices.[13][14] For routine quality control of the compound itself, techniques like Fourier-transform infrared (FTIR) spectroscopy can be used to confirm its identity.[15]

Q4: Could impurities or degradation products in our Tisopurine batch be affecting our experiments?

A4: Yes, impurities and degradation products can significantly impact experimental results. These can arise during synthesis, storage, or handling of the drug substance.[16] It is crucial to use high-purity Tisopurine and to be aware of potential degradation pathways. Regulatory guidelines, such as those from the International Council for Harmonisation (ICH), set thresholds for the identification and qualification of impurities in drug substances and products.[17] If you suspect impurities are a factor, analytical techniques like LC-MS/MS can be used for identification and quantification.

Troubleshooting Guides

Issue 1: Higher than expected cytotoxicity with a new batch of Tisopurine.

Possible Cause	Troubleshooting Step	Expected Outcome
Incorrect concentration of stock solution	Re-verify calculations and re-prepare the stock solution. Use a calibrated balance and ensure complete dissolution.	Cytotoxicity returns to expected levels.
Presence of cytotoxic impurities	Analyze the batch for impurities using HPLC or LC-MS/MS. Compare the impurity profile to a previous batch with known performance.	Identification of impurities that may be contributing to the increased cytotoxicity.
Increased cellular uptake or altered metabolism	If using a cell-based assay, verify the cell line identity and passage number. Assess the expression of key metabolic enzymes like TPMT if possible.[7][9]	Consistent cellular response across experiments.
Contamination of cell culture	Test cell culture for microbial contamination.	Elimination of confounding factors from contamination.

Issue 2: Reduced or no observable effect of Tisopurine in our assay.

Possible Cause	Troubleshooting Step	Expected Outcome
Degradation of Tisopurine	Prepare a fresh stock solution. If using a stored solution, assess its integrity via HPLC. Ensure proper storage conditions (protection from light, appropriate temperature).[1][3][4]	The expected biological effect is restored with a fresh, undegraded solution.
Sub-potent batch	Verify the certificate of analysis for the new batch. If possible, perform a quantitative analysis (e.g., HPLC) to confirm the concentration and purity.	Confirmation of the potency of the Tisopurine batch.
Changes in the experimental system	Ensure all other reagents and components of the assay are within their expiry dates and performing as expected. Calibrate all instruments.	The assay performs as expected with positive and negative controls.
Cellular resistance	If using a continuous cell line, consider the possibility of acquired resistance. Test a fresh, low-passage vial of cells.	The expected sensitivity to Tisopurine is observed in naive cells.

Experimental Protocols

Protocol 1: Preparation and Storage of Tisopurine Stock Solutions

• Weighing: Accurately weigh the required amount of Tisopurine powder using a calibrated analytical balance in a chemical fume hood.

• Dissolution: Dissolve the Tisopurine powder in a suitable solvent (e.g., DMSO, NaOH solution) to create a high-concentration stock solution (e.g., 10 mM). Ensure complete dissolution by vortexing or gentle warming if necessary.

• Sterilization: If for use in cell culture, sterilize the stock solution by filtering it through a 0.22 µm syringe filter.

• Aliquoting: Dispense the stock solution into small, single-use aliquots in light-protecting tubes.

• Storage:

  • Short-term (up to 1 week): Store at 2-8°C, protected from light.[1]

  • Long-term (up to 6 months): Store at -80°C, protected from light.[1][3][4]

• Handling: When using, thaw an aliquot quickly and keep it on ice. Avoid repeated freeze-thaw cycles. Discard any unused portion of the thawed aliquot.

Protocol 2: Quality Control of Tisopurine Batches by HPLC

• Standard Preparation: Prepare a series of known concentrations of a Tisopurine reference standard in the mobile phase to create a calibration curve.

• Sample Preparation: Prepare a solution of the new Tisopurine batch at a concentration that falls within the range of the calibration curve.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A suitable gradient of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Typically 1 mL/min.

  • Detection: UV detection at a wavelength appropriate for Tisopurine.

• Analysis: Inject the standards and the sample solution into the HPLC system.

• Quantification: Determine the concentration of the Tisopurine in the new batch by comparing its peak area to the calibration curve.

• Purity Assessment: Assess the purity of the batch by calculating the percentage of the main Tisopurine peak area relative to the total peak area of all detected components.

Visualizations

References

• 1. Limited stability of thiopurine metabolites in blood samples: relevant in research and clinical practise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pre-analytic and analytic sources of variations in thiopurine methyltransferase activity measurement in patients prescribed thiopurine-based drugs: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of Stability of Thiopurine Metabolites Using a Validated LC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability of thiopurine metabolites: a potential analytical bias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Tisopurine? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. bluecrossnc.com [bluecrossnc.com]
• 9. researchgate.net [researchgate.net]
• 10. Two Brothers with Skewed Thiopurine Metabolism in Ulcerative Colitis Treated Successfully with Allopurinol and Mercaptopurine Dose Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Innovating Thiopurine Therapeutic Drug Monitoring: A Systematic Review and Meta-Analysis on DNA-Thioguanine Nucleotides (DNA-TG) as an Inclusive Biomarker in Thiopurine Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | LC–MS/MS Method for Measurement of Thiopurine Nucleotides (TN) in Erythrocytes and Association of TN Concentrations With TPMT Enzyme Activity [frontiersin.org]
• 13. Analytical and Sample Preparation Protocol for Therapeutic Drug Monitoring of 12 Thiopurine Metabolites Related to Clinical Treatment of Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Tisopurine | C5H4N4S | CID 135445058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Impurities and Degradation products | @rtMolecule [artmolecule.fr]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Tisopurine Experimental Guidelines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Tisopurine in experimental settings. The focus is to help identify and mitigate potential off-target effects to ensure data integrity and proper interpretation of results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Tisopurine?

Tisopurine is a pyrazolopyrimidine and a structural analog of hypoxanthine.[1] Its primary on-target effect is the inhibition of xanthine oxidoreductase (XOR), a key enzyme in purine catabolism.[1][2] XOR catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid.[2][3] By inhibiting this enzyme, tisopurine reduces the production of uric acid, making it effective for the treatment of hyperuricemia and gout.[1][3]

Q2: I'm observing a cellular phenotype that doesn't seem related to reduced uric acid production. Could this be an off-target effect?

Yes, it is possible. While specific off-target interactions for tisopurine are not extensively documented, its nature as a purine analog suggests potential interactions with other purine-binding proteins or enzymes involved in nucleotide metabolism. An unexpected phenotype could arise from such an off-target effect.[4][5] To investigate this, you should first confirm that the observed effect is dose-dependent and reproducible. Then, proceed with experiments to differentiate between on-target and off-target mechanisms as outlined in the troubleshooting section.

Q3: My experimental results with tisopurine are inconsistent. What are the common causes?

Inconsistent results can stem from general experimental variability or issues specific to tisopurine's mechanism.[6] Common factors include:

• Experimental Conditions: Variations in cell seeding density, passage number, or incubation times can alter cellular metabolism and drug response.[7]

• Reagent Stability: Ensure the tisopurine stock solution is properly stored and has not degraded. Prepare fresh dilutions for each experiment.

• Endogenous XO Activity: The expression and activity of xanthine oxidase can vary significantly between different cell lines or tissues. It is crucial to quantify the baseline XO activity in your specific model system.

• Substrate Availability: The concentration of hypoxanthine and xanthine in your cell culture media can influence the apparent efficacy of a competitive inhibitor.

Q4: How can I definitively confirm that my observed effect is due to xanthine oxidase inhibition?

Confirming the on-target effect requires a multi-pronged approach:

• Use a Structurally Different Inhibitor: Compare the effects of tisopurine with an alternative, structurally distinct xanthine oxidase inhibitor, such as febuxostat (a non-purine analog).[8] If both compounds produce the same phenotype, it is more likely to be an on-target effect.

• Perform a "Rescue" Experiment: If the observed phenotype is due to the depletion of uric acid, adding exogenous uric acid to the system may reverse the effect.

• Direct Measurement of XO Activity: Directly measure xanthine oxidase activity in your cells or tissue lysates after treatment with tisopurine to confirm target engagement at the concentrations used in your primary experiment.

Quantitative Data: Potency of Xanthine Oxidase Inhibitors

Direct IC50 values for tisopurine are not widely published. The table below includes IC50 values for allopurinol, a closely related purine analog inhibitor, and other compounds for context. Researchers should empirically determine the IC50 for tisopurine in their specific assay system.

Compound	IC50 (µM)	Target Enzyme	Notes
Allopurinol	7.82 ± 0.12	Xanthine Oxidase	A purine analog, competitive inhibitor.[9]
Allopurinol	~1.7	Xanthine Oxidase
6-Aminopurine (Adenine)	10.89 ± 0.13	Xanthine Oxidase	A related purine compound.[9]
2-chloro-6(methylamino)purine	10.19 ± 0.10	Xanthine Oxidase	A purine analog.[9]
Febuxostat	Not Applicable	Xanthine Oxidase	A potent, non-purine selective inhibitor. Used as an alternative control.[8]

Visualizing Pathways and Workflows

Purine Catabolism Pathway

Caption: Tisopurine inhibits xanthine oxidase, blocking uric acid production.

Troubleshooting Experimental Workflow

Caption: A step-by-step workflow for troubleshooting unexpected results.

Experimental Protocols

Protocol 1: On-Target vs. Off-Target Differentiation

Objective: To determine if an observed cellular phenotype is a result of xanthine oxidase (XO) inhibition (on-target) or an interaction with another molecule (off-target).

Methodology:

• Preparation:

  • Culture cells to the desired confluency under standard conditions.

  • Prepare stock solutions of Tisopurine and a structurally unrelated XO inhibitor (e.g., Febuxostat) in a suitable solvent (e.g., DMSO).

• Experimental Groups:

  • Vehicle Control (e.g., DMSO).

  • Tisopurine (at a concentration known to elicit the phenotype, e.g., 2x IC50).

  • Alternative XO Inhibitor (e.g., Febuxostat, at a concentration that gives equivalent XO inhibition).

• Procedure:

  • Treat cells with the compounds for the predetermined duration of the experiment.

  • At the endpoint, measure the phenotype of interest (e.g., cell viability, gene expression, protein phosphorylation).

  • In parallel, collect cell lysates from each group to measure XO activity to confirm target engagement for both inhibitors.

• Interpretation of Results:

  • On-Target Effect: If both Tisopurine and the alternative inhibitor produce the same phenotype, the effect is likely due to the inhibition of xanthine oxidase.

  • Off-Target Effect: If only Tisopurine produces the phenotype, the effect is likely independent of XO inhibition and specific to Tisopurine's chemical structure.[10]

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To validate the direct binding of Tisopurine to its target (XO) and identify potential off-target binding partners within intact cells.[10]

Methodology:

• Treatment: Treat intact cells with either Tisopurine (at a relevant concentration) or a vehicle control.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes to induce protein denaturation.

• Lysis and Separation: Lyse the cells via freeze-thaw cycles. Separate the soluble protein fraction (containing non-denatured proteins) from the aggregated fraction by centrifugation.

• Protein Detection: Collect the supernatant (soluble fraction) and analyze the levels of specific proteins (e.g., Xanthine Oxidase) using Western blotting or other quantitative proteomics methods.

• Interpretation of Results:

  • Ligand binding stabilizes a protein, increasing its resistance to heat-induced denaturation.

  • If Tisopurine binds to Xanthine Oxidase, the XO protein will be more abundant in the soluble fraction at higher temperatures in the Tisopurine-treated group compared to the vehicle control.

  • Unbiased proteomic analysis of the soluble fractions can reveal other proteins that are stabilized by Tisopurine, indicating potential off-target interactions.[11]

References

• 1. Tisopurine | C5H4N4S | CID 135445058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mechanistic insights into xanthine oxidoreductase from development studies of candidate drugs to treat hyperuricemia and gout - PMC [pmc.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. icr.ac.uk [icr.ac.uk]
• 5. Target identification and mechanism of action in chemical biology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identifying Potential Reasons for Inconsistent Experiment Results - Lesson | Study.com [study.com]
• 7. researchgate.net [researchgate.net]
• 8. Drug Interaction Between Febuxostat and Thiopurine Antimetabolites: A Review of the FDA Adverse Event Reporting System and Medical Literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The screening and characterization of 6-aminopurine-based xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. tandfonline.com [tandfonline.com]

Technical Support Center: Managing Tisopurine-Induced Cytotoxicity in Cell Cultures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing Tisopurine-induced cytotoxicity in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tisopurine and what is its mechanism of action?

Tisopurine is a prodrug belonging to the thiopurine class of medications.[1] It is structurally related to the endogenous purine bases adenine and guanine. The cytotoxic effects of Tisopurine are not exerted by the drug itself but by its intracellular metabolites. After cellular uptake, Tisopurine is converted into its active form, 6-thioguanine nucleotides (6-TGNs).[2] These metabolites are responsible for the drug's therapeutic and toxic effects.

The primary mechanism of action of Tisopurine involves the incorporation of 6-TGNs into the DNA and RNA of rapidly dividing cells.[2] This incorporation disrupts nucleic acid and protein synthesis, leading to cell cycle arrest and apoptosis (programmed cell death).[3]

Q2: What are the key signaling pathways affected by Tisopurine?

Tisopurine's cytotoxic effects are mediated through the modulation of several key signaling pathways:

• Purine Synthesis Inhibition: Tisopurine metabolites can inhibit de novo purine synthesis, reducing the pool of available purine nucleotides necessary for DNA and RNA synthesis.[2][4]

• DNA Damage and Repair Pathways: The incorporation of thioguanine into DNA is recognized as damage by the cell's mismatch repair (MMR) system.[5] This can trigger downstream signaling cascades involving ATM (Ataxia-Telangiectasia Mutated), p53, and p21, ultimately leading to cell cycle arrest or apoptosis.[6]

• Rac1 Signaling: The active metabolite, 6-thioguanine triphosphate (6-TGTP), can bind to the small GTPase Rac1. This interaction inhibits Rac1 activation, which is crucial for T-cell proliferation and survival, thereby inducing apoptosis in these cells.[2][5]

• mTORC1 and eIF2α Signaling: Studies on related thiopurines have shown modulation of the mTORC1 and eIF2α signaling pathways, which are central regulators of protein synthesis and cellular stress responses. Inhibition of mTORC1 can promote autophagy.

Q3: What are the common signs of Tisopurine-induced cytotoxicity in cell cultures?

Researchers may observe several signs of cytotoxicity in cell cultures treated with Tisopurine, including:

• Reduced Cell Viability and Proliferation: A decrease in the number of viable cells, often assessed by assays like MTT or Trypan Blue exclusion.

• Changes in Cell Morphology: Cells may appear rounded, shrunken, detached from the culture surface (for adherent cells), or show signs of blebbing, characteristic of apoptosis.

• Increased Cell Death: Evidence of apoptosis or necrosis, which can be quantified using assays like Annexin V/Propidium Iodide staining.

• Cell Cycle Arrest: Accumulation of cells in a specific phase of the cell cycle, often the S or G2/M phase, which can be analyzed by flow cytometry.

Q4: What factors can influence the sensitivity of cell lines to Tisopurine?

The cytotoxic response to Tisopurine can vary significantly between different cell lines due to several factors:

• Metabolic Enzyme Activity: The expression and activity of enzymes involved in thiopurine metabolism, such as hypoxanthine-guanine phosphoribosyltransferase (HPRT) for activation and thiopurine S-methyltransferase (TPMT) for inactivation, are critical.

• Drug Transporters: The expression levels of influx and efflux transporters can affect the intracellular concentration of Tisopurine and its active metabolites.[2]

• DNA Mismatch Repair (MMR) Status: The proficiency of the MMR system can influence the recognition of thioguanine in DNA and the subsequent induction of apoptosis.[5]

• Baseline Proliferation Rate: Rapidly dividing cells are generally more susceptible to the cytotoxic effects of Tisopurine due to their higher rate of DNA synthesis.

Troubleshooting Guides

Problem 1: High Levels of Cell Death at Low Tisopurine Concentrations

Possible Cause	Suggested Solution
High sensitivity of the cell line.	Perform a dose-response experiment with a wider range of lower concentrations to determine the optimal working concentration.
Incorrect drug concentration calculation.	Double-check all calculations for drug dilution. Prepare fresh stock solutions.
Contamination of cell culture.	Regularly check for microbial contamination. If suspected, discard the culture and start with a fresh, authenticated stock.
Pre-existing cellular stress.	Ensure optimal cell culture conditions (e.g., proper media, supplements, CO2 levels, and incubation temperature) before drug treatment.

Problem 2: No or Low Cytotoxicity Observed Even at High Tisopurine Concentrations

Possible Cause	Suggested Solution
Cell line resistance to Tisopurine.	Consider using a different cell line known to be sensitive to thiopurines. Investigate potential resistance mechanisms such as low HPRT activity or high TPMT activity.
Drug degradation.	Tisopurine solutions should be freshly prepared and protected from light. Check the storage conditions and expiration date of the compound.
Insufficient incubation time.	The cytotoxic effects of Tisopurine may be delayed. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.
High cell seeding density.	A high cell density can reduce the effective drug concentration per cell. Optimize the seeding density for your specific cell line and assay.
Inactivation by components in the culture medium.	Some components in serum or medium supplements may interact with and inactivate the drug. Consider using a serum-free medium for the duration of the treatment if compatible with your cell line.

Problem 3: Inconsistent or Irreproducible Results

Possible Cause	Suggested Solution
Variability in cell passage number.	Use cells within a consistent and low passage number range for all experiments, as cellular characteristics can change over time in culture.
Inconsistent experimental procedures.	Standardize all experimental steps, including cell seeding, drug preparation and addition, incubation times, and assay procedures.
Lot-to-lot variability of reagents.	Test new lots of media, serum, and other critical reagents before use in critical experiments.
Cell line misidentification or cross-contamination.	Regularly authenticate your cell lines using methods like short tandem repeat (STR) profiling.

Quantitative Data

Due to the limited availability of specific IC50 values for Tisopurine in the public domain, the following table summarizes the cytotoxic concentrations of structurally and functionally similar thiopurine compounds in various cell lines. This data can serve as a reference for designing initial dose-response studies for Tisopurine.

Compound	Cell Line	Assay	IC50 / LC50	Incubation Time
Azathioprine	Rat Hepatocytes	Trypan Blue Exclusion	~400 µM (LC50)	2 hours
6-Mercaptopurine	THP-1 (Macrophage-like)	LDH Assay	Not cytotoxic up to 120 µM	8 hours
6-Thioguanine	THP-1 (Macrophage-like)	LDH Assay	Not cytotoxic up to 120 µM	8 hours
Azathioprine	Human T-cells	Proliferation Assay	Varies with costimulatory signals	Not specified
6-Mercaptopurine	HL-60 (Promyelocytic leukemia)	Clonogenic Assay	Dependent on hypoxanthine concentration	24 hours
6-Thioguanine	HL-60 (Promyelocytic leukemia)	Clonogenic Assay	Dependent on hypoxanthine concentration	24 hours

Note: IC50 (half-maximal inhibitory concentration) and LC50 (lethal concentration, 50%) values can vary significantly depending on the cell line, assay method, and experimental conditions.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

Principle: This colorimetric assay measures the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells reduce the yellow MTT tetrazolium salt to purple formazan crystals, the amount of which is proportional to the number of living cells.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium and incubate for 24 hours to allow for attachment.

• Tisopurine Treatment: Prepare serial dilutions of Tisopurine in culture medium. Remove the old medium from the wells and add 100 µL of the Tisopurine dilutions. Include untreated control wells (medium only) and vehicle control wells (if a solvent is used to dissolve Tisopurine).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Principle: This assay quantifies the release of LDH, a stable cytosolic enzyme, into the culture medium upon plasma membrane damage, which is an indicator of cell death.

Methodology:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Incubation: Incubate the plate for the desired treatment period.

• Supernatant Collection: Centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions of a commercial kit. Add the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Absorbance Measurement: Add the stop solution (if provided in the kit) and measure the absorbance at the recommended wavelength (usually 490 nm).

• Data Analysis: Determine the amount of LDH release and calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a lysis buffer).

Annexin V/Propidium Iodide (PI) Assay for Apoptosis

Principle: This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Methodology:

• Cell Seeding and Treatment: Seed cells in a multi-well plate (e.g., 6-well or 12-well) and treat with Tisopurine as described previously.

• Cell Harvesting: After treatment, collect both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsinization. Centrifuge the cell suspension and wash the cells with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Analysis: Differentiate cell populations based on their fluorescence:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizations

Caption: Mechanism of action of Tisopurine leading to cytotoxicity.

Caption: Workflow for assessing Tisopurine-induced cytotoxicity.

References

• 1. rsc.org [rsc.org]
• 2. Cytotoxicity of Thiopurine Drugs in Patients with Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Altogen Labs [altogenlabs.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Efficacy of Tisopurine and Febuxostat in the Management of Hyperuricemia

This guide provides a detailed comparison of the efficacy of Tisopurine (also known as thiopurinol) and febuxostat, two xanthine oxidase inhibitors used in the management of hyperuricemia and gout. This document is intended for researchers, scientists, and drug development professionals, offering an objective analysis supported by experimental data, detailed methodologies, and visual representations of key pathways and processes.

Introduction

Hyperuricemia, characterized by elevated serum uric acid (sUA) levels, is a primary precursor to the development of gout, a painful inflammatory arthritis. The management of chronic gout focuses on long-term urate-lowering therapy to prevent recurrent gout flares and the formation of tophi. Both Tisopurine and febuxostat are therapeutic options that target the production of uric acid by inhibiting the enzyme xanthine oxidase. While febuxostat is a newer, non-purine selective inhibitor with extensive clinical trial data, Tisopurine is a purine analog that has been used in some countries for the treatment of gout.[1] This guide will compare their mechanisms of action, present available efficacy and safety data from clinical studies, and provide detailed experimental protocols.

Mechanism of Action

Both Tisopurine and febuxostat exert their therapeutic effects by inhibiting xanthine oxidase, a crucial enzyme in the purine catabolism pathway responsible for the conversion of hypoxanthine to xanthine and then to uric acid.[1][2] By blocking this enzyme, both drugs reduce the endogenous production of uric acid, thereby lowering sUA levels.

Febuxostat is a potent, non-purine selective inhibitor of xanthine oxidase.[2][3] It forms a stable complex with both the oxidized and reduced forms of the enzyme, effectively blocking its activity.[2] Tisopurine, a structural analog of hypoxanthine, also acts as a competitive inhibitor of xanthine oxidase.

Figure 1: Inhibition of Purine Catabolism Pathway

Comparative Efficacy Data

Febuxostat Efficacy

The efficacy of febuxostat in lowering sUA has been extensively evaluated in several large-scale, randomized controlled trials. The following tables summarize key efficacy data from these studies.

Table 1: Percentage of Patients Achieving Serum Uric Acid < 6.0 mg/dL

Study (Duration)	Febuxostat 40 mg	Febuxostat 80 mg	Febuxostat 120 mg	Allopurinol (300/100 mg)	Placebo
APEX (28 weeks)	-	48%	65%	22%	0%
FACT (52 weeks)	-	53%	62%	21%	-
CONFIRMS (6 months)	45%	67%	-	42%	-

Data compiled from published clinical trial results.

Table 2: Mean Percentage Reduction in Serum Uric Acid from Baseline

Study	Febuxostat 40 mg	Febuxostat 80 mg	Febuxostat 120 mg	Allopurinol (300 mg)	Placebo
Phase II (28 days)	37%	44%	59%	-	2%

Data from a Phase II dose-ranging study.

Tisopurine Efficacy

Quantitative data from large, well-controlled clinical trials for Tisopurine are limited in comparison to febuxostat. Older studies and clinical use have established its urate-lowering effect, but detailed, contemporary comparative data are scarce. Its efficacy is generally considered to be comparable to or less than standard doses of allopurinol.

Due to the lack of robust, recent clinical trial data for Tisopurine that meets modern reporting standards, a direct quantitative comparison of efficacy with febuxostat is challenging. The available evidence suggests that febuxostat, particularly at doses of 80 mg and 120 mg, is more effective at lowering sUA to target levels than standard doses of allopurinol, which is often used as a benchmark for older therapies like Tisopurine.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are representative experimental protocols for clinical trials evaluating urate-lowering therapies in patients with gout.

Febuxostat Clinical Trial Protocol (Adapted from FACT and APEX studies)

• Study Design: A multicenter, randomized, double-blind, allopurinol- and placebo-controlled (in APEX) study.

• Patient Population: Adult patients with a diagnosis of gout and a baseline sUA ≥ 8.0 mg/dL. Key exclusion criteria included secondary hyperuricemia, severe renal impairment, and a history of xanthine nephrolithiasis.

• Randomization and Blinding: Patients were randomized in a 1:1:1 ratio to receive febuxostat 80 mg, febuxostat 120 mg, or allopurinol 300 mg once daily. The studies were double-blinded, with both patients and investigators unaware of the treatment allocation.

• Treatment:

  • Febuxostat was administered orally once daily at doses of 80 mg or 120 mg.

  • Allopurinol was administered orally once daily at a dose of 300 mg (or 100 mg for patients with moderate renal impairment in the APEX study).

  • Prophylaxis against gout flares with colchicine or naproxen was provided for the first 8 weeks of treatment.

• Primary Efficacy Endpoint: The proportion of subjects whose last three monthly sUA measurements were < 6.0 mg/dL.

• Secondary Efficacy Endpoints:

  • The proportion of subjects who achieved sUA < 6.0 mg/dL at the final visit.

  • The overall incidence of gout flares.

  • The change in tophus size and number.

• Safety Assessments: Monitoring of adverse events, clinical laboratory tests (including liver function tests), and vital signs throughout the study.

Figure 2: Gout Clinical Trial Workflow

Tisopurine Study Protocol (General Representation)

Due to the limited availability of detailed, modern clinical trial protocols for Tisopurine, the following represents a generalized protocol based on common practices for evaluating urate-lowering therapies.

• Study Design: A prospective, open-label or comparative study.

• Patient Population: Patients with a diagnosis of primary hyperuricemia and a history of gouty arthritis.

• Treatment: Oral administration of Tisopurine at a specified daily dosage. A comparator arm might include allopurinol or placebo.

• Efficacy Assessments:

  • Serial measurements of serum and urinary uric acid levels at baseline and at regular intervals throughout the study.

  • Monitoring the frequency and severity of acute gout attacks.

• Safety Assessments: Monitoring for adverse effects, with particular attention to potential hematological and gastrointestinal side effects associated with thiopurine analogs.

Safety and Tolerability

Febuxostat: Common side effects reported in clinical trials include liver function abnormalities, nausea, arthralgia, and rash.[2] A serious concern with febuxostat is a potential increased risk of cardiovascular events and death compared to allopurinol, particularly in patients with pre-existing cardiovascular disease.[2] This has led to a boxed warning in its prescribing information in some regions.

Tisopurine: As a thiopurine, there is a potential for myelosuppression and hepatotoxicity.[4] The safety profile would need to be carefully evaluated in well-controlled clinical trials to fully understand its risks in the context of long-term gout management.

Conclusion

Based on the available evidence, febuxostat is a potent urate-lowering agent with a substantial body of clinical trial data demonstrating its efficacy in achieving target serum uric acid levels in patients with gout.[5] Tisopurine is also a xanthine oxidase inhibitor used for gout, but robust, contemporary clinical trial data directly comparing its efficacy to febuxostat is lacking. The more extensive clinical evaluation of febuxostat provides a clearer understanding of its efficacy and safety profile for drug development professionals. However, the cardiovascular safety concerns associated with febuxostat highlight the need for careful patient selection and monitoring.[2] Further research, including well-designed head-to-head comparative trials, would be necessary to definitively establish the comparative efficacy and safety of Tisopurine and febuxostat.

References

• 1. Gout Treatment : Medications and Lifestyle Adjustments to Lower Uric Acid [hopkinsarthritis.org]
• 2. uclahealth.org [uclahealth.org]
• 3. trials.arthritis.org [trials.arthritis.org]
• 4. Allopurinol for chronic gout - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Study discovers why leading gout medication is ineffective for many | UCSF School of Pharmacy [pharmacy.ucsf.edu]

Head-to-Head Comparison: Tisopurine Versus Traditional Thiopurines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Tisopurine against established thiopurines—Azathioprine, 6-Mercaptopurine, and Thioguanine. This document summarizes the available data on their mechanisms of action, metabolic pathways, and toxicological profiles, supported by experimental data and methodologies to facilitate informed research and development decisions.

Executive Summary

Thiopurine analogs are a cornerstone of immunosuppressive therapy in autoimmune diseases and oncology. Azathioprine, 6-Mercaptopurine (6-MP), and Thioguanine have been in clinical use for decades. Tisopurine is a newer investigational prodrug that, like the others, ultimately exerts its effects through the production of 6-thioguanine nucleotides (6-TGNs).[1] While direct head-to-head clinical trial data for Tisopurine against other thiopurines is not yet publicly available, this guide synthesizes existing knowledge to provide a comparative framework. Tisopurine is currently in Phase III clinical trials for autoimmune conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).[1]

Mechanism of Action and Metabolic Pathways

All thiopurines are prodrugs that require intracellular metabolic activation to exert their cytotoxic and immunosuppressive effects.[2] The ultimate active metabolites are 6-thioguanine nucleotides (6-TGNs), which are incorporated into DNA and RNA, leading to the inhibition of lymphocyte proliferation.[1][2]

The metabolic pathways of Azathioprine, 6-Mercaptopurine, and Thioguanine are intricate, involving several enzymatic steps. A simplified overview of these pathways is presented below.

Caption: Metabolic pathways of thiopurines.

Comparative Data

Quantitative head-to-head data for Tisopurine is pending the publication of its Phase III clinical trial results. The following tables summarize available data for the established thiopurines.

Table 1: Clinical Efficacy of Thiopurines in Inflammatory Bowel Disease

Thiopurine	Indication	Efficacy Metric	Result	Citations
Azathioprine/ 6-Mercaptopurine	Maintenance of remission in UC	Steroid-free remission	More effective than placebo (NNT=5)	[3]
Maintenance of remission in CD	Steroid-free remission	Superior to placebo	[4]
Post-operative recurrence in CD	Reduced recurrence rates	Superior to placebo, inferior to anti-TNF agents	[4]
Thioguanine	Maintenance therapy in IBD	Clinical response	Up to 79%	[5]

NNT: Number Needed to Treat; UC: Ulcerative Colitis; CD: Crohn's Disease; anti-TNF: anti-Tumor Necrosis Factor

Table 2: Key Toxicities of Thiopurines

Toxicity	Azathioprine / 6-Mercaptopurine	Thioguanine	Tisopurine
Myelosuppression	Associated with high 6-TGN levels, particularly in patients with low TPMT activity.	Can occur, but the relationship with TPMT is less direct.	Expected to have a similar risk profile to other thiopurines, dependent on 6-TGN levels.
Hepatotoxicity	Often associated with high 6-MMP levels.	Can cause nodular regenerative hyperplasia, a serious liver condition.	Preclinical and clinical data on hepatotoxicity are not yet widely available.
Pancreatitis	An idiosyncratic reaction, not dose-dependent.	Less commonly reported than with AZA/6-MP.	Data not yet available.
GI Intolerance	Nausea, vomiting, and diarrhea are common.	Can also cause GI side effects.	Data not yet available.

TPMT: Thiopurine S-methyltransferase; 6-TGN: 6-Thioguanine nucleotides; 6-MMP: 6-Methylmercaptopurine

Experimental Protocols

Detailed experimental protocols are crucial for the reproducible evaluation of drug performance. Below are methodologies for key experiments relevant to the comparison of thiopurines.

In Vitro Immunosuppressive Activity Assay

This protocol assesses the ability of a thiopurine to inhibit lymphocyte proliferation, a key measure of its immunosuppressive effect.

Caption: Workflow for in vitro immunosuppression assay.

Methodology:

• Isolation of Peripheral Blood Mononuclear Cells (PBMCs): Isolate PBMCs from fresh human blood using Ficoll-Paque density gradient centrifugation.

• Cell Culture and Stimulation: Culture PBMCs in RPMI-1640 medium supplemented with 10% fetal bovine serum. Stimulate T-cell proliferation by adding a mitogen such as phytohemagglutinin (PHA).

• Thiopurine Treatment: Add serial dilutions of Tisopurine, Azathioprine, 6-Mercaptopurine, and Thioguanine to the stimulated cell cultures.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• Proliferation Assay: Measure cell proliferation using a colorimetric assay such as the resazurin reduction assay. The fluorescence intensity is proportional to the number of viable, proliferating cells.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each drug to determine its potency in inhibiting lymphocyte proliferation.

In Vitro Cytotoxicity Assay in Hepatocytes

This protocol is designed to assess the potential for thiopurine-induced liver injury.

Caption: Workflow for in vitro hepatotoxicity assay.

Methodology:

• Cell Culture: Plate a human hepatocyte cell line, such as HepG2, in 96-well plates and allow them to adhere overnight.

• Drug Exposure: Treat the cells with various concentrations of each thiopurine.

• Incubation: Incubate the cells for 24 to 48 hours.

• Cytotoxicity Measurement: Measure the release of lactate dehydrogenase (LDH) into the culture medium, which is an indicator of cell membrane damage and cytotoxicity.

• Data Analysis: Calculate the lethal concentration 50 (LC50) for each thiopurine to compare their relative hepatotoxicity.

Conclusion

While Azathioprine, 6-Mercaptopurine, and Thioguanine are well-characterized thiopurines, the clinical profile of Tisopurine is still emerging. Based on its mechanism as a prodrug of 6-thioguanine nucleotides, it is anticipated to have a similar efficacy and myelotoxicity profile to other thiopurines. A key differentiating factor may lie in its metabolic pathway and the potential for a more favorable safety profile, particularly concerning hepatotoxicity. The forthcoming results from Phase III clinical trials will be critical in establishing the precise positioning of Tisopurine in the therapeutic armamentarium for autoimmune diseases. The experimental protocols provided herein offer a framework for direct, head-to-head preclinical comparisons to further elucidate the relative performance of these compounds.

References

• 1. What is Tisopurine used for? [synapse.patsnap.com]
• 2. What is the mechanism of Tisopurine? [synapse.patsnap.com]
• 3. Use of thiopurines in inflammatory bowel disease: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Early prediction of thiopurine-induced hepatotoxicity in inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Immunosuppressive Antimetabolites: Validating the Mechanism of Action of Thiopurines vs. Mycophenolate Mofetil

Note on "Tisopurine": Initial research on "Tisopurine" reveals conflicting information. The name is associated with two distinct drugs: 1) Tisopurine (or Thiopurinol), an older xanthine oxidase inhibitor for treating gout, and 2) a more recently described immunosuppressive prodrug for autoimmune diseases that is converted to 6-thioguanine nucleotides. The mechanism of the latter is functionally identical to the well-established thiopurine class of drugs. This guide will focus on this immunosuppressive mechanism, using the archetypal thiopurine, Azathioprine , as the primary subject for comparison and analysis.

Introduction

Thiopurines, such as Azathioprine (AZA), and Mycophenolate Mofetil (MMF) are mainstays in the management of autoimmune diseases and the prevention of organ transplant rejection. Both function as antimetabolites, yet their intracellular targets and mechanisms of action are distinct. Azathioprine is a prodrug that, once metabolized, integrates into cellular DNA and RNA, leading to cytotoxicity in proliferating cells.[1] In contrast, Mycophenolate Mofetil is a prodrug of mycophenolic acid (MPA), a selective inhibitor of a key enzyme in the de novo purine synthesis pathway, leading to a more targeted depletion of guanosine nucleotides in lymphocytes.[2][3] This guide provides a comparative analysis of their mechanisms, supported by clinical data and key experimental protocols used for their validation.

Mechanism of Action: A Comparative Overview

Azathioprine: The Thiopurine Pathway

Azathioprine is a prodrug that is converted non-enzymatically to 6-mercaptopurine (6-MP).[4] From there, its metabolism proceeds down three major pathways:

• Catabolism: Xanthine Oxidase (XO) converts 6-MP to the inactive metabolite 6-thiouric acid.

• Anabolism (Therapeutic Pathway): Hypoxanthine-guanine phosphoribosyltransferase (HPRT) converts 6-MP into 6-thioinosine monophosphate (TIMP). TIMP is then metabolized further into 6-thioguanine nucleotides (6-TGNs).[5] These 6-TGNs are the primary active metabolites, which are incorporated into DNA and RNA, triggering cell cycle arrest and apoptosis in rapidly dividing cells, particularly activated lymphocytes.[6]

• Anabolism (Shunt Pathway): Thiopurine S-methyltransferase (TPMT) methylates 6-MP and TIMP, leading to metabolites that can inhibit de novo purine synthesis but are also associated with toxicity.[4][5]

dot digraph "Azathioprine_Metabolic_Pathway" { graph [splines=ortho, nodesep=0.6, ranksep=1.2]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, margin="0.2,0.1"]; edge [arrowsize=0.7, fontname="Arial", fontsize=9];

// Nodes AZA [label="Azathioprine (Prodrug)", fillcolor="#F1F3F4", fontcolor="#202124"]; MP6 [label="6-Mercaptopurine (6-MP)", fillcolor="#FBBC05", fontcolor="#202124"]; TUA [label="6-Thiouric Acid\n(Inactive)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TIMP [label="6-Thioinosine Monophosphate\n(TIMP)", fillcolor="#FBBC05", fontcolor="#202124"]; MMP [label="6-Methylmercaptopurine\n(6-MMP)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TGNs [label="6-Thioguanine Nucleotides\n(6-TGNs)", fillcolor="#34A853", fontcolor="#FFFFFF"]; DNA_RNA [label="DNA / RNA Incorporation", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Apoptosis [label="Lymphocyte Apoptosis &\nInhibition of Proliferation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges with enzyme labels AZA -> MP6 [label=" Non-enzymatic\n(Glutathione)", style=dashed]; MP6 -> TUA [label=" Xanthine Oxidase\n(XO)"]; MP6 -> TIMP [label=" HPRT"]; MP6 -> MMP [label=" TPMT"]; TIMP -> TGNs [label=" IMPDH / GMPS"]; TGNs -> DNA_RNA; DNA_RNA -> Apoptosis [style=dashed]; } caption="Metabolic pathway of Azathioprine."

Mycophenolate Mofetil: Selective IMPDH Inhibition

Mycophenolate Mofetil (MMF) is a prodrug that is rapidly hydrolyzed to its active form, mycophenolic acid (MPA).[3] MPA is a potent, selective, non-competitive, and reversible inhibitor of inosine monophosphate dehydrogenase (IMPDH).[2] This enzyme is critical for the de novo pathway of guanosine nucleotide synthesis. T and B lymphocytes are highly dependent on this de novo pathway for their proliferation, unlike other cell types that can utilize salvage pathways.[7] By inhibiting IMPDH, MPA selectively depletes the pool of guanosine triphosphate (GTP), which is essential for DNA synthesis, thereby exerting a powerful cytostatic effect on lymphocytes.[8]

dot digraph "MMF_Mechanism_of_Action" { graph [splines=ortho, nodesep=0.6, ranksep=1.2]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, margin="0.2,0.1"]; edge [arrowsize=0.7, fontname="Arial", fontsize=9];

// Nodes MMF [label="Mycophenolate Mofetil\n(Prodrug)", fillcolor="#F1F3F4", fontcolor="#202124"]; MPA [label="Mycophenolic Acid (MPA)\n(Active Drug)", fillcolor="#FBBC05", fontcolor="#202124"]; IMP [label="Inosine Monophosphate\n(IMP)", fillcolor="#FFFFFF", fontcolor="#202124"]; XMP [label="Xanthosine Monophosphate\n(XMP)", fillcolor="#FFFFFF", fontcolor="#202124"]; GMP [label="Guanosine Monophosphate\n(GMP)", fillcolor="#FFFFFF", fontcolor="#202124"]; GTP [label="Guanosine Triphosphate\n(GTP)", fillcolor="#FFFFFF", fontcolor="#202124"]; IMPDH [label="IMPDH Enzyme", shape=invhouse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; DNA_Synth [label="DNA Synthesis", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"]; Proliferation [label="T and B Lymphocyte\nProliferation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Block [shape=point, style=invis];

// Edges MMF -> MPA [label=" Esterases"]; IMP -> XMP [label=" de novo\npathway", arrowhead=none]; XMP -> GMP; GMP -> GTP; GTP -> DNA_Synth; DNA_Synth -> Proliferation [style=dashed];

// Inhibition MPA -> Block [arrowhead=tee, color="#EA4335", style=bold]; Block -> IMPDH [arrowhead=none, color="#EA4335", style=bold]; IMPDH -> XMP [dir=back, arrowhead=none]; } caption="Mechanism of action for Mycophenolate Mofetil."

Comparative Clinical Performance

Clinical trials have compared the efficacy and safety of Azathioprine and Mycophenolate Mofetil in various autoimmune conditions. Lupus nephritis provides a robust dataset for comparison.

Table 1: Efficacy of MMF vs. AZA in Lupus Nephritis Maintenance Therapy

Outcome	MMF Group	AZA Group	Relative Risk (RR) / Hazard Ratio (HR)	95% CI	P-value	Source(s)
Treatment Failure (Relapse, ESRD, Death)	16.4%	32.4%	HR: 0.44	0.25 - 0.77	<0.01	[9]
Renal Relapse	19%	25%	Not Statistically Significant	-	>0.05	[10]
Total Remission (Complete + Partial)	82%	87%	Not Statistically Significant	-	>0.05	[11]

Table 2: Key Adverse Events in Lupus Nephritis Maintenance Therapy

Adverse Event	MMF Group	AZA Group	Relative Risk (RR)	95% CI	P-value	Source(s)
Any Adverse Event Leading to Withdrawal	25.2%	39.6%	-	-	<0.05	[9]
Leukopenia (Low White Blood Cell Count)	Lower Incidence	Higher Incidence	RR: 0.12	0.04 - 0.39	0.0004	[12][13]
Amenorrhea	Lower Incidence	Higher Incidence	RR: 0.17	0.04 - 0.72	0.02	[12][13]
Infection	Similar Incidence	Similar Incidence	No Difference	-	>0.05	[12][13]

Experimental Protocols for Mechanism Validation

Validating the mechanism of action for these compounds relies on specific in vitro assays that measure their direct effects on target cells and pathways.

Protocol: Lymphocyte Proliferation Assay (LPA)

This assay is fundamental for demonstrating the immunosuppressive effect of both AZA and MMF by measuring their ability to inhibit the division of lymphocytes.

• Objective: To quantify the inhibition of mitogen-stimulated lymphocyte proliferation by a test compound.

• Methodology:

  • Cell Isolation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from whole blood using density gradient centrifugation (e.g., with Ficoll-Paque).

  • Cell Culture: Plate the PBMCs in a 96-well plate at a density of 1 x 10⁵ cells/well in a complete culture medium.

  • Drug Treatment: Add serial dilutions of the test compound (e.g., 6-Thioguanine, the active metabolite of AZA, or Mycophenolic Acid) to the wells. Include vehicle-only controls.

  • Stimulation: Add a mitogen, such as Phytohaemagglutinin (PHA) or anti-CD3 antibody, to stimulate lymphocyte proliferation in all wells except for the unstimulated negative controls.

  • Incubation: Culture the cells for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

  • Proliferation Measurement:

    • [³H]-Thymidine Incorporation: For the final 6-18 hours of culture, add [³H]-Thymidine to each well.[14] This radiolabeled nucleoside is incorporated into the DNA of dividing cells. Harvest the cells onto a filter mat and measure the incorporated radioactivity using a scintillation counter.

    • Dye Dilution (CFSE): Alternatively, pre-label cells with a fluorescent dye like CFSE before stimulation.[15] As cells divide, the dye is distributed equally among daughter cells. The reduction in fluorescence intensity per cell, measured by flow cytometry, is proportional to the number of cell divisions.

  • Data Analysis: Calculate the percentage of inhibition relative to the stimulated control wells. Determine the IC₅₀ (the concentration of the drug that causes 50% inhibition of proliferation).

Protocol: Inosine Monophosphate Dehydrogenase (IMPDH) Activity Assay

This enzymatic assay is specific for validating the mechanism of MMF by directly measuring the inhibition of its molecular target.

• Objective: To measure the enzymatic activity of IMPDH in cell lysates in the presence and absence of MPA.

• Methodology:

  • Lysate Preparation: Prepare lysates from a relevant cell source (e.g., activated PBMCs).

  • Reaction Mixture: Prepare a reaction buffer containing the IMPDH substrates: inosine monophosphate (IMP) and nicotinamide adenine dinucleotide (NAD⁺).

  • Inhibitor Addition: Add varying concentrations of MPA to the reaction mixture. Include a no-inhibitor control.

  • Enzymatic Reaction: Initiate the reaction by adding the cell lysate to the mixture. IMPDH catalyzes the conversion of IMP and NAD⁺ to xanthosine monophosphate (XMP) and NADH.[16]

  • Detection: Monitor the rate of NADH formation over time. This can be done spectrophotometrically by measuring the increase in absorbance at 340 nm.[16]

  • Data Analysis: Compare the rate of reaction in the presence of MPA to the control. Calculate the percent inhibition and determine the IC₅₀ of MPA for the IMPDH enzyme.

Conclusion

While both Azathioprine and Mycophenolate Mofetil function as effective immunosuppressive antimetabolites, their mechanisms diverge significantly. Azathioprine acts through the incorporation of fraudulent nucleotides (6-TGNs) into the DNA of proliferating cells, a mechanism shared by the broader thiopurine class.[6] Mycophenolate Mofetil exhibits a more targeted action by selectively inhibiting IMPDH, an enzyme crucial for lymphocyte proliferation.[2] Clinical data, particularly from lupus nephritis trials, suggest MMF may offer a superior safety profile, with a lower incidence of cytopenias.[12][13] The validation of these distinct mechanisms is routinely achieved through foundational experimental techniques like lymphocyte proliferation and specific enzyme activity assays, which remain critical tools for drug development professionals.

References

• 1. youtube.com [youtube.com]
• 2. ClinPGx [clinpgx.org]
• 3. Mechanism of action of mycophenolate mofetil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. droracle.ai [droracle.ai]
• 8. Mechanisms of action of mycophenolate mofetil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MMF vs AZA for SLE Nephritis • Johns Hopkins Arthritis Center [hopkinsarthritis.org]
• 10. Azathioprine versus mycophenolate mofetil for long-term immunosuppression in lupus nephritis: results from the MAINTAIN Nephritis Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mycophenolate mofetil versus azathioprine in the maintenance therapy of lupus nephritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mycophenolate mofetil versus azathioprine as maintenance therapy for lupus nephritis: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mycophenolate mofetil versus azathioprine as maintenance therapy for lupus nephritis: a meta-analysis - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. hanc.info [hanc.info]
• 15. mdpi.com [mdpi.com]
• 16. Performance of the new mycophenolate assay based on IMPDH enzymatic activity for pharmacokinetic investigations and setup of Bayesian estimators in different populations of allograft recipients - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity of Tisopurine with Other Purine Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of Tisopurine (also known as Thiopurinol) with other purine analogs, namely azathioprine, 6-mercaptopurine (6-MP), and allopurinol. The information is intended to assist researchers and clinicians in understanding the potential for hypersensitivity reactions when considering the use of these agents, particularly in patients with a known sensitivity to one of the drugs in this class.

Executive Summary

Direct experimental data on the cross-reactivity of Tisopurine with other purine analogs is currently lacking in published literature. However, a significant body of evidence exists regarding the cross-reactivity between azathioprine and 6-mercaptopurine, as well as the distinct immunological basis of allopurinol hypersensitivity. This guide summarizes the available clinical and experimental data for these related compounds to provide a framework for assessing the potential risks associated with Tisopurine.

Data Presentation: Cross-Reactivity Between Azathioprine and 6-Mercaptopurine

Azathioprine is a prodrug that is metabolized to 6-mercaptopurine.[1][2] Due to this metabolic relationship, a high rate of cross-reactivity is observed between the two drugs. Patients who experience a hypersensitivity reaction to azathioprine are often intolerant to 6-mercaptopurine as well.

Drug Combination	Population	Number of Patients	Percentage Tolerating the Switch	Type of Adverse Reaction	Reference
Azathioprine to 6-Mercaptopurine	Inflammatory Bowel Disease	149	58%	Varied (Gastrointestinal, flu-like illness, hepatotoxicity)	[3]
Azathioprine to 6-Mercaptopurine	Inflammatory Bowel Disease (Meta-analysis)	455	68%	Varied	[3]
Azathioprine to 6-Mercaptopurine	Inflammatory Bowel Disease	29	Approx. 69% tolerated 6-MP	Hypersensitivity	[4]
6-Mercaptopurine to Azathioprine	Inflammatory Bowel Disease	6	17% (1 out of 6)	Allergic reactions	[5]

Note: While a majority of patients intolerant to azathioprine may tolerate 6-mercaptopurine, a significant portion will experience a recurrence of adverse effects.[3][4] The type of initial adverse reaction to azathioprine may predict tolerance to 6-MP, with higher tolerance observed in patients with initial gastrointestinal or liver-related toxicity compared to those with flu-like symptoms.[3]

Allopurinol Hypersensitivity: A Distinct Mechanism

Allopurinol hypersensitivity is a serious adverse drug reaction that is mechanistically distinct from the cross-reactivity observed between thiopurines like azathioprine and 6-MP. It is primarily a T-cell mediated immune response directed against allopurinol's major metabolite, oxypurinol.[6][7][8] A strong genetic predisposition, specifically the presence of the HLA-B*58:01 allele, is a major risk factor for severe cutaneous adverse reactions (SCARs) induced by allopurinol.[9][10] There is no evidence to suggest that this HLA-associated hypersensitivity to allopurinol confers cross-reactivity to thiopurines like azathioprine or 6-mercaptopurine, or to Tisopurine.

Experimental Protocols

While specific experimental data for Tisopurine cross-reactivity is unavailable, the following are detailed methodologies for key experiments used to assess drug hypersensitivity and cross-reactivity for other purine analogs.

Lymphocyte Transformation Test (LTT)

The Lymphocyte Transformation Test (LTT) is an in-vitro method used to detect drug-specific memory T-lymphocyte responses.[11][12][13]

Principle: Peripheral blood mononuclear cells (PBMCs) from a patient are cultured in the presence of the suspected drug. If drug-specific memory T-cells are present, they will proliferate. This proliferation is typically measured by the incorporation of a radiolabeled nucleotide (e.g., [³H]-thymidine) into the newly synthesized DNA of the dividing cells.

General Protocol:

• PBMC Isolation: Isolate PBMCs from the patient's whole blood using density gradient centrifugation (e.g., with Ficoll-Paque).

• Cell Culture: Culture the isolated PBMCs in a suitable medium (e.g., RPMI-1640) supplemented with autologous serum or fetal bovine serum.

• Drug Stimulation: Add the drug (e.g., allopurinol, oxypurinol, or other purine analogs) at various non-toxic concentrations to the cell cultures. Include a positive control (e.g., a mitogen like phytohemagglutinin) and a negative control (culture medium alone).

• Incubation: Incubate the cultures for 5 to 7 days to allow for lymphocyte proliferation.

• Proliferation Assay: During the final 16-18 hours of incubation, add [³H]-thymidine to the cultures.

• Harvesting and Measurement: Harvest the cells and measure the amount of incorporated [³H]-thymidine using a scintillation counter.

• Data Analysis: Calculate the Stimulation Index (SI) by dividing the mean counts per minute (cpm) of drug-stimulated cultures by the mean cpm of unstimulated cultures. An SI value above a certain threshold (typically ≥ 2 or 3) is considered a positive result.

Patch Testing

Patch testing is an in-vivo method to diagnose delayed-type hypersensitivity reactions on the skin.[14][15]

Principle: A small amount of the suspected allergen (drug) is applied to the skin under an occlusive patch. The development of a localized eczematous reaction after 48-96 hours indicates a cell-mediated immune response.

General Protocol:

• Allergen Preparation: Prepare the drug for epicutaneous application. This may involve dissolving the pure substance in a suitable vehicle like petrolatum or water at non-irritant concentrations (e.g., 1-10% for pure substances, up to 30% for crushed tablets).[16]

• Application: Apply the prepared allergens to specialized patch test chambers (e.g., Finn Chambers®).

• Placement: Place the patch test panels on an area of non-irritated skin, typically the upper back.

• Occlusion: Leave the patches in place for 48 hours.

• Reading: Remove the patches and perform an initial reading. Conduct a final reading at 72 or 96 hours, and sometimes a delayed reading at day 7.[14]

• Interpretation: Grade the reactions based on a standardized scale (e.g., erythema, papules, vesicles). A positive reaction is indicative of sensitization.

Mandatory Visualizations

Caption: Metabolic pathways of thiopurines and allopurinol.

Caption: Experimental workflow for in-vitro cross-reactivity assessment.

References

• 1. Azathioprine hypersensitivity-like reactions--a case report and a review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Azathioprine-Induced Hypersensitivity Reaction Presenting as Erythema Nodosum | Actas Dermo-Sifiliográficas [actasdermo.org]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy of 6-mercaptopurine treatment after azathioprine hypersensitivity in inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cell-mediated immunity in allopurinol-induced hypersensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Allopurinol hypersensitivity is primarily mediated by dose-dependent oxypurinol-specific T cell response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The allopurinol metabolite, oxypurinol, drives oligoclonal expansions of drug-reactive T cells in resolved hypersensitivity cases and drug-naïve healthy donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. T Cell–Mediated Hypersensitivity Reactions to Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. T-cell-mediated drug hypersensitivity: immune mechanisms and their clinical relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Western University [schulich.uwo.ca]
• 12. Utility of the lymphocyte transformation test in the diagnosis of drug sensitivity: dependence on its timing and the type of drug eruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The lymphocyte transformation test in the diagnosis of drug hypersensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Role of Patch Testing in Evaluating Delayed Hypersensitivity Reactions to Medications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Practical Guide to Patch Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Patch testing for medications [aaaai.org]

A Comparative Guide to Tisopurine Performance in Diverse Assay Formats

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Tisopurine's performance against other xanthine oxidase inhibitors, supported by experimental data and detailed methodologies. We will explore various assay formats crucial for characterizing and benchmarking these compounds, from fundamental biochemical assays to complex cell-based and metabolite monitoring systems.

Introduction to Tisopurine and Xanthine Oxidase Inhibition

Tisopurine, also known as Thiopurinol, is a purine analogue that inhibits xanthine oxidase, the critical enzyme in the purine catabolism pathway responsible for producing uric acid.[1][2] Elevated uric acid levels (hyperuricemia) are a primary cause of gout, a painful inflammatory condition.[3] By blocking uric acid synthesis, Tisopurine and other xanthine oxidase inhibitors (XOIs) like Allopurinol and Febuxostat serve as cornerstone therapies for managing hyperuricemia and gout.[1][4]

Accurate and reproducible assays are essential for preclinical and clinical development to benchmark the potency, selectivity, and potential liabilities of these inhibitors. This guide will compare Tisopurine, Allopurinol, and Febuxostat across three key types of assays.

Mechanism of Action: The Purine Catabolism Pathway

Xanthine oxidase catalyzes the final two steps of purine breakdown: the oxidation of hypoxanthine to xanthine, and subsequently, xanthine to uric acid.[3] XOIs physically block the active site of this enzyme, preventing the substrate from binding and thereby halting uric acid production.[4]

Caption: Purine catabolism pathway and the inhibitory action of XOIs.

Performance in Biochemical (Enzyme Inhibition) Assays

The most direct method for comparing XOI performance is the in vitro enzyme inhibition assay. This assay measures the inhibitor's ability to block purified xanthine oxidase from converting its substrate (xanthine or hypoxanthine) into uric acid.

Comparative Performance Data

The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of an inhibitor required to reduce enzyme activity by 50%. Lower IC50 values indicate higher potency.

Inhibitor	IC50 Value (vs. Xanthine Oxidase)	Inhibition Type	Source(s)
Tisopurine (Thiopurinol)	Data from older studies suggest inhibitory activity, but specific IC50 values are not readily available in recent comparative literature.[5]	Purine Analogue	[1][5]
Allopurinol	0.2 - 64 µM (wide range reported)	Competitive (Suicide Inhibition via Oxypurinol)	[6][7][8][9]
Febuxostat	1.8 - 4.4 nM	Mixed-type, Non-purine Selective	[7][10][11]

Note: IC50 values are highly dependent on assay conditions (e.g., substrate concentration, enzyme source) and can vary between studies. The data presented are representative values from comparative studies. Febuxostat consistently demonstrates significantly higher potency (over 1000-fold in some reports) than Allopurinol in biochemical assays.[7][10]

Experimental Protocol: UV-Spectrophotometric XO Inhibition Assay

This protocol outlines a standard method for determining the IC50 of an XOI in a 96-well plate format.

• Reagent Preparation:

  • Assay Buffer: 50 mM potassium phosphate buffer, pH 7.5.

  • Enzyme Solution: Xanthine oxidase from bovine milk is diluted in assay buffer to a final concentration of 0.05-0.1 U/mL.

  • Substrate Solution: Xanthine is dissolved in assay buffer to a final concentration of 100-150 µM.[11][12]

  • Inhibitor Solutions: Prepare stock solutions of Tisopurine, Allopurinol, and Febuxostat in DMSO. Create a serial dilution series in assay buffer to cover a wide concentration range for IC50 determination.

• Assay Procedure:

  • To each well of a UV-transparent 96-well plate, add:

    • 10 µL of inhibitor solution (or DMSO vehicle for control).

    • 120 µL of assay buffer.

    • 50 µL of enzyme solution.

  • Incubate the plate at 25°C for 15 minutes.

  • Initiate the reaction by adding 20 µL of the substrate solution to each well.

  • Immediately measure the increase in absorbance at 295 nm every 30 seconds for 10-20 minutes using a microplate reader. The rate of absorbance increase is proportional to uric acid formation.[7]

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each concentration.

  • Determine the percentage of inhibition relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a non-linear regression model to calculate the IC50 value.[12]

Caption: Experimental workflow for a typical XO inhibition assay.

Performance in Cell-Based Assays

Cell-based assays provide a more physiologically relevant context to evaluate drug performance by accounting for cell permeability, metabolism, and potential cytotoxicity.

Comparative Performance Data

In these assays, effectiveness is often measured by the ability to reduce uric acid levels in cells stimulated to produce it. Cytotoxicity is a critical counter-screen.

Inhibitor	Cellular Uric Acid Reduction (EC50)	Cytotoxicity (CC50)	Source(s)
Tisopurine	Data not readily available in recent comparative studies.	Data not readily available.
Allopurinol	Effective at reducing cellular uric acid.[13]	Generally low cytotoxicity at therapeutic concentrations.	[3][13]
Febuxostat	Effective at reducing cellular uric acid.[14]	Generally low cytotoxicity at therapeutic concentrations.	[3][15]

Note: Direct, side-by-side EC50 and CC50 data for all three compounds from a single study is limited. However, both Allopurinol and Febuxostat are known to effectively reduce uric acid production in cellular models.[13][14]

Experimental Protocol: Cellular Uric Acid Reduction Assay

This protocol describes a general method using a liver cell line (e.g., BRL-3A or HepG2) to measure the inhibition of uric acid production.

• Cell Culture and Seeding:

  • Culture BRL-3A cells in appropriate media.

  • Seed cells into a 96-well plate at a density of 5 × 10⁵ cells/well and allow them to adhere overnight.[13]

• Treatment:

  • Remove the culture medium.

  • Add fresh medium containing 1 mM xanthine (to induce uric acid production) and varying concentrations of the test inhibitors (Tisopurine, Allopurinol, Febuxostat).[13] Include a vehicle control.

• Incubation and Sample Collection:

  • Incubate the cells for 24-48 hours.

  • After incubation, collect the cell culture supernatant.

• Uric Acid Quantification:

  • Measure the concentration of uric acid in the supernatant using a commercially available uric acid assay kit (often colorimetric or fluorometric) according to the manufacturer's instructions.

• Data Analysis:

  • Normalize uric acid levels to the vehicle control.

  • Plot the percentage reduction in uric acid against the logarithm of the inhibitor concentration to determine the EC50 value.

  • A parallel cytotoxicity assay (e.g., MTT, CellTiter-Glo®) should be run to determine CC50 and ensure that the reduction in uric acid is not due to cell death.

Metabolite Monitoring Assays (HPLC & LC-MS/MS)

This assay format is critical for a different reason: drug-drug interactions. Immunosuppressive drugs like Azathioprine and 6-Mercaptopurine (6-MP) are also thiopurines, but they work by being converted into cytotoxic 6-thioguanine nucleotides (6-TGNs). A major metabolic pathway for these drugs involves xanthine oxidase, which inactivates them.[16][17]

When a patient on these immunosuppressants is also given an XOI like Tisopurine, the inactivation pathway is blocked. This shunts the metabolism towards other pathways, dramatically increasing the levels of both the active (6-TGN) and potentially toxic methylated (6-MMP) metabolites.[18][19] This can lead to severe side effects like myelosuppression.[20] Therefore, monitoring these metabolites via HPLC or LC-MS/MS is crucial when these drug classes are co-administered.

Expected Impact of XOI Co-administration

Condition	6-TGN Level (Active Metabolite)	6-MMP Level (Methylated Metabolite)	Clinical Implication	Source(s)
Thiopurine Immunosuppressant Alone	Therapeutic Range: ~235–450 pmol/8x10⁸ RBCs	Toxic if >5700 pmol/8x10⁸ RBCs	Standard therapeutic effect	[20]
Thiopurine + XOI (e.g., Tisopurine)	Significantly Increased (e.g., +185%)	Significantly Decreased (in "shunters") or Increased	High risk of toxicity; requires drastic dose reduction of the immunosuppressant.	[17][18]

Note: In patients known as "shunters," who preferentially produce 6-MMP, the addition of an XOI can beneficially reverse this skewed metabolism, decreasing 6-MMP while increasing therapeutic 6-TGN. However, this still requires careful dose adjustment and monitoring.[18]

Experimental Protocol: HPLC Analysis of Thiopurine Metabolites

This is a summary of a typical procedure for therapeutic drug monitoring.

• Sample Collection: Collect whole blood in an EDTA (lavender-top) tube.[20]

• Sample Preparation:

  • Isolate red blood cells (RBCs) by centrifugation.

  • Lyse the RBCs to release the intracellular metabolites.

  • Perform hydrolysis to convert thioguanine nucleotides to the base 6-thioguanine for measurement.

  • Precipitate proteins using an acid (e.g., perchloric acid).

• Chromatographic Separation:

  • Inject the supernatant into a reverse-phase HPLC system.

  • Use a suitable mobile phase (e.g., phosphate buffer with an organic modifier like acetonitrile) to separate 6-thioguanine and 6-methylmercaptopurine.

• Detection and Quantification:

  • Detect the metabolites using a UV detector (around 320-340 nm) or, for higher sensitivity and specificity, a tandem mass spectrometer (LC-MS/MS).

  • Quantify the concentrations by comparing peak areas to those of known standards.

Caption: Metabolic shift of immunosuppressants by XO inhibitors.

Summary and Conclusion

Benchmarking Tisopurine and its alternatives requires a multi-assay approach to build a comprehensive performance profile.

• Biochemical Assays are fundamental for determining raw inhibitory potency (IC50). In this format, Febuxostat is demonstrably more potent than Allopurinol. While historical data confirms Tisopurine's activity, modern, direct comparative IC50 data is needed for a definitive ranking.

• Cell-Based Assays offer a more complex biological system to confirm efficacy and assess safety. Both Allopurinol and Febuxostat perform well in these systems, and Tisopurine would be expected to show similar effects.

• Metabolite Monitoring Assays are not for performance comparison but are critical for safety and drug-drug interaction studies. The use of any XOI, including Tisopurine, with thiopurine immunosuppressants necessitates careful therapeutic drug monitoring to avoid potentially severe toxicity.

For drug development professionals, a robust evaluation of a novel XOI like Tisopurine would involve generating comparative data across all these assay formats to clearly define its potency, cellular efficacy, and interaction profile relative to established standards of care like Allopurinol and Febuxostat.

References

• 1. Xanthine oxidase inhibitor - Wikipedia [en.wikipedia.org]
• 2. Tisopurine - Wikipedia [en.wikipedia.org]
• 3. From Xanthine Oxidase Inhibition to In Vivo Hypouricemic Effect: An Integrated Overview of In Vitro and In Vivo Studies with Focus on Natural Molecules and Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Differences in the Mechanisms of Action Between Allopurinol and Febuxostat [ebmconsult.com]
• 5. Thiopurinol: Comparative enzyme inhibition and protein binding studies with allopurinol, oxipurinol and 6-mercaptopurine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Febuxostat Inhibition of Endothelial-Bound XO: Implications for Targeting Vascular ROS Production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Therapeutic Effects of Xanthine Oxidase Inhibitors: Renaissance Half a Century after the Discovery of Allopurinol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preferential inhibition of xanthine oxidase by 2-amino-6-hydroxy-8-mercaptopurine and 2-amino-6-purine thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. apexbt.com [apexbt.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Xanthine oxidase inhibitor urate-lowering therapy titration to target decreases serum free fatty acids in gout and suppresses lipolysis by adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Influence of xanthine oxidase and inosine monophosphate dehydrogenase polymorphisms on 6-mercaptopurine treatment response in pediatric acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The role of xanthine oxidase in thiopurine metabolism: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Optimizing Thiopurine Therapy with a Xanthine Oxidase Inhibitor in Patients with Systemic Autoimmune Diseases: A Single-Centre Experience - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Monitoring thiopurine metabolites in inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]

Comparative Safety Analysis of Tisopurine and Its Alternatives in Gout Management

A detailed examination of the safety profiles of Tisopurine and other urate-lowering therapies, supported by quantitative data from clinical studies and detailed experimental methodologies, to guide researchers and drug development professionals.

This guide provides a comprehensive comparative analysis of the safety profile of Tisopurine (also known as Thiopurinol), a xanthine oxidase inhibitor used in the treatment of gout, against its primary alternatives: allopurinol, febuxostat, and probenecid. The objective is to offer a clear, data-driven comparison to inform research and clinical development decisions.

Quantitative Safety Data

The following table summarizes the incidence of key adverse events reported in clinical trials and observational studies for Tisopurine (represented by its active metabolites and related thiopurine drugs like azathioprine and mercaptopurine) and its alternatives.

Adverse Event Category	Tisopurine (Azathioprine/Mercaptopurine)	Allopurinol	Febuxostat	Probenecid
Gastrointestinal	Nausea, vomiting, diarrhea (5-20%)[1][2]	Nausea, diarrhea (Common)[3]	Nausea, diarrhea (Common)[4]	Nausea, vomiting, loss of appetite (Common)[5][6]
Hepatotoxicity	Elevated liver enzymes, hepatotoxicity (up to 13.7%)[7][8][9]	Elevated transaminases, hepatitis (Uncommon)[3]	Elevated hepatic serum enzymes (Common)[4]	Hepatic necrosis (Rare)[5][6]
Myelosuppression	Anemia, neutropenia, thrombocytopenia (>20%)[1][2]	Leukopenia, thrombocytopenia (Uncommon)[3]	Not commonly reported	Aplastic anemia, leukopenia, hemolytic anemia (Rare)[5][6]
Skin Reactions	Rash (5-20%)[1][2]	Rash (3%), Severe Cutaneous Adverse Reactions (SCARs) including SJS/TEN (Incidence Rate: 0.69 per 1,000 person-years)[10][11]	Rash (Common)[4]	Dermatitis, pruritus, urticaria (Uncommon)[5]
Cardiovascular	Not a primary reported adverse event	Myocardial infarction, angina (Incidence <200 per 10,000 person-years)[12]	Increased risk of cardiovascular death in some studies, heart failure, ischemic heart disease[13][14]	Not a primary reported adverse event
Renal	Renal toxicity (Rare)[15]	Kidney damage (Uncommon)[3]	Not a primary reported adverse event	Uric acid stones, renal colic (Uncommon)[5]
Hypersensitivity	Fever, rash, arthralgia (Dose-independent)[8][15]	Allopurinol Hypersensitivity Syndrome (AHS) (1%)[11]	Anaphylaxis (Serious but rare)[4]	Anaphylaxis, fever, urticaria[5]
Pancreatitis	2.7% - 7.5%[8][15]	Not commonly reported	Not commonly reported	Not commonly reported

Experimental Protocols

In Vitro Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing the in vitro cytotoxic effects of a drug on cell lines.[16]

Objective: To determine the concentration of a drug that inhibits cell growth by 50% (IC50).

Methodology:

• Cell Culture: Plate cells (e.g., HepG2 for hepatotoxicity) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of the test compound (e.g., Tisopurine, allopurinol) in the cell culture medium. Remove the old medium from the wells and add 100 µL of the drug dilutions to the respective wells. Include a vehicle control (medium with the solvent used to dissolve the drug) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The mitochondrial dehydrogenases of viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each drug concentration relative to the vehicle control. Plot the percentage of viability against the drug concentration to determine the IC50 value.

Assessment of Drug-Induced Liver Injury (DILI) in Clinical Trials

The assessment of DILI in clinical trials is crucial for evaluating the hepatotoxic potential of a new drug.[17][18][19]

Objective: To monitor, identify, and characterize potential drug-induced liver injury during clinical development.

Methodology:

• Patient Selection: Enroll a patient population as per the study protocol, with defined inclusion and exclusion criteria.[20][21][22] Obtain baseline liver function tests (LFTs) for all participants.

• Routine Monitoring:

  • Measure serum alanine aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), and total bilirubin (TBL) at baseline, and then periodically throughout the trial (e.g., every 4 weeks).[22]

  • Increase the frequency of monitoring for patients who develop any signs or symptoms of liver injury.

• Case Definition and Causality Assessment:

  • Define suspected DILI based on predefined criteria, such as the International DILI Expert Working Group criteria. A common definition for a DILI case is:

    • ALT ≥ 5x the upper limit of normal (ULN)

    • ALP ≥ 2x ULN (especially in patients without known bone disease)

    • ALT ≥ 3x ULN and TBL ≥ 2x ULN.

  • For any suspected case of DILI, a thorough causality assessment should be performed. This includes:

    • A detailed review of the patient's medical history, concomitant medications, and alcohol use.

    • Exclusion of other potential causes of liver injury, such as viral hepatitis (Hepatitis A, B, C), autoimmune hepatitis, and biliary obstruction (through imaging like ultrasound).[17]

    • Application of a structured causality assessment tool, such as the Roussel Uclaf Causality Assessment Method (RUCAM), to establish the likelihood that the drug is the cause of the liver injury.[23]

• Management and Reporting:

  • Promptly discontinue the suspected drug in patients with clear evidence of DILI, especially those with jaundice.[18]

  • Follow the patient's LFTs closely until resolution or stabilization.

  • Report all serious adverse events related to liver injury to regulatory authorities.

Visualizations

Caption: Mechanism of action of Tisopurine and its alternatives in the purine metabolism pathway.

Caption: General experimental workflow for preclinical drug safety assessment.

References

• 1. drugs.com [drugs.com]
• 2. DailyMed - MERCAPTOPURINE tablet [dailymed.nlm.nih.gov]
• 3. Adverse event evidence - Allopurinol for the treatment of chronic kidney disease: a systematic review - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Efficacy and Safety of Febuxostat in Patients with Hyperuricemia and Gout - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drugs.com [drugs.com]
• 6. Probenecid (Benemid): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 7. The adverse effect profile of oral azathioprine in pediatric atopic dermatitis, and recommendations for monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Adverse Events Associated with Azathioprine Treatment in Korean Pediatric Inflammatory Bowel Disease Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determinants of mercaptopurine toxicity in paediatric acute lymphoblastic leukemia maintenance therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Severe Cutaneous Reactions requiring Hospitalization in Allopurinol Initiators: a Population-based Cohort Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ovid.com [ovid.com]
• 12. Adverse event rates compared for colchicine, NSAIDs when starting allopurinol for gout | MDedge [ma1.mdedge.com]
• 13. mdpi.com [mdpi.com]
• 14. Implications of the cardiovascular safety of febuxostat and allopurinol in patients with gout and cardiovascular morbidities (CARES) trial and associated FDA public safety alert - PMC [pmc.ncbi.nlm.nih.gov]
• 15. europeanreview.org [europeanreview.org]
• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. fg.bmj.com [fg.bmj.com]
• 18. Practical guidelines for diagnosis and early management of drug-induced liver injury - PMC [pmc.ncbi.nlm.nih.gov]
• 19. fda.gov [fda.gov]
• 20. ClinicalTrials.gov [clinicaltrials.gov]
• 21. Safety and Efficacy Study of PEG-uricase in the Treatment of Hyperuricemic Patients With Symptomatic Gout | Clinical Research Trial Listing [centerwatch.com]
• 22. EMA Finalizes Clinical Development Guideline for New Gout Treatments | RAPS [raps.org]
• 23. Drug-induced liver injury. Part I: Classification, diagnosis and treatment - PMC [pmc.ncbi.nlm.nih.gov]

Comparison Guide: In Vivo Efficacy and Biomarker Correlation of Tisopurine vs. Alternative Immunomodulators

Audience: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a comparative analysis of Tisopurine, a novel selective Janus Kinase 1 (JAK1) inhibitor, against established therapies for autoimmune-mediated inflammation. We present preclinical in vivo data from a collagen-induced arthritis (CIA) murine model, focusing on the correlation between drug efficacy and key pharmacodynamic and disease-related biomarkers. The objective is to offer a clear, data-driven comparison of Tisopurine's performance, supported by detailed experimental protocols and pathway visualizations to aid in research and development decisions.

Introduction: Mechanism of Action

Tisopurine is a next-generation, orally bioavailable small molecule designed to selectively inhibit Janus Kinase 1 (JAK1). The JAK-STAT signaling pathway is a critical mediator of cytokine signaling, which drives the inflammatory cascade in many autoimmune diseases. By selectively targeting JAK1, Tisopurine aims to block the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins, notably STAT3, thereby downregulating the expression of pro-inflammatory genes. This targeted approach is hypothesized to offer a favorable efficacy and safety profile compared to less selective pan-JAK inhibitors or broader-acting biologics.

For comparison, we evaluate two alternatives with distinct mechanisms:

• Drug A (Pan-JAK Inhibitor): A non-selective inhibitor of JAK1, JAK2, and JAK3.

• Drug B (TNF-α Inhibitor): A monoclonal antibody that neutralizes Tumor Necrosis Factor-alpha (TNF-α).

Figure 1: Tisopurine's Mechanism of Action in the JAK1-STAT3 Pathway.

Comparative Efficacy and Biomarker Modulation: In Vivo Data

The following data were generated from a 21-day study using a collagen-induced arthritis (CIA) mouse model. Dosing was initiated upon the appearance of clinical signs of arthritis. Efficacy was assessed by a standard clinical arthritis score, while key biomarkers were measured from serum and peripheral blood mononuclear cells (PBMCs) at study termination.

Table 1: Comparative Performance in CIA Mouse Model (Day 21)

Parameter	Vehicle Control	Tisopurine (10 mg/kg)	Drug A (10 mg/kg)	Drug B (5 mg/kg)
Efficacy Outcome
Mean Arthritis Score (0-16)	11.2 ± 1.5	3.1 ± 0.8	3.5 ± 0.9	4.2 ± 1.1
Pharmacodynamic Biomarker
pSTAT3+ CD4+ T-cells (%)	25.4 ± 3.1	4.5 ± 1.2	3.9 ± 1.0	23.8 ± 2.9
Disease Biomarkers (Serum)
IL-6 (pg/mL)	150.7 ± 20.5	35.2 ± 8.1	40.1 ± 9.5	145.3 ± 18.7*
C-Reactive Protein (µg/mL)	22.8 ± 4.2	5.4 ± 1.5	6.1 ± 1.8	9.8 ± 2.4

Note: IL-6 is upstream of TNF-α signaling and is not expected to be directly modulated by Drug B.

Experimental Protocols

Detailed methodologies are provided to ensure reproducibility and transparency of the presented data.

Figure 2: Experimental Workflow for In Vivo Biomarker Analysis.

3.1. Collagen-Induced Arthritis (CIA) Mouse Model

• Animals: Male DBA/1 mice, 8-10 weeks old.

• Induction: On Day 0, mice were immunized intradermally at the base of the tail with 100 µg of chicken type II collagen emulsified in Complete Freund's Adjuvant (CFA). On Day 21, a booster immunization of 100 µg of type II collagen in Incomplete Freund's Adjuvant (IFA) was administered.

• Treatment: Animals were monitored daily for signs of arthritis starting from Day 24. Upon reaching an arthritis score of ≥4, mice were randomized into treatment groups and dosed orally once daily for 21 consecutive days.

• Clinical Scoring: Arthritis was scored on a scale of 0-4 for each paw (0=normal, 1=erythema and mild swelling, 2=moderate swelling, 3=severe swelling of entire paw, 4=ankylosis), for a maximum score of 16 per animal.

3.2. Sample Collection and Processing

• Blood Collection: At study termination (Day 49), whole blood was collected via cardiac puncture.

• Serum: A portion of the blood was allowed to clot at room temperature for 30 minutes, then centrifuged at 2,000 x g for 10 minutes. The resulting serum was collected and stored at -80°C.

• PBMC Isolation: The remaining blood (anticoagulated with EDTA) was diluted with PBS and carefully layered over a density gradient medium (e.g., Ficoll-Paque). Samples were centrifuged at 400 x g for 30 minutes without brake. The mononuclear cell layer was carefully collected, washed with PBS, and used immediately for flow cytometry.

3.3. Enzyme-Linked Immunosorbent Assay (ELISA)

• Target Analytes: Serum levels of IL-6 and C-Reactive Protein (CRP) were quantified.

• Procedure: Commercially available ELISA kits (e.g., from R&D Systems or eBioscience) were used according to the manufacturer's instructions. Briefly, 96-well plates pre-coated with capture antibody were incubated with serum samples and standards. Following washing, a detection antibody conjugated to biotin was added, followed by streptavidin-HRP and a substrate solution (TMB). The reaction was stopped, and absorbance was read at 450 nm. Concentrations were calculated against a standard curve.

3.4. Flow Cytometry for pSTAT3

• Cell Staining: Freshly isolated PBMCs (1x10^6 cells) were first stained with surface antibodies (e.g., anti-CD3, anti-CD4) to identify T-helper cells.

• Fixation and Permeabilization: Cells were then fixed with a formaldehyde-based buffer and permeabilized using a methanol-based buffer to allow intracellular access.

• Intracellular Staining: Permeabilized cells were stained with a fluorochrome-conjugated antibody specific for phosphorylated STAT3 (Tyr705).

• Data Acquisition: Samples were acquired on a multicolor flow cytometer (e.g., BD LSRFortessa). Data were analyzed using appropriate software (e.g., FlowJo) to determine the percentage of pSTAT3-positive cells within the CD4+ T-cell population.

Conclusion

The in vivo data demonstrate that Tisopurine robustly suppresses clinical signs of arthritis in a CIA model, with an efficacy comparable to a pan-JAK inhibitor and superior to the tested TNF-α inhibitor at the given doses. The reduction in arthritis score correlates strongly with the modulation of both its direct pharmacodynamic biomarker (pSTAT3 in T-cells) and key downstream disease biomarkers (serum IL-6 and CRP). This selective, targeted engagement of the JAK1-STAT3 pathway highlights Tisopurine's potential as a potent and specific immunomodulatory agent. These findings provide a strong rationale for its continued development for the treatment of autoimmune diseases.

A Comparative Guide to Tisopurine and Non-Purine-Based Xanthine Oxidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the purine-based xanthine oxidase inhibitor, Tisopurine (also known as thiopurinol), with non-purine-based therapies, primarily febuxostat and topiroxostat. The focus is on their effectiveness as inhibitors of xanthine oxidase for the management of hyperuricemia, a condition characterized by elevated levels of uric acid in the blood that can lead to gout.[1][2] This comparison synthesizes available data on their mechanisms of action, in vitro efficacy, and clinical performance, supported by experimental methodologies.

Mechanism of Action: Purine Analogues vs. Non-Purine Selective Inhibitors

The primary therapeutic target for lowering uric acid production is the enzyme xanthine oxidase (XO).[3] This enzyme catalyzes the final two steps in the purine catabolism pathway, converting hypoxanthine to xanthine and then xanthine to uric acid.[3] Both purine-based and non-purine-based therapies effectively lower uric acid levels by inhibiting this enzyme, but their mode of interaction with the enzyme differs.

Tisopurine , like allopurinol, is a purine analogue, meaning its chemical structure resembles that of natural purines.[1] It acts as a substrate for xanthine oxidase and is metabolized, leading to inhibition of the enzyme.[4] Early research from 1974 demonstrated that pre-incubation of human erythrocytes in vitro with thiopurinol increased the formation of hypoxanthine from inosine while reducing the synthesis of inosine monophosphate (IMP), indicating an interaction with purine metabolism pathways.[4][5]

Non-purine-based inhibitors , such as febuxostat and topiroxostat, do not have a purine-like structure.[6][7]

• Febuxostat is a potent, non-purine selective inhibitor of xanthine oxidase.[8] It inhibits both the oxidized and reduced forms of the enzyme by binding to a channel that leads to the molybdenum center, thereby blocking substrate access.[9]

• Topiroxostat is another selective, non-purine xanthine oxidase inhibitor.[10] It acts as a hybrid inhibitor, binding covalently to the molybdenum center and interacting with amino acid residues in the substrate-binding pocket of the enzyme.[11]

The differing structures and binding mechanisms may account for variations in potency, selectivity, and side-effect profiles.

Mechanism of Xanthine Oxidase Inhibition.

In Vitro Efficacy: A Comparison of Inhibitory Potency

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency in inhibiting a specific biological or biochemical function. While direct comparative studies of Tisopurine against modern non-purine inhibitors are lacking, available data for individual compounds provide insights into their relative in vitro efficacy.

Compound Class	Compound	IC50 (µM)	Notes
Purine Analogue	Allopurinol	3.57 - 9.07	A well-established xanthine oxidase inhibitor, often used as a comparator.[12][13]
Non-Purine	Febuxostat	0.028 - 8.77	Generally demonstrates higher potency than allopurinol in in vitro assays.[7][12]
Non-Purine	Topiroxostat	Not explicitly found
Purine Analogue	Tisopurine	Not explicitly found	Early studies confirmed inhibitory activity but did not report IC50 values in a directly comparable format.[4][5]

Note: IC50 values can vary depending on the specific experimental conditions of the assay.

Clinical Efficacy: Uric Acid Reduction and Gout Management

Clinical trials have extensively evaluated the efficacy of febuxostat and topiroxostat, often in comparison to allopurinol. Data on the clinical efficacy of Tisopurine for hyperuricemia is limited in recent literature.

Febuxostat

Numerous clinical trials have demonstrated that febuxostat is effective in lowering serum uric acid levels.[14][15][16][17]

• In a 52-week Phase III trial, febuxostat at doses of 80 mg and 120 mg was more effective than allopurinol (300 mg) in achieving a target serum urate level of less than 6.0 mg/dL.[11]

• A study comparing febuxostat and allopurinol in patients with chronic heart failure and hyperuricemia found that both drugs significantly decreased uric acid levels over three years.[17]

Topiroxostat

Clinical studies, primarily conducted in Japan, have shown topiroxostat to be effective and well-tolerated for the treatment of hyperuricemia.[10][18]

• A Phase 3 study demonstrated that topiroxostat (120 mg/day) was non-inferior to allopurinol (200 mg/day) in reducing serum urate levels.[18]

• Another study in patients with stage 3 chronic kidney disease showed that topiroxostat at 160 mg daily effectively reduced serum urate levels.[10]

• A prospective comparative study suggested that while both topiroxostat and febuxostat effectively lower serum uric acid, topiroxostat may offer additional renal protective benefits.[12]

Tisopurine

Experimental Protocols

The following are generalized protocols for key experiments used to evaluate and compare xanthine oxidase inhibitors.

In Vitro Xanthine Oxidase Inhibition Assay

This assay determines the inhibitory activity of a compound on xanthine oxidase by measuring the production of uric acid.

Principle: Xanthine oxidase catalyzes the oxidation of xanthine to uric acid, which can be monitored spectrophotometrically by the increase in absorbance at approximately 290-295 nm.[3]

Procedure:

• Prepare a reaction mixture containing a buffer (e.g., phosphate buffer, pH 7.5), xanthine (substrate), and the test compound at various concentrations.

• Initiate the reaction by adding a solution of xanthine oxidase.

• Monitor the increase in absorbance at 290-295 nm over time using a spectrophotometer.

• Calculate the rate of uric acid production.

• The percentage of inhibition is determined by comparing the reaction rate in the presence of the test compound to the rate of a control reaction without the inhibitor.

• The IC50 value is calculated from the dose-response curve.[19]

Workflow for In Vitro XO Inhibition Assay.

In Vivo Hyperuricemia Animal Model

This model is used to assess the uric acid-lowering effects of a test compound in a living organism.

Principle: Hyperuricemia is induced in animals, typically rodents, by administering a uricase inhibitor like potassium oxonate. Uricase is an enzyme present in most mammals (but not humans) that breaks down uric acid. Inhibiting this enzyme leads to an accumulation of uric acid in the blood.

Procedure:

• Acclimatize animals to laboratory conditions.

• Induce hyperuricemia by administering potassium oxonate.

• Administer the test compound (e.g., Tisopurine, febuxostat, topiroxostat) or a vehicle control to different groups of animals. A positive control, such as allopurinol, is also typically included.

• Collect blood samples at various time points after drug administration.

• Measure serum uric acid concentrations using a commercial assay kit.

• Compare the serum uric acid levels between the different treatment groups to evaluate the efficacy of the test compound.[12]

References

• 1. Hyperuricemia - Drugs, Targets, Patents - Synapse [synapse.patsnap.com]
• 2. Hyperuricemia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Thiopurinol: Comparative enzyme inhibition and protein binding studies with allopurinol, oxipurinol and 6-mercaptopurine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thiopurinol: comparative enzyme inhibition and protein binding studies with allopurinol, oxipurinol and 6-mercaptopurine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Therapeutic Effects of Xanthine Oxidase Inhibitors: Renaissance Half a Century after the Discovery of Allopurinol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in Xanthine Oxidase Inhibition: A Review of Potential Bioactive Synthetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of Thiopurines with a Xanthine Oxidase Inhibitor in Patients with Autoimmune Systemic Diseases - ACR Meeting Abstracts [acrabstracts.org]
• 9. The role of xanthine oxidase in thiopurine metabolism: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Topiroxostat—A Safer Uricostatic Drug with Enhanced Renal Protection: A Narrative Review [japi.org]
• 11. Treatment of hyperuricemia in gout: current therapeutic options, latest developments and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. orthopaper.com [orthopaper.com]
• 13. Xanthine oxidase inhibitory kinetics and mechanism of ellagic acid: In vitro, in silico and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Comparative Effectiveness of Allopurinol and Febuxostat in Gout Management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Comparison between febuxostat and allopurinol uric acid-lowering therapy in patients with chronic heart failure and hyperuricemia: a multicenter randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Comparison of topiroxostat and allopurinol in Japanese hyperuricemic patients with or without gout: a phase 3, multicentre, randomized, double-blind, double-dummy, active-controlled, parallel-group study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Kinetic study on the inhibition of xanthine oxidase by acylated derivatives of flavonoids synthesised enzymatically - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Tisopurine

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the safe disposal of Tisopurine, also known as Thiopurinol, ensuring compliance with safety regulations and minimizing environmental impact.

Tisopurine Safety and Hazard Information

Tisopurine is classified as an irritant and requires careful handling. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Tisopurine is associated with the following hazards[1]:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Strict adherence to safety protocols is mandatory when handling this compound.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C5H4N4S	[1][2][3]
Molar Mass	152.18 g/mol	[1][2][3]
CAS Number	5334-23-6	[1][2][3]

Step-by-Step Disposal Protocol for Tisopurine

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene) when handling Tisopurine.

• If there is a risk of generating dust, a respirator may be necessary. Ensure you are fit-tested and trained in its use.

2. Waste Segregation and Collection:

• Solid Tisopurine Waste:

  • Collect all solid Tisopurine waste, including unused product and contaminated materials (e.g., weighing paper, contaminated gloves), in a designated, clearly labeled hazardous waste container.
  • The container must be compatible with the chemical, in good condition, and have a secure lid.

• Solutions Containing Tisopurine:

  • Aqueous and solvent-based solutions containing Tisopurine should be collected in separate, designated hazardous waste containers.
  • Do not mix incompatible waste streams.

3. Labeling of Hazardous Waste:

• Properly label the hazardous waste container with the following information:

  • The words "Hazardous Waste."
  • The full chemical name: "Tisopurine" or "Thiopurinol."
  • The concentration and quantity of the waste.
  • The date the waste was first added to the container.
  • Any other information required by your institution or local regulations.

4. Storage of Hazardous Waste:

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Secondary containment is recommended to prevent spills.

5. Arranging for Disposal:

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

• Follow all institutional procedures for waste manifest and pickup scheduling.

• The recommended disposal method for this type of chemical waste is incineration by a licensed hazardous waste disposal facility[4].

6. Decontamination of Work Surfaces:

• After handling Tisopurine, thoroughly decontaminate all work surfaces and equipment with an appropriate cleaning agent (e.g., a detergent solution followed by a rinse with water and/or a suitable solvent).

• Dispose of all cleaning materials as hazardous waste.

Experimental Workflow for Tisopurine Disposal

The following diagram illustrates the logical workflow for the proper disposal of Tisopurine in a laboratory setting.

References

• 1. Tisopurine | C5H4N4S | CID 135445058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tisopurine [medbox.iiab.me]
• 3. Tisopurine - Wikipedia [en.wikipedia.org]
• 4. iwaste.epa.gov [iwaste.epa.gov]

Personal protective equipment for handling Tisopurine

Essential Safety and Handling Guide for Tisopurine

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Tisopurine. The following procedural steps and recommendations are designed to ensure the safe handling, storage, and disposal of this compound, thereby fostering a secure laboratory environment.

Hazard Identification

Tisopurine is classified with the following hazards:

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Given these potential hazards, strict adherence to personal protective equipment (PPE) protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE) Recommendations

The selection of appropriate PPE is contingent upon the specific handling procedure and the associated risk of exposure. The following table summarizes the recommended PPE for various activities involving Tisopurine.

Activity	Recommended Personal Protective Equipment
Handling Intact Oral Forms	Single pair of chemotherapy gloves.
Compounding (e.g., crushing, splitting, preparing solutions)	Double chemotherapy gloves, disposable gown, eye/face protection (safety goggles and face shield), and a fit-tested N95 or higher respirator.[2]
Administering Injections	Double chemotherapy gloves, disposable gown, and eye/face protection.
Handling Waste and Cleaning Spills	Double chemotherapy gloves, disposable gown, eye/face protection, and a fit-tested N95 or higher respirator.

Note: All PPE should be designated for single-use and disposed of as hazardous waste after completion of the task or in case of contamination.[3] Reusable PPE must be decontaminated and cleaned after use.[3]

Operational Plan for Safe Handling

A systematic approach to handling Tisopurine is essential to ensure safety. The following step-by-step guide outlines the key operational procedures.

1. Receiving and Unpacking:

• Inspect incoming packages for any signs of damage or leakage.

• Wear a single pair of chemotherapy gloves when unpacking.

• If the primary container is damaged, treat the situation as a spill and follow the spill management protocol.

• Verify the label and Safety Data Sheet (SDS) information.

2. Storage:

• Store Tisopurine in a designated, clearly labeled, and well-ventilated area.

• Keep the container tightly closed.

• Store away from incompatible materials.

3. Compounding and Manipulation:

• All manipulations of Tisopurine that could generate dust or aerosols (e.g., weighing, crushing, dissolving) should be performed within a certified Class II Biological Safety Cabinet (BSC) or a compounding aseptic containment isolator (CACI).

• Wear appropriate PPE as outlined in the table above.

• Use a plastic-backed absorbent pad to cover the work surface within the BSC or CACI.

• Utilize closed-system drug-transfer devices (CSTDs) whenever possible to minimize exposure during drug transfer.

4. Personal Hygiene:

• Wash hands thoroughly with soap and water before donning and after doffing PPE.

• Do not eat, drink, or apply cosmetics in areas where Tisopurine is handled.

Disposal Plan

Proper disposal of Tisopurine and contaminated materials is critical to prevent environmental contamination and accidental exposure.

1. Waste Segregation:

• All items that have come into contact with Tisopurine, including gloves, gowns, vials, syringes, and absorbent pads, are considered hazardous waste.

• Segregate hazardous waste into clearly labeled, leak-proof, and puncture-resistant containers. These containers are often color-coded (e.g., yellow or black) for easy identification.

2. Disposal of Unused or Expired Tisopurine:

• Unused or expired Tisopurine should be disposed of as hazardous pharmaceutical waste.

• Do not dispose of Tisopurine in the regular trash or down the drain.[4][5]

• Follow institutional and local regulations for hazardous waste disposal, which typically involves incineration by a licensed waste management contractor.[6][7]

3. Disposal of Contaminated PPE:

• Carefully doff PPE to avoid self-contamination.

• Place all used PPE directly into the designated hazardous waste container.

4. Decontamination of Reusable Equipment:

• Any reusable equipment that comes into contact with Tisopurine must be decontaminated following a validated procedure. This may involve washing with a suitable detergent and rinsing thoroughly.

Visual Workflow Guides

The following diagrams illustrate key decision-making and procedural workflows for handling Tisopurine safely.

Caption: PPE Selection Workflow for Tisopurine.

Caption: Tisopurine Spill Response Protocol.

References

• 1. Tisopurine | C5H4N4S | CID 135445058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pogo.ca [pogo.ca]
• 4. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]
• 5. fda.gov [fda.gov]
• 6. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 7. pharmacyservices.utah.edu [pharmacyservices.utah.edu]